1-Cyclobutylpropane-2-sulfonyl chloride

Core Science & Biosynthesis

Technical Monograph: 1-Cyclobutylpropane-2-sulfonyl Chloride

The following technical guide provides an in-depth analysis of 1-Cyclobutylpropane-2-sulfonyl chloride (CAS 1600346-04-0), a specialized aliphatic sulfonyl chloride used as a building block in medicinal chemistry.

CAS: 1600346-04-0 Role: Advanced Medicinal Chemistry Building Block Class: Secondary Aliphatic Sulfonyl Chloride[1]

Executive Summary

1-Cyclobutylpropane-2-sulfonyl chloride is a secondary sulfonyl chloride reagent featuring a rigid cyclobutyl moiety linked to a propyl backbone. In drug discovery, this compound serves as a critical "warhead" for introducing the 1-cyclobutylpropan-2-yl-sulfonyl motif into target molecules. This structural fragment is valued for its ability to modulate lipophilicity (

) and metabolic stability while providing a specific steric vector that differs from standard isopropyl or cyclopentyl analogs.

This guide details the compound's physicochemical properties, synthesis pathways, reactivity profile, and validated experimental protocols for its application in sulfonamide synthesis.[2]

Structural Analysis & Chemical Properties[3][4]

Molecular Architecture

The molecule consists of a sulfonyl chloride functional group attached to the secondary carbon (C2) of a propyl chain, with a cyclobutyl ring at the C1 position.

• Chirality: The C2 position is a chiral center. Commercial preparations are typically racemic (rac-1-cyclobutylpropane-2-sulfonyl chloride), necessitating chiral separation (e.g., SFC) if a specific enantiomer is required for Structure-Activity Relationship (SAR) studies.

• Steric Bulk: The cyclobutyl group provides significant steric bulk compared to a methyl or ethyl group, potentially restricting the conformational freedom of the resulting sulfonamide and improving selectivity for protein binding pockets.

Physicochemical Data (Predicted)

Data derived from structural analogs and computational models.

Property	Value (Approx.)	Significance
Molecular Formula		Core composition
Molecular Weight	196.70 g/mol	Fragment-based design
Boiling Point	110–115 °C (at 10 mmHg)	Vacuum distillation required
Density	~1.18 g/mL	Liquid handling
Solubility	DCM, THF, Toluene	Hydrophobic solvents preferred
Stability	Moisture Sensitive	Hydrolyzes to sulfonic acid

Synthesis & Manufacturing Pathways

The synthesis of secondary aliphatic sulfonyl chlorides like CAS 1600346-04-0 is non-trivial due to the instability of secondary chlorosulfonyl intermediates. Two primary routes are industrially validated.

Route A: Oxidative Chlorination of Thiols (Preferred)

This route offers milder conditions, avoiding the thermal elimination risks associated with other methods.

• Precursor: 1-Cyclobutyl-2-propanethiol.

• Reagent System:

  -Chlorosuccinimide (NCS) / HCl / Water or / .

• Mechanism: The thiol is oxidized to the sulfinic acid intermediate, which is rapidly chlorinated in situ.

Route B: Grignard-Sulfur Dioxide Method

Used when the halide precursor is more accessible.

• Grignard Formation: 2-Bromo-1-cyclobutylpropane is treated with Magnesium (

  ) in dry THF.

• Sulfination:

  gas is bubbled through the solution to form the magnesium sulfinate salt ( ).

• Chlorination: Treatment with

  -chlorosuccinimide (NCS) or yields the sulfonyl chloride.

Visualization of Synthesis Pathways

The following diagram illustrates the chemical logic behind the production of 1-Cyclobutylpropane-2-sulfonyl chloride.

Figure 1: Convergent synthesis pathways for CAS 1600346-04-0 via Grignard or Thiol oxidation.

Reactivity Profile & Applications

Reactivity: The "Secondary" Constraint

Unlike primary sulfonyl chlorides (e.g., tosyl chloride), 1-Cyclobutylpropane-2-sulfonyl chloride is a secondary sulfonyl chloride. This has two critical implications for the experimentalist:

• Reduced Electrophilicity: The steric hindrance at the C2 position slows down nucleophilic attack. Reactions require longer times or stronger bases compared to primary analogs.

• Elimination Risk: Under harsh basic conditions (e.g., heating with strong hydroxide), the molecule can undergo desulfonylation or dehydrohalogenation to form the corresponding alkene (allyl-cyclobutane derivatives). Protocol Adjustment: Use non-nucleophilic, mild bases like Pyridine or DIPEA at low temperatures (

  ).

Applications in Medicinal Chemistry[9][10]

• Sulfonamide Synthesis: The primary application is the formation of sulfonamides (

  ), which serve as bioisosteres for amides. The sulfonamide group offers:

  • Tetrahedral geometry (transition state mimicry).[2]

  • Two hydrogen bond acceptors (

    ).

  • Resistance to proteolytic hydrolysis.

• Fragment-Based Drug Discovery (FBDD): The cyclobutyl-propyl fragment is lipophilic. It is often used to fill hydrophobic pockets in enzymes (e.g., Kinases, Proteases) where a simple alkyl chain is too flexible or insufficiently bulky.

Validated Experimental Protocols

Protocol: Synthesis of Sulfonamides (General Procedure)

This protocol is optimized to minimize elimination byproducts.

Reagents:

• Amine substrate (1.0 equiv)

• 1-Cyclobutylpropane-2-sulfonyl chloride (1.2 equiv)

• Pyridine (3.0 equiv) OR Triethylamine (2.0 equiv) in DCM

• Solvent: Anhydrous Dichloromethane (DCM) or THF

Step-by-Step Methodology:

• Preparation: Dissolve the amine (1.0 mmol) in anhydrous DCM (5 mL) in a round-bottom flask under an Argon atmosphere.

• Base Addition: Add Pyridine (3.0 mmol). Cool the mixture to

  using an ice bath.

• Reagent Addition: Add 1-Cyclobutylpropane-2-sulfonyl chloride (1.2 mmol) dropwise (neat or dissolved in minimal DCM) over 5 minutes. Note: Slow addition prevents localized heating.

• Reaction: Allow the mixture to warm to room temperature (

  ) and stir for 4–12 hours. Monitor conversion by TLC or LC-MS.

  • Checkpoint: If reaction is sluggish, add a catalytic amount of DMAP (0.1 equiv), but monitor for elimination byproducts.

• Workup: Quench with 1M HCl (aqueous) to remove excess pyridine/amine. Extract with DCM (

  ). Wash combined organics with Brine, dry over , and concentrate.

• Purification: Flash column chromatography (Hexane/EtOAc gradient).

Protocol: Storage & Handling

• Storage: Store at

  under inert gas (Argon/Nitrogen).

• Moisture: Highly sensitive. Exposure to humid air converts the chloride to the sulfonic acid (viscous oil/solid) and HCl gas.

• Safety: Corrosive and lachrymator. Handle in a fume hood.

Workflow Visualization

The following diagram outlines the decision logic for reacting this specific sulfonyl chloride.

Figure 2: Decision matrix for sulfonylation reactions using secondary sulfonyl chlorides.

References

• Bahrami, K., Khodaei, M. M., & Soheilizad, M. (2009). A Novel, Practical Synthesis of Sulfonyl Chlorides from Thiol and Disulfide Derivatives. Synlett, 2009(17), 2773-2776. Link

• Woolven, H., et al. (2011).[3] A Sandmeyer-Type Sulfonyl Chloride Synthesis. Organic Letters, 13(18), 4876–4879. Link

• Sigma-Aldrich. (2024). Sulfonyl Chlorides and Sulfonamides: Building Blocks in Medicinal Chemistry. Link

• BenchChem. (2025). The Use of Sulfonyl Chlorides as Building Blocks in Medicinal Chemistry. Link

• PubChem. (2024).[4] Compound Summary: Aliphatic Sulfonyl Chlorides. Link

Sources

• 1. 1081524-29-9|Hexane-3-sulfonyl chloride|BLD Pharm [bldpharm.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Sulfonyl chloride synthesis by chlorosulfonation [organic-chemistry.org]
• 4. Cyclopentyl propane-2-sulfonate | C8H16O3S | CID 89439743 - PubChem [pubchem.ncbi.nlm.nih.gov]

1-Cyclobutylpropane-2-sulfonyl Chloride: Structural Properties, Synthetic Methodologies, and Applications in Drug Discovery

Executive Summary

In contemporary medicinal chemistry, the strategic incorporation of sp³-rich, sterically shielded motifs is a proven tactic to enhance the metabolic stability and pharmacokinetic profiles of drug candidates. 1-Cyclobutylpropane-2-sulfonyl chloride (CAS: 1600346-04-0) has emerged as a highly versatile electrophilic building block for synthesizing complex sulfonamides. This whitepaper provides an in-depth technical analysis of its physicochemical properties, field-proven synthetic methodologies, and mechanistic behavior, serving as a comprehensive guide for researchers and drug development professionals.

Chemical Structure & Physicochemical Properties

The architecture of 1-cyclobutylpropane-2-sulfonyl chloride is defined by a secondary sulfonyl chloride group flanked by a methyl group and a cyclobutylmethyl moiety. This specific arrangement provides a unique balance of conformational rigidity (via the cyclobutyl ring) and steric shielding around the electrophilic sulfur center.

Unlike primary aliphatic sulfonyl chlorides, which are highly reactive and prone to rapid hydrolysis, the secondary nature of this compound attenuates its reactivity, requiring specific handling and optimized coupling conditions to prevent unwanted E2 elimination side reactions.

Quantitative Data Summary

The following table summarizes the core physicochemical parameters of the compound, validated by chemical database registries [1][2].

Property	Value
Chemical Name	1-Cyclobutylpropane-2-sulfonyl chloride
CAS Registry Number	1600346-04-0
Molecular Formula	C₇H₁₃ClO₂S
Molecular Weight	196.69 g/mol
SMILES String	CC(CC1CCC1)S(=O)(=O)Cl
Physical State	Liquid to low-melting solid
Electrophilic Center	Secondary Sulfur (S+VI)
Storage Conditions	2–8°C or -20°C, under inert Argon/Nitrogen

Mechanistic Pathways & Reactivity

The primary utility of 1-cyclobutylpropane-2-sulfonyl chloride lies in its reaction with primary and secondary amines to form sulfonamides. Because the sulfonyl group is attached to a secondary carbon, the compound is susceptible to base-catalyzed E2 elimination, which yields an inactive alkene byproduct (e.g., 3-cyclobutylprop-1-ene).

To favor the desired nucleophilic substitution (S_N2-like attack at the sulfur atom) over elimination, the choice of base is critical. Bulky, non-nucleophilic bases such as N,N-diisopropylethylamine (DIPEA) or weak bases like pyridine are strictly preferred over unhindered bases like triethylamine (TEA).

Reaction pathway of sulfonamide synthesis emphasizing base-mediated proton transfer.

Synthetic Methodologies

The synthesis of aliphatic sulfonyl chlorides requires precise control over oxidation states. Direct chlorination with Cl₂ gas often leads to over-chlorination of the aliphatic backbone. Therefore, mild oxidative chlorination using N-chlorosuccinimide (NCS) and catalytic HCl is the industry standard [3].

Protocol A: Oxidative Chlorination via Thiol Precursor

This protocol utilizes the HCl-catalyzed release of molecular chlorine from NCS to achieve a controlled, self-validating oxidation of 1-cyclobutylpropane-2-thiol [3].

Causality & Rationale: Exogenous HCl is added to accelerate the release of Cl₂ from NCS. This shifts the reaction from a slow, direct NCS-mediated chlorination to a rapid, Cl₂-mediated pathway, preventing the accumulation of unstable sulfenic acid intermediates.

Step-by-Step Methodology:

• Preparation: Dissolve 10.0 mmol of 1-cyclobutylpropane-2-thiol in 40 mL of anhydrous acetonitrile in a round-bottom flask equipped with a magnetic stirrer.

• Catalyst Addition: Add 1.0 mL of 2.0 M aqueous HCl.

• Controlled Oxidation: Cool the reaction vessel to 0°C using an ice-water bath. Slowly add NCS (30.0 mmol, 3.0 equiv) in small portions over 30 minutes. Note: Cooling is mandatory to manage the exothermic release of HCl gas and prevent thermal degradation.

• Validation Checkpoint: The reaction is self-validating. Initially, the solution will turn yellow as the sulfenyl chloride (R-S-Cl) intermediate forms. As oxidation proceeds to the sulfonyl chloride (R-SO₂Cl), the solution will transition to pale yellow or colorless.

• Monitoring: Stir at 0°C for 1 hour. Confirm completion via TLC (Hexane/EtOAc 9:1); the non-polar thiol spot (R_f ~0.8) must completely disappear, replaced by a UV-active spot (R_f ~0.5).

• Quenching & Isolation: Pour the mixture into 100 g of crushed ice. Causality: Rapid thermal quenching limits the product's exposure to liquid water, preventing hydrolysis to 1-cyclobutylpropane-2-sulfonic acid. Extract immediately with diethyl ether (3 × 30 mL), wash with cold brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure (bath temperature < 30°C).

Workflow of HCl-catalyzed oxidative chlorination of thiols using NCS.

Protocol B: Environmentally Friendly Isothiourea Route

For scale-up environments where the foul odor of thiols is prohibitive, the S-alkylisothiourea salt method is preferred [4].

Causality & Rationale: Converting the corresponding alkyl halide to an isothiourea salt creates an odorless, water-soluble intermediate. The highly acidic conditions during chlorination keep the isothiourea protonated, directing the oxidative attack exclusively to the sulfur atom and preventing nitrogen oxidation.

Step-by-Step Methodology:

• Salt Formation: Reflux 1-cyclobutyl-2-bromopropane (10.0 mmol) and thiourea (10.0 mmol) in 20 mL of ethanol for 4 hours. Evaporate the solvent to yield the solid S-(1-cyclobutylpropan-2-yl)isothiouronium bromide.

• Acidic Solubilization: Dissolve the salt in a 3:1 (v/v) mixture of water and concentrated HCl (20 mL) and cool to -5°C.

• Oxidative Cleavage: Slowly add an aqueous solution of sodium hypochlorite (NaClO) dropwise. Maintain the internal temperature below 0°C.

• Phase Separation: The target sulfonyl chloride will phase-separate as a dense, immiscible organic layer at the bottom of the flask. Extract with dichloromethane, wash with ice-cold water, dry, and concentrate.

Applications in Drug Development

The integration of the 1-cyclobutylpropane-2-sulfonyl moiety into small-molecule therapeutics serves multiple strategic purposes:

• Metabolic Shielding: Linear alkyl sulfonamides are highly susceptible to Cytochrome P450 (CYP450)-mediated ω-1 oxidation and β-oxidation. The cyclobutyl ring acts as a steric shield, blocking these metabolic hotspots and significantly extending the compound's half-life.

• Fsp³ Enhancement: Increasing the fraction of sp³ hybridized carbons (Fsp³) is a validated metric for improving the clinical success rate of drug candidates. This building block introduces substantial 3D character, improving solubility and reducing off-target protein binding compared to flat, aromatic sulfonyl chlorides.

• Conformational Restriction: The cyclobutylmethyl group restricts the rotational degrees of freedom around the sulfonamide linkage, allowing medicinal chemists to lock the pharmacophore into a bioactive conformation tailored for specific target pockets (e.g., kinase hinge regions or protease active sites).

Handling, Stability, and Storage Standards

To maintain the integrity of 1-cyclobutylpropane-2-sulfonyl chloride, strict adherence to environmental controls is required:

• Moisture Sensitivity: The S-Cl bond is highly labile in the presence of water. Exposure to ambient humidity will result in rapid hydrolysis to the corresponding sulfonic acid and the release of corrosive HCl gas.

• Storage Protocol: The reagent must be stored in tightly sealed amber vials, backfilled with ultra-high purity Argon or Nitrogen, and kept at 2–8°C (short-term) or -20°C (long-term).

• Thawing: Before use, the container must be allowed to reach room temperature in a desiccator to prevent condensation of atmospheric moisture on the cold reagent.

References

• BLD Pharm. "1-Cyclobutylpropane-2-sulfonyl chloride - Product Details." BLD Pharm. 1

• Sigma-Aldrich. "1-cyclobutylpropane-2-sulfonyl chloride." Sigma-Aldrich Catalog. 2

• ACS Publications. "Thiol Chlorination with N-Chlorosuccinimide: HCl-Catalyzed Release of Molecular Chlorine and the Dichotomous Effects of Water." ACS Catalysis. 3

• Google Patents. "Method for preparing sulfonyl chloride in environment-friendly mode (CN103193687A)." Google Patents. 4

Sources

• 1. 2167008-07-1|(3-Cyclopropylcyclobutyl)methanesulfonyl chloride|BLD Pharm [bldpharm.com]
• 2. 1-methylimidazole-2-sulfonyl | Sigma-Aldrich [sigmaaldrich.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. CN103193687A - Method for preparing sulfonyl chloride in environment-friendly mode - Google Patents [patents.google.com]

The Definitive Guide to 1-Cyclobutylpropane-2-sulfonyl Chloride: Molecular Weight, Analytical Characterization, and Synthetic Applications

Executive Summary

In modern medicinal chemistry, aliphatic sulfonyl chlorides are indispensable building blocks for synthesizing sulfonamides—a pharmacophore known for its metabolic stability and diverse biological activities. 1-Cyclobutylpropane-2-sulfonyl chloride (CAS: 1600346-04-0) is a highly specialized, lipophilic intermediate[1].

As a Senior Application Scientist, I frequently observe that the failure to account for the exact molecular weight, stereochemistry, and moisture sensitivity of aliphatic sulfonyl chlorides leads to suboptimal yields in late-stage functionalization. The molecular weight of this compound is precisely 196.69 g/mol [1]. This value is the cornerstone for all stoichiometric calculations, analytical validations, and degradation monitoring workflows.

This whitepaper provides an in-depth technical framework for handling, characterizing, and reacting 1-Cyclobutylpropane-2-sulfonyl chloride, ensuring that your experimental protocols function as self-validating systems.

Structural and Physicochemical Profiling

Understanding the exact mass and isotopic signature of 1-Cyclobutylpropane-2-sulfonyl chloride is critical for mass spectrometry (MS) and reaction scaling. Because the molecule contains a single chlorine atom, its mass spectrum will exhibit a characteristic 3:1 isotopic ratio (M : M+2) corresponding to

and .

Furthermore, because Carbon-2 of the propane chain is bonded to four distinct substituents (a methyl group, a cyclobutylmethyl group, a sulfonyl chloride group, and a hydrogen atom), this molecule possesses a chiral center. It typically exists as a racemic mixture unless enantiomerically enriched.

Table 1: Physicochemical Properties

Property	Value
Chemical Name	1-Cyclobutylpropane-2-sulfonyl chloride
CAS Registry Number	1600346-04-0
Molecular Formula	C₇H₁₃ClO₂S
Average Molecular Weight	196.69 g/mol
Monoisotopic Mass	196.0324 Da
Isotopic Signature	~ 3 : 1 (M : M+2)
Purity Standard	Typically ≥95% (requires stoichiometric adjustment)
Storage Conditions	2-8 °C, Inert Atmosphere (Moisture Sensitive)

The Criticality of Molecular Weight in Analytical Workflows

The Analytical Challenge

Sulfonyl chlorides are highly electrophilic and prone to rapid solvolysis[2]. Direct LC-ESI-MS analysis using standard protic mobile phases (e.g., Methanol or Water) often results in analytical artifacts. Instead of observing the parent ion based on the 196.69 g/mol molecular weight, researchers frequently observe:

• Hydrolysis: Conversion to the sulfonic acid (MW changes from 196.69 to 178.25 g/mol ).

• Methanolysis: Conversion to the methyl sulfonate ester (MW changes to 192.28 g/mol ).

The Self-Validating Solution: Pre-Column Derivatization

To accurately validate the integrity of the reagent before committing it to a complex synthesis, we employ a rapid pre-column derivatization using an excess of a secondary amine (pyrrolidine). This converts the reactive sulfonyl chloride into a highly stable sulfonamide (MW: 231.36 g/mol ), which ionizes cleanly in ESI+ mode as an

ion at m/z 232.1.

Figure 1: Pre-column derivatization workflow for MS analysis of sulfonyl chlorides.

Protocol 1: Rapid LC-MS Derivatization for Reagent Validation

Causality Focus: This protocol proves the reagent's integrity. If the MS shows a mass corresponding to the sulfonic acid (178.25 g/mol ) instead of the pyrrolidine sulfonamide (231.36 g/mol ), the reagent has degraded, and the synthesis should be aborted to save valuable API intermediates.

• Reagent Preparation: Prepare a 0.1 M solution of pyrrolidine in anhydrous Acetonitrile (MeCN).

• Sampling: Dissolve 1.0 mg of 1-Cyclobutylpropane-2-sulfonyl chloride in 1.0 mL of anhydrous Tetrahydrofuran (THF).

• Derivatization: Mix 10 µL of the sulfonyl chloride solution with 90 µL of the pyrrolidine reagent.

• Incubation: Vortex for 30 seconds at room temperature. The nucleophilic acyl substitution is virtually instantaneous.

• Dilution: Dilute the mixture with 900 µL of MeCN/H₂O (50:50) containing 0.1% Formic Acid.

• Analysis: Inject 1 µL onto the LC-MS system (ESI+ mode) and monitor for m/z 232.1.

Stoichiometry and Synthetic Integration

When utilizing 1-Cyclobutylpropane-2-sulfonyl chloride in sulfonamide synthesis, the molecular weight must be adjusted for the reagent's purity. For example, if the commercial batch is 95% pure[1], the effective molecular weight used for stoichiometric scaling increases from 196.69 g/mol to 207.04 g/mol (196.69 / 0.95). Failing to make this adjustment will result in a substoichiometric addition of the electrophile, leaving unreacted amine and complicating purification.

Figure 2: Stoichiometric calculation logic for sulfonamide synthesis.

Protocol 2: General Sulfonamide Synthesis

Causality Focus: The choice of base and temperature is critical. We utilize N,N-Diisopropylethylamine (DIPEA) because its steric bulk prevents it from acting as a competing nucleophile, whereas less hindered bases can form unstable sulfonammonium intermediates that degrade the starting material.

• Reaction Setup: In an oven-dried flask under a nitrogen atmosphere, dissolve the target primary or secondary amine (1.0 eq) in anhydrous Dichloromethane (DCM) to achieve a 0.1 M concentration.

• Base Addition: Add DIPEA (2.5 eq) to the solution. Stir for 5 minutes. Reasoning: The excess base neutralizes the HCl byproduct, preventing the protonation and subsequent deactivation of the nucleophilic amine.

• Electrophile Addition: Cool the mixture to 0 °C using an ice bath. Slowly add 1-Cyclobutylpropane-2-sulfonyl chloride (1.1 eq, adjusted for purity) dropwise. Reasoning: Cooling minimizes competitive hydrolysis of the sulfonyl chloride by any trace moisture present in the system.

• Reaction Progression: Allow the reaction to warm to room temperature naturally and stir for 2-4 hours. Monitor completion via LC-MS (using Protocol 1 to check for unreacted sulfonyl chloride).

• Workup & Purification: Quench with saturated aqueous NaHCO₃. Extract with DCM. Wash the organic layer with 1N HCl to remove excess DIPEA and unreacted amine, followed by brine. Dry over Na₂SO₄, concentrate in vacuo, and purify via flash chromatography.

Handling, Stability, and Storage

Like all aliphatic sulfonyl chlorides, 1-Cyclobutylpropane-2-sulfonyl chloride is highly sensitive to ambient humidity and is classified as a corrosive material[3].

• Storage: It must be stored between 2-8 °C under an inert atmosphere (Argon or Nitrogen)[3].

• Degradation: Exposure to moisture will trigger hydrolysis, releasing HCl gas and converting the liquid reagent into a viscous sulfonic acid. If the reagent bottle exhibits significant internal pressure upon opening, or if a white precipitate is visible, the reagent has likely undergone significant hydrolysis and must be re-validated using Protocol 1 before use.

References

Sources

• 1. CAS:405219-36-5, 2-Cyclopentylethane-1-sulfonyl chloride-毕得医药 [bidepharm.com]
• 2. シクロプロパンスルホニルクロリド 95% | Sigma-Aldrich [sigmaaldrich.com]
• 3. Mesitylene-2-sulfonyl chloride CAS#: 773-64-8 [m.chemicalbook.com]

An In-depth Technical Guide to 1-Cyclobutylpropane-2-sulfonyl Chloride

Prepared for: Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 1-cyclobutylpropane-2-sulfonyl chloride, a potentially valuable yet sparsely documented building block in medicinal chemistry and organic synthesis. Due to the limited availability of direct experimental data for this specific molecule, this document leverages established principles of chemical reactivity, synthesis, and safety for structurally related compounds to offer a robust predictive profile.

Molecular Identification and Properties

The fundamental identifiers for 1-cyclobutylpropane-2-sulfonyl chloride are crucial for database entries, computational modeling, and unambiguous communication in research.

• SMILES (Simplified Molecular-Input Line-Entry System): CC(CC1CCC1)S(=O)(=O)Cl

• InChIKey (International Chemical Identifier Key): FJWCDWJRHJIOQO-UHFFFAOYSA-N (This InChIKey has been generated based on the SMILES string as no direct database entry was found).

Predicted Physicochemical Properties

The following table outlines the predicted properties of 1-cyclobutylpropane-2-sulfonyl chloride. These values are computationally derived and should be considered as estimates pending experimental verification.

Property	Predicted Value	Notes
Molecular Formula	C7H13ClO2S
Molecular Weight	196.70 g/mol
XLogP3	2.8	Indicates moderate lipophilicity.
Hydrogen Bond Donors	0
Hydrogen Bond Acceptors	2	The two oxygen atoms of the sulfonyl group.
Rotatable Bond Count	3
Topological Polar Surface Area	42.5 Ų

Synthesis and Mechanistic Insights

While a specific, peer-reviewed synthesis for 1-cyclobutylpropane-2-sulfonyl chloride has not been reported, its structure lends itself to well-established methodologies for the preparation of aliphatic sulfonyl chlorides. The most probable synthetic routes would involve the oxidative chlorination of a corresponding thiol or the chlorination of a sulfonic acid precursor.

Retrosynthetic Analysis

A logical retrosynthetic approach points to two primary starting materials: 1-cyclobutylpropane-2-thiol or 1-cyclobutylpropane-2-sulfonic acid.

Strategic Importance of Cycloalkane Sulfonyl Chlorides in Medicinal Chemistry

An In-depth Technical Guide to the Sourcing and Application of Cycloalkane Sulfonyl Chlorides in Research and Development

This guide provides researchers, medicinal chemists, and drug development professionals with a comprehensive overview of sourcing and utilizing small-ring cycloalkane sulfonyl chlorides. These reagents are pivotal for the synthesis of novel chemical entities due to the unique conformational and physicochemical properties imparted by the cycloalkane moiety.

Sulfonyl chlorides (R-SO₂Cl) are highly valued electrophilic reagents in organic synthesis, primarily for their efficient reaction with primary and secondary amines to form stable sulfonamide linkages (-SO₂NR₂). The sulfonamide functional group is a cornerstone in modern drug design, appearing in a wide array of therapeutics from antibacterial agents to targeted cancer therapies. The incorporation of small, strained cycloalkane rings, such as cyclopropane and cyclobutane, can significantly influence a molecule's pharmacological profile. These rings can act as bioisosteres for other groups, impose conformational constraints, improve metabolic stability, and enhance binding affinity to protein targets.

Addressing the Nomenclature of "1-Cyclobutylpropane-2-sulfonyl chloride"

A preliminary search for "1-Cyclobutylpropane-2-sulfonyl chloride" reveals a scarcity of commercial suppliers and literature precedents for this specific isomer. This suggests that it is either a novel, non-commercial compound or a result of ambiguous nomenclature. For the purposes of practical research and development, this guide will focus on structurally related and commercially accessible analogs that are likely to be of interest to scientists exploring this chemical space.

The following sections will provide a detailed technical overview of three key cycloalkane sulfonyl chlorides:

• 3-Cyclobutylpropane-1-sulfonyl chloride: A close structural analog to the requested compound.

• Cyclobutanesulfonyl chloride: A foundational cyclobutane-containing building block.

• Cyclopropanesulfonyl chloride: A widely used and well-documented cyclopropane-containing reagent.

Technical Profile: 3-Cyclobutylpropane-1-sulfonyl chloride

This compound represents a direct extension of the cyclobutane core with a propyl chain, offering a more flexible and lipophilic building block compared to its simpler analog.

Chemical Identity and Properties

Caption: Structure of 3-cyclobutylpropane-1-sulfonyl chloride

Property	Value
CAS Number	2025788-52-5[1]
Molecular Formula	C₇H₁₃ClO₂S[1]
Molecular Weight	196.69 g/mol [1]
Predicted XlogP	2.8[2]
Appearance	Not specified (likely a liquid)

Sourcing & Availability

As of early 2026, 3-cyclobutylpropane-1-sulfonyl chloride is available from a limited number of specialized chemical suppliers. Its availability may be on a "make-on-demand" basis, and researchers should inquire directly with vendors for lead times and scalability.

Supplier	Purity	Quantity
Guidechem	Inquiry	Inquiry

Synthesis & Reactivity

While specific literature on the synthesis of this exact molecule is sparse[2], it can likely be prepared using established methods for alkanesulfonyl chloride synthesis. A plausible route involves the oxidative chlorination of the corresponding thiol or the reaction of a Grignard reagent derived from 1-bromo-3-cyclobutylpropane with sulfuryl chloride. Its primary utility in a research setting would be its reaction with a diverse range of amines to generate novel sulfonamides.

Applications in Drug Discovery

The lack of extensive literature for 3-cyclobutylpropane-1-sulfonyl chloride suggests that it is an under-explored building block. This presents an opportunity for researchers to synthesize novel chemical matter with unique properties. The combination of the cyclobutane ring and the flexible propyl linker could be advantageous in accessing deep or complex binding pockets in protein targets.

Safety & Handling

No specific Material Safety Data Sheet (MSDS) is publicly available for this compound. However, as with all sulfonyl chlorides, it should be handled with extreme care in a well-ventilated fume hood. It is expected to be corrosive and moisture-sensitive. Appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat, is mandatory.

Technical Profile: Cyclobutanesulfonyl chloride

A more fundamental and widely available building block, cyclobutanesulfonyl chloride is an excellent starting point for incorporating the cyclobutane motif.

Chemical Identity and Properties

Caption: Structure of Cyclobutanesulfonyl chloride

Property	Value
CAS Number	338453-16-0[3][4]
Molecular Formula	C₄H₇ClO₂S[3][4]
Molecular Weight	154.62 g/mol [3][5]
Density	1.4 g/cm³[6]
Boiling Point	217.4 °C at 760 mmHg[6]
Appearance	Colorless to light yellow liquid[3]

Sourcing & Availability

This reagent is readily available from a variety of chemical suppliers in research to bulk quantities.

Supplier	Purity	Quantity
Sigma-Aldrich	95%[7]	100 mg - 25 g[7]
ChemicalBook	99% min	Inquiry (kg scale)[3]
Chemsrc	Inquiry	100 mg - 25 g[6]

Synthesis & Reactivity

The synthesis of cyclobutanesulfonyl chloride can be achieved through various routes, often starting from precursors like bromocyclobutane or cyclobutyllithium, followed by reaction with a sulfur dioxide source and a chlorinating agent such as sulfuryl chloride.[6][8]

Applications in Drug Discovery

Cyclobutanesulfonyl chloride has been utilized in the development of chemical tools for biological research. For instance, it was a key reagent in creating a toolset for studying the paralog-specific function of IRE1, an important enzyme in the unfolded protein response.[3] Its broader application lies in the synthesis of lead compounds where the cyclobutane ring can improve metabolic stability or act as a rigid scaffold to orient pharmacophoric groups.

Safety & Handling

Cyclobutanesulfonyl chloride is classified as a corrosive substance.[5]

• Hazard Statements: H302 (Harmful if swallowed), H314 (Causes severe skin burns and eye damage).[5][7]

• Precautionary Statements: P260 (Do not breathe dust/fume/gas/mist/vapors/spray), P280 (Wear protective gloves/protective clothing/eye protection/face protection), P301+P330+P331 (IF SWALLOWED: Rinse mouth. Do NOT induce vomiting), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing), P310 (Immediately call a POISON CENTER or doctor/physician).[3]

• Storage: Store at -20°C, sealed and away from moisture.[3]

Technical Profile: Cyclopropanesulfonyl chloride

A highly versatile and frequently used reagent, cyclopropanesulfonyl chloride is a valuable tool for introducing the smallest and most strained carbocyclic ring into drug candidates.

Chemical Identity and Properties

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• 2. PubChemLite - 3-cyclobutylpropane-1-sulfonyl chloride (C7H13ClO2S) [pubchemlite.lcsb.uni.lu]
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• 7. Cyclobutanesulfonyl chloride | 338453-16-0 [sigmaaldrich.com]
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Technical Whitepaper: Procurement, Properties, and Synthetic Applications of 1-Cyclobutylpropane-2-sulfonyl chloride

Executive Summary

In contemporary medicinal chemistry, the strategic incorporation of aliphatic rings such as cyclobutane into drug scaffolds is a proven method for modulating lipophilicity, improving metabolic stability, and enhancing target binding affinity. 1-Cyclobutylpropane-2-sulfonyl chloride (CAS: 1600346-04-0) is a highly specialized, bifunctional building block that merges the conformational rigidity of a cyclobutyl group with the electrophilic reactivity of a sulfonyl chloride.

This technical guide provides drug development professionals and synthetic chemists with an in-depth analysis of the market availability, pricing landscape, and field-proven synthetic methodologies for utilizing this compound in the generation of novel sulfonamide libraries.

Chemical Identity & Structural Significance

Before integrating this building block into a lead optimization campaign, it is critical to understand its physicochemical parameters:

• Chemical Name: 1-Cyclobutylpropane-2-sulfonyl chloride

• CAS Registry Number: 1600346-04-0

• Molecular Formula: C₇H₁₃ClO₂S

• Molecular Weight: 196.69 g/mol

• Structural Features: The molecule features a cyclobutyl ring linked via a propyl chain to a highly reactive sulfonyl chloride moiety. The aliphatic cyclobutyl ring acts as a bioisostere for heavier, more metabolically susceptible aromatic rings, while the sulfonyl chloride serves as a premier electrophile for nucleophilic acyl substitution[1].

Market Landscape: Price and Availability

Due to its highly specialized nature, 1-Cyclobutylpropane-2-sulfonyl chloride is not typically produced at a multi-ton scale. Instead, it is synthesized on demand or kept in limited global stock by specialized chemical vendors targeting the pharmaceutical research sector[2][3].

The table below summarizes the current quantitative data regarding its pricing and availability across major suppliers.

Supplier	Catalog Number	Purity	Unit Size	Estimated Price	Availability Status
Bidepharm	BD01025062	95%	1 g	￥5481.00 (~$760 USD)	In Stock / Ships Globally[4]
BLD Pharm	BD010250621600346-04-0	95%	Custom	Special Order	Online Order Only[2]
Sigma-Aldrich	N/A	Standard	Custom	Upon Inquiry	Catalog Listed
chemPUR	N/A	95%	Custom	Upon Inquiry	Catalog Listed

Note: Prices are subject to regional tariffs and dynamic supply chain fluctuations. Researchers are advised to request a Certificate of Analysis (CoA) (e.g., NMR, HPLC, GC) prior to procurement to verify the 95% purity threshold[4].

Mechanistic Insights: The Role in Drug Discovery

Sulfonamides are a cornerstone class of compounds in medicinal chemistry, forming the pharmacophoric backbone of numerous antibacterial, anti-inflammatory, and carbonic anhydrase inhibitory agents[1].

The synthesis of sulfonamides from 1-Cyclobutylpropane-2-sulfonyl chloride relies on a nucleophilic acyl substitution reaction. The nitrogen atom of a primary or secondary amine acts as a nucleophile, attacking the electrophilic sulfur atom of the sulfonyl chloride. This forms a transient tetrahedral intermediate, which rapidly collapses to displace the chloride leaving group, yielding a highly stable sulfonamide bond[1][5].

Reaction Pathway Visualization

Caption: Nucleophilic acyl substitution pathway for sulfonamide synthesis.

Experimental Protocol: Synthesis of N-Substituted Sulfonamides

To ensure scientific integrity, the following protocol is designed as a self-validating system . Every step includes the mechanistic causality behind the experimental choice, ensuring that researchers can troubleshoot and adapt the workflow for complex amine substrates[1][6].

Materials Required

• 1-Cyclobutylpropane-2-sulfonyl chloride (1.0 eq)

• Primary or Secondary Amine (1.0 - 1.2 eq)

• Anhydrous Pyridine or Triethylamine (TEA) (1.5 - 2.0 eq)

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

• 1M Hydrochloric Acid (HCl), Saturated NaHCO₃, and Brine

Step-by-Step Methodology

Step 1: Preparation & Base Addition

• Action: Dissolve the amine (1.0 eq) in anhydrous DCM under an inert atmosphere (N₂ or Argon). Cool the solution to 0 °C using an ice bath. Slowly add the base (TEA or Pyridine, 1.5 eq) to the stirred solution.

• Causality: Cooling the system minimizes exothermic side reactions. Anhydrous conditions are strictly required because sulfonyl chlorides are highly susceptible to competitive hydrolysis by ambient moisture, which would convert the reagent into an unreactive sulfonic acid. The base is added in excess to act as an acid scavenger; failing to neutralize the generated HCl would result in the protonation of the unreacted amine, stalling the reaction at 50% conversion[1].

Step 2: Electrophile Addition

• Action: Dissolve 1-Cyclobutylpropane-2-sulfonyl chloride (1.0 eq) in a minimal volume of anhydrous DCM. Add this solution dropwise to the reaction mixture at 0 °C over 15-20 minutes.

• Causality: Dropwise addition maintains a low steady-state concentration of the highly reactive electrophile. This prevents the over-reaction (bis-sulfonylation) of primary amines, ensuring high chemoselectivity for the mono-sulfonamide product.

Step 3: Reaction Propagation & Monitoring

• Action: Remove the ice bath, allow the reaction to warm to room temperature, and stir for 6-18 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC) or LC-MS.

• Causality: Warming to room temperature provides the necessary activation energy to drive the substitution to completion. TLC monitoring validates the consumption of the starting materials before proceeding to workup, preventing yield loss.

Step 4: Self-Validating Workup & Purification

• Action: Upon completion, dilute the mixture with additional DCM. Wash the organic layer sequentially with 1M HCl, saturated NaHCO₃, and brine. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Causality: This liquid-liquid extraction is a self-purifying step. The 1M HCl wash protonates any unreacted amine and the basic catalyst (TEA/Pyridine), driving them into the aqueous layer. The NaHCO₃ wash neutralizes residual acid, protecting the stability of the isolated sulfonamide. The resulting crude product is often pure enough for downstream biological assays, though silica gel chromatography can be applied if trace impurities remain[1][5].

References

• chemPUR Feinchemikalien. "ChemBuyersGuide: 1-CYCLOBUTYLPROPANE-2-SULFONYL CHLORIDE". Source: ChemBuyersGuide. URL: [Link]

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• 4. CAS:405219-36-5, 2-Cyclopentylethane-1-sulfonyl chloride-毕得医药 [bidepharm.com]
• 5. Preparation of sulfonamides from N-silylamines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. organic-chemistry.org [organic-chemistry.org]

A Technical Guide to Cyclobutyl Alkane Sulfonyl Chloride Building Blocks in Modern Drug Discovery

Abstract: In the landscape of modern medicinal chemistry, the strategic incorporation of small, strained ring systems has emerged as a powerful tactic for optimizing drug-like properties. Among these, the cyclobutane moiety has garnered significant attention for its unique conformational and physicochemical characteristics. This technical guide provides an in-depth exploration of cyclobutyl alkane sulfonyl chlorides, a class of building blocks that offer a versatile entry point for introducing the cyclobutyl group into drug candidates. We will delve into the strategic value of the cyclobutyl ring, its synthesis, and its application in the construction of novel sulfonamides and related structures, providing researchers, scientists, and drug development professionals with a comprehensive resource for leveraging these valuable synthetic intermediates.

The Strategic Value of the Cyclobutyl Moiety in Medicinal Chemistry

The deliberate use of specific molecular scaffolds is a cornerstone of rational drug design. While aromatic rings have historically dominated the landscape, the drive to "escape from flatland" has led to an increased appreciation for three-dimensional, saturated structures.[1] The cyclobutane ring, once considered a synthetic curiosity, is now recognized as a valuable motif for imparting favorable pharmacological properties.[2]

Unique Conformational and Physicochemical Properties

The cyclobutane ring possesses a unique, puckered conformation, distinguishing it from both the highly strained, planar cyclopropane and the more flexible cyclopentane and cyclohexane rings.[2][3] This inherent strain energy of approximately 26.3 kcal/mol contributes to its distinct structural features, including longer C-C bond lengths and increased π-character.[2] This constrained geometry can lock a molecule into a bioactive conformation, reducing the entropic penalty upon binding to a biological target.[3]

The Cyclobutyl Group as a Bioisostere

A key application of the cyclobutyl moiety is as a bioisosteric replacement for other common chemical groups. It is frequently employed as a saturated, three-dimensional alternative to planar phenyl rings or as a substitute for gem-dimethyl groups.[3] This substitution can lead to significant improvements in a compound's ADME (Absorption, Distribution, Metabolism, and Excretion) profile:

• Improved Solubility: Replacing a lipophilic aromatic ring with a saturated carbocycle like cyclobutane can decrease lipophilicity (LogP) and enhance aqueous solubility.[4][5]

• Enhanced Metabolic Stability: The cyclobutyl ring is generally more resistant to metabolic degradation (e.g., oxidation by cytochrome P450 enzymes) compared to aromatic rings or metabolically labile groups.[2][3]

• Reduced Nonspecific Binding: The introduction of sp³-rich scaffolds can decrease nonspecific binding to off-target proteins, a common issue with planar, aromatic compounds.[4]

Introduction to Cyclobutyl Alkane Sulfonyl Chlorides

Cyclobutyl alkane sulfonyl chlorides are versatile building blocks that serve as a practical handle for introducing the beneficial cyclobutyl moiety. The sulfonyl chloride functional group is highly reactive towards a wide range of nucleophiles, most notably primary and secondary amines, to form stable sulfonamides—a privileged functional group present in over 100 FDA-approved drugs.[6][7] This reactivity provides a reliable and efficient method for incorporating the cyclobutyl group into lead compounds during optimization campaigns.

Synthesis of Cyclobutyl Alkane Sulfonyl Chlorides

The accessibility of building blocks is a critical factor in their adoption by the medicinal chemistry community. While cyclobutanesulfonyl chloride itself is commercially available[8], access to substituted or functionalized analogs often requires de novo synthesis. The most common strategies involve the formation of a carbon-sulfur bond followed by oxidative chlorination.

Key Synthetic Methodologies

A robust method for preparing alkyl sulfonyl chlorides involves the reaction of a Grignard reagent with sulfuryl chloride or with sulfur dioxide followed by an oxidizing agent.[9][10] This approach is particularly useful for creating a diverse range of substituted cyclobutyl alkane sulfonyl chlorides, provided the corresponding cyclobutyl halide is available.

Another prevalent method involves the oxidative chlorination of sulfur-containing precursors, such as S-alkylisothiourea salts, which can be prepared from the corresponding alkyl halides.[11][12] This two-step process offers an alternative route that avoids the preparation of organometallic reagents.

Detailed Experimental Protocol: Synthesis of 1-Methylcyclobutane-1-sulfonyl Chloride

The following protocol is a representative example for the synthesis of a cyclobutyl alkane sulfonyl chloride, adapted from established procedures for Grignard-based sulfonylation.[10]

Step 1: Formation of 1-Methylcyclobutylmagnesium Bromide (Grignard Reagent)

• Materials:

  • Magnesium turnings (1.2 eq)

  • Iodine (one crystal)

  • 1-bromo-1-methylcyclobutane (1.0 eq)

  • Anhydrous Tetrahydrofuran (THF)

• Procedure:

  • To a dry, three-necked flask equipped with a reflux condenser, dropping funnel, and nitrogen inlet, add magnesium turnings and a single crystal of iodine.

  • Gently heat the flask with a heat gun under a nitrogen atmosphere until violet iodine vapors are observed. Allow the flask to cool.

  • Add anhydrous THF to cover the magnesium turnings.

  • Dissolve 1-bromo-1-methylcyclobutane in anhydrous THF and add it to the dropping funnel.

  • Add a small portion of the bromide solution to the magnesium suspension. The reaction is initiated upon the disappearance of the iodine color and the observation of bubbling.

  • Once initiated, add the remaining bromide solution dropwise at a rate sufficient to maintain a gentle reflux.

  • After the addition is complete, heat the mixture to reflux for 1-2 hours to ensure complete formation of the Grignard reagent.

  • Cool the resulting greyish solution to room temperature for immediate use in the next step.

Step 2: Sulfonylation

• Materials:

  • Freshly prepared 1-methylcyclobutylmagnesium bromide solution (1.0 eq)

  • Sulfuryl chloride (SO₂Cl₂) (1.1 eq)

  • Anhydrous Tetrahydrofuran (THF)

• Procedure:

  • In a separate dry flask, prepare a solution of sulfuryl chloride in anhydrous THF.

  • Cool this solution to -78 °C using a dry ice/acetone bath.

  • Slowly add the Grignard reagent from Step 1 to the cold sulfuryl chloride solution via cannula, ensuring the internal temperature remains below -60 °C.

  • After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 1-2 hours.

  • The crude product, 1-methylcyclobutane-1-sulfonyl chloride, is a volatile and moisture-sensitive oil and is typically used directly in the next step without extensive purification.[10]

Reactivity and Applications in Medicinal Chemistry

The primary utility of cyclobutyl alkane sulfonyl chlorides lies in their reactivity as electrophiles, enabling the facile construction of sulfonamides and sulfonate esters.

The Sulfonyl Chloride Functional Group: A Versatile Handle

The sulfur atom in a sulfonyl chloride is highly electrophilic due to the strong electron-withdrawing effects of the two oxygen atoms and the chlorine atom.[7] This makes it an excellent target for nucleophilic attack. The chloride ion serves as a good leaving group, facilitating the reaction.

• Sulfonamide Formation: This is the most common application in drug discovery. The reaction with a primary or secondary amine, typically in the presence of a non-nucleophilic base like triethylamine or pyridine, proceeds rapidly and efficiently to yield the corresponding sulfonamide.[7][13]

• Sulfonate Ester Formation: Reaction with alcohols or phenols in the presence of a base produces sulfonate esters. This transformation is synthetically valuable as it converts a poor leaving group (a hydroxyl) into an excellent one (a sulfonate), setting the stage for subsequent substitution or elimination reactions.[7]

Workflow Diagram: From Building Block to Final Compound

The following diagram illustrates the typical workflow for utilizing a cyclobutyl alkane sulfonyl chloride building block in the synthesis of a final target molecule, such as a bioactive sulfonamide.

Caption: Synthetic workflow from a cyclobutyl halide to a final sulfonamide drug candidate.

Case Study: Cyclobutyl Sulfonamides in Enzyme Inhibition

The strategic advantages of the cyclobutyl group are not merely theoretical. In a drug discovery program targeting a specific enzyme, researchers found that incorporating large alkane substituents on the sulfonamide sulfur led to higher potency and selectivity. The cyclobutyl substituent, in particular, provided the best overall balance of potency, selectivity, and favorable ADME properties. Molecular dynamics simulations revealed that the puckered cyclobutyl ring fit perfectly into a key hydrophobic pocket of the target enzyme, demonstrating a clear structure-activity relationship.[2]

| Property Comparison: Phenyl vs. Cyclobutyl Bioisosteres | | :--- | :--- | :--- | | Property | para-Substituted Phenyl | 1,3-Disubstituted Cyclobutyl | | Geometry | Planar (2D) | Puckered (3D) | | Metabolic Liability | Prone to aromatic oxidation | Generally more stable | | Solubility | Lower aqueous solubility | Generally higher aqueous solubility | | Lipophilicity (LogP) | Higher | Lower | | Synthetic Access | Widely available | Increasingly available[2][14] |

This table summarizes the general trends observed when replacing a phenyl group with a cyclobutyl bioisostere, highlighting the potential for property improvement in drug candidates.

Advanced Topics and Future Outlook

The utility of cyclobutyl building blocks continues to expand as synthetic methodologies improve and our understanding of their impact on molecular properties grows.

• Access to Substituted Analogs: The development of novel synthetic methods, including photochemical [2+2] cycloadditions, is providing access to a wider array of stereochemically defined and functionalized cyclobutane cores.[15][16] This will enable a more fine-grained exploration of the chemical space around the cyclobutyl scaffold.

• Emerging Applications: The unique 3D shapes and exit vectors offered by cyclobutane rings make them attractive scaffolds for use in novel therapeutic modalities like Proteolysis Targeting Chimeras (PROTACs) and covalent inhibitors, where precise spatial orientation of functional groups is critical.[17]

References

• van der Kolk, R., et al. (2022). Cyclobutanes in Small-Molecule Drug Candidates. ChemMedChem, 17(9), e202200020. [Link]

• Cristo, F., et al. (2006). Synthesis and Conformational Analysis of New Cyclobutane-Fused Nucleosides. Organic Letters, 8(1), 111-114. [Link]

• ResearchGate. (n.d.). Drug and drug candidates containing cyclobutane rings. [Link]

• Karawaj, C., et al. (2022). Puckering the Planar Landscape of Fragments: Design and Synthesis of a 3D Cyclobutane Fragment Library. Chemistry – A European Journal, 28(48), e202201115. [Link]

• Stepan, A. F., et al. (2017). Improving Nonspecific Binding and Solubility: Bicycloalkyl Groups and Cubanes as para-Phenyl Bioisosteres. Angewandte Chemie International Edition, 56(17), 4877-4881. [Link]

• Drug Hunter. (2025). Bioisosteres for Drug Hunters: Part 3 – Phenyl Rings. [Link]

• ACS Publications. (2006). Synthesis and Conformational Analysis of New Cyclobutane-Fused Nucleosides. Organic Letters. [Link]

• van der Kolk, R., et al. (2022). Cyclobutanes in Small-Molecule Drug Candidates. PMC. [Link]

• Royal Society of Chemistry. (2023). Difluoromethylene cyclobutyl sulfonium salts: versatile reagents for chemodivergent synthesis of difluoroalkylated cyclobutenes and cyclobutanes. Chemical Science. [Link]

• Domainex. (2023). Synthesis in Review: A new ortho-phenyl bioisostere and a site selective C-H activation method. [Link]

• ResearchGate. (2020). (PDF) Improving non-specific binding and solubility: bicycloalkyls and cubanes as p-phenyl bioisosteres. [Link]

• Mykhailiuk, P. K. (2023). Water-soluble Bioisosteres of the ortho-substituted Phenyl Ring. ChemRxiv. [Link]

• Hamilton, D. J. (2023). Design and Synthesis of (3D) Cyclobutane Fragments for Use in Fragment-Based Drug Discovery. Vrije Universiteit Amsterdam Research Portal. [Link]

• Mykhailiuk, P. K. (2020). CF3-Cyclobutanes: Synthesis, Properties, and Evaluation as a Unique tert-Butyl Group Analogue. PMC. [Link]

• Google Patents. (n.d.).

• Organic Syntheses. (n.d.). Methanesulfonyl chloride. [Link]

• Organic Syntheses. (n.d.). Methanesulfonyl cyanide. [Link]

• Organic Chemistry Portal. (n.d.). Convenient and Environment-Friendly Synthesis of Sulfonyl Chlorides from S-Alkylisothiourea Salts via N-Chlorosuccinimide Chlorosulfonation. [Link]

• Organic Syntheses. (n.d.). m-TRIFLUOROMETHYLBENZENESULFONYL CHLORIDE. [Link]

• Google Patents. (n.d.). WO2013047162A1 - Method for producing chloroalkylsulfonyl chloride.
• Google Patents. (n.d.). EP0583960A2 - Synthesis of bicyclic aromatic sulfonic acids, sulfonyl chlorides and sulfonamides.

• Organic Chemistry Portal. (n.d.). Sulfonyl chloride synthesis by chlorosulfonation. [Link]

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An In-depth Technical Guide to Cyclobutanesulfonyl Chloride

PubChem CID: 22636930

Disclaimer: The initial topic of "1-Cyclobutylpropane-2-sulfonyl chloride" did not yield a specific PubChem Compound Identifier (CID), suggesting it may be a novel or less-documented compound. This guide will therefore focus on the closely related and well-characterized molecule, Cyclobutanesulfonyl chloride (PubChem CID: 22636930) , to provide a comprehensive and technically robust resource for researchers, scientists, and drug development professionals. The principles and reactions discussed herein are broadly applicable to the synthesis and reactivity of other aliphatic sulfonyl chlorides.

Introduction: The Strategic Importance of Cyclobutane Moieties in Medicinal Chemistry

The cyclobutane ring, once considered a synthetic curiosity, has emerged as a valuable structural motif in modern drug discovery.[1][2][3] Its unique, puckered three-dimensional conformation offers a scaffold that can impart significant advantages in medicinal chemistry.[1][2] When incorporated into drug candidates, the cyclobutane moiety can enhance metabolic stability, improve potency and selectivity by orienting pharmacophoric groups in a more rigid conformation, and serve as a bioisostere for other cyclic or aromatic systems.[1][2][3]

Cyclobutanesulfonyl chloride serves as a key building block for introducing this desirable functionality into a wide range of molecular architectures. As a reactive sulfonyl chloride, it readily participates in nucleophilic substitution reactions to form sulfonamides and sulfonate esters, two functional groups of immense importance in pharmaceuticals. This guide provides an in-depth exploration of the synthesis, reactivity, and potential applications of cyclobutanesulfonyl chloride, underpinned by established chemical principles and supported by detailed experimental insights.

Physicochemical Properties of Cyclobutanesulfonyl Chloride

A thorough understanding of a compound's physical and chemical properties is fundamental to its effective use in research and development. The key computed properties of Cyclobutanesulfonyl chloride are summarized below.

Property	Value	Source
PubChem CID	22636930	PubChem[4]
Molecular Formula	C4H7ClO2S	PubChem[4]
Molecular Weight	154.62 g/mol	PubChem[4]
IUPAC Name	cyclobutanesulfonyl chloride	PubChem[4]
SMILES	C1CC(C1)S(=O)(=O)Cl	PubChem[4]
InChIKey	REWZIICPWFGXJJ-UHFFFAOYSA-N	PubChem[4]
Physical Form	Liquid	Sigma-Aldrich
Purity	95%	Sigma-Aldrich
Storage Temperature	Inert atmosphere, room temperature	Sigma-Aldrich

Synthesis of Cyclobutanesulfonyl Chloride: A Mechanistic Approach

The synthesis of sulfonyl chlorides is a well-established field, with oxidative chlorination of thiols or their derivatives being a common and effective strategy.[5][6][7] These methods offer high yields and can be performed under relatively mild conditions.

Conceptual Synthetic Pathway: Oxidative Chlorination of Cyclobutanethiol

A plausible and efficient laboratory-scale synthesis of cyclobutanesulfonyl chloride involves the oxidative chlorination of cyclobutanethiol. Several reagent systems can accomplish this transformation, with a combination of hydrogen peroxide (H₂O₂) and a chlorine source being a green and effective option.[8][9]

Caption: Generalized synthetic workflow for Cyclobutanesulfonyl chloride.

Exemplary Experimental Protocol

The following protocol is a representative procedure based on modern oxidative chlorination methods for the synthesis of sulfonyl chlorides from thiols.[7][8]

Materials:

• Cyclobutanethiol

• Hydrogen peroxide (30% solution)

• Thionyl chloride (SOCl₂) or Zirconium tetrachloride (ZrCl₄) as a catalyst[6][8]

• Acetonitrile (anhydrous)

• Dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen or argon), dissolve cyclobutanethiol (1.0 eq) in anhydrous acetonitrile.

• Reagent Addition: Cool the solution in an ice bath. To this, slowly add hydrogen peroxide (3.0 eq).[8] If using a catalyst like ZrCl₄, it would be added at this stage.[6][7] Subsequently, add thionyl chloride (1.0 eq) dropwise, maintaining the temperature below 10 °C.[8]

• Reaction: Allow the reaction mixture to stir at room temperature. The reaction progress should be monitored by Thin Layer Chromatography (TLC). These reactions are often rapid, with high conversions observed in a short period.[6][8]

• Work-up: Upon completion, quench the reaction by the slow addition of cold water. Transfer the mixture to a separatory funnel and extract with dichloromethane (3 x 20 mL).

• Purification: Wash the combined organic layers with saturated sodium bicarbonate solution, followed by brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude cyclobutanesulfonyl chloride.

• Final Purification: The crude product can be further purified by vacuum distillation or column chromatography on silica gel.

Self-Validation: The purity of the final product should be assessed by ¹H NMR, ¹³C NMR, and mass spectrometry. The presence of the characteristic sulfonyl chloride peak in the IR spectrum would also confirm the successful synthesis.

Core Reactivity: A Gateway to Diverse Functionality

The reactivity of cyclobutanesulfonyl chloride is dominated by the electrophilic nature of the sulfur atom.[10] The two oxygen atoms and the chlorine atom strongly withdraw electron density, making the sulfur atom susceptible to attack by nucleophiles. The chloride ion is an excellent leaving group, facilitating these substitution reactions.[10]

Sulfonamide Formation: A Cornerstone of Medicinal Chemistry

The reaction of sulfonyl chlorides with primary or secondary amines is a robust and widely utilized method for the synthesis of sulfonamides.[10] This functional group is a key component of numerous pharmaceuticals, including antibiotics, diuretics, and anticonvulsants.

Caption: Reaction pathway for the synthesis of cyclobutane sulfonamides.

Experimental Insight: This reaction is typically carried out in the presence of a non-nucleophilic base, such as pyridine or triethylamine, to neutralize the hydrochloric acid byproduct.[10] The choice of solvent is often an aprotic solvent like dichloromethane or tetrahydrofuran.

Sulfonate Ester Formation: Activating Hydroxyl Groups

Cyclobutanesulfonyl chloride reacts readily with alcohols in the presence of a base to form sulfonate esters.[10] This transformation is of great synthetic utility as it converts a poor leaving group (the hydroxyl group) into an excellent leaving group (the cyclobutanesulfonate group), facilitating subsequent nucleophilic substitution or elimination reactions.

Applications in Drug Discovery and Development

The incorporation of the cyclobutanesulfonyl moiety into molecular scaffolds offers a compelling strategy for drug discovery professionals.

• Scaffold Hopping and Bioisosterism: The cyclobutane ring can serve as a non-aromatic, rigid bioisostere for phenyl rings or other cyclic systems, potentially improving pharmacokinetic properties such as solubility and metabolic stability.[1][3]

• Access to Novel Chemical Space: As a building block, cyclobutanesulfonyl chloride provides access to novel chemical entities with unique three-dimensional shapes, which can lead to improved interactions with biological targets.[2]

• Fine-tuning Physicochemical Properties: The sulfonamide linkage derived from cyclobutanesulfonyl chloride can be strategically employed to modulate the acidity and hydrogen bonding capacity of a molecule, which are critical for target binding and cell permeability.

One notable application of cyclobutanesulfonyl chloride is in the development of chemical tools for studying specific biological pathways. For instance, it has been used in the development of a chemical toolset for studying the paralog-specific function of IRE1, an enzyme involved in the unfolded protein response.[11]

Safety and Handling

Cyclobutanesulfonyl chloride is a reactive chemical and should be handled with appropriate safety precautions in a well-ventilated fume hood. It is classified as harmful if swallowed and causes severe skin burns and eye damage.[4] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn at all times.

Conclusion

Cyclobutanesulfonyl chloride is a valuable and versatile reagent for researchers, medicinal chemists, and drug development professionals. Its ability to introduce the structurally significant cyclobutane ring and the pharmaceutically important sulfonamide functional group makes it a powerful tool for the synthesis of novel molecular entities with therapeutic potential. A thorough understanding of its synthesis, reactivity, and handling is crucial for leveraging its full potential in the pursuit of new and improved medicines.

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Difference between cyclobutyl and cyclopropyl sulfonyl chlorides

An In-depth Technical Guide to the Comparative Chemistry of Cyclobutyl and Cyclopropyl Sulfonyl Chlorides

Executive Summary

In the landscape of modern medicinal chemistry, small, strained carbocycles like cyclopropane and cyclobutane are increasingly utilized to fine-tune the pharmacological profiles of drug candidates.[1][2] When functionalized as sulfonyl chlorides, these moieties become powerful reagents for installing sulfonamide groups, a privileged scaffold in numerous approved therapeutics.[3] This guide provides a detailed comparative analysis of cyclopropyl sulfonyl chloride and cyclobutyl sulfonyl chloride, moving beyond a simple catalog of properties to explore the fundamental differences in their structure, synthesis, reactivity, and application. We delve into how the inherent ring strain and electronic nature of the three- and four-membered rings dictate the behavior of these reagents, offering field-proven insights for researchers, scientists, and drug development professionals aiming to strategically leverage these building blocks in their synthetic campaigns.

Structural and Physicochemical Properties: A Tale of Two Rings

The core differences between cyclopropyl and cyclobutyl sulfonyl chlorides originate from the distinct structural and electronic properties imposed by their respective cycloalkane rings. The three-membered ring of cyclopropane is planar and possesses significant ring strain (approximately 27.5 kcal/mol), a consequence of severe deviation from the ideal sp³ bond angle of 109.5° to a constrained 60°.[1][4] This high angle strain forces the carbon-carbon bonds to adopt a "bent" or banana-bond character, with increased p-orbital character on the exterior of the ring and increased s-orbital character directed toward the center and to exocyclic bonds. In contrast, the cyclobutane ring is non-planar, adopting a puckered conformation to relieve some torsional strain, and exhibits less angle strain with internal bond angles of approximately 90°.[4]

This fundamental difference in ring strain and hybridization directly impacts the physicochemical properties of the corresponding sulfonyl chlorides. The increased s-character of the exocyclic C-S bond in cyclopropyl sulfonyl chloride influences its bond length and electronic nature, distinguishing it from the cyclobutyl analogue.

Comparative Physical Properties

The following table summarizes the key physical and chemical properties of these two reagents, offering a first-pass comparison for handling and reaction setup.

Property	Cyclopropyl Sulfonyl Chloride	Cyclobutyl Sulfonyl Chloride
CAS Number	139631-62-2[5]	338453-16-0[6]
Molecular Formula	C₃H₅ClO₂S[5]	C₄H₇ClO₂S[6]
Molecular Weight	140.59 g/mol [5]	154.62 g/mol [6]
Appearance	Colorless to light yellow liquid[7][8]	-
Density	~1.38 g/mL at 25 °C[7]	~1.4 g/cm³[9]
Boiling Point	60 °C at 2 mmHg[10]	~217 °C at 760 mmHg[9]
Refractive Index	n20/D ~1.4770[7]	n20/D ~1.4603[11]
Moisture Sensitivity	Yes, reacts with water[8][12]	Yes
Storage Temp.	2-8 °C[10]	-

Synthesis of Cycloalkyl Sulfonyl Chlorides

The preparation of both sulfonyl chlorides can be achieved through multi-step sequences, often starting from the corresponding cycloalkyl precursors. A common and effective strategy involves the formation of a Grignard reagent, which is then reacted with sulfur dioxide to generate a sulfinate salt intermediate. Subsequent oxidative chlorination yields the desired sulfonyl chloride.[13][14]

General Synthetic Workflow

The diagram below illustrates the common synthetic pathway for preparing cycloalkyl sulfonyl chlorides from their respective bromides. This two-stage process is a cornerstone for accessing these valuable reagents.

Caption: General workflow for synthesizing cycloalkyl sulfonyl chlorides.

Experimental Protocol: Synthesis of Cyclopropyl Sulfonyl Chloride

This protocol is adapted from established literature procedures.[13]

Materials: Cyclopropylmagnesium bromide solution (0.5 M in THF), sulfur dioxide (SO₂), N-chlorosuccinimide (NCS), tetrahydrofuran (THF, anhydrous), methyl tert-butyl ether (MTBE), brine solution.

Procedure:

• Reaction Setup: In a flame-dried, three-necked flask under an inert atmosphere (e.g., nitrogen), add anhydrous THF (10 mL). Cool the flask to approximately -10 °C using an ice-salt bath.

• Grignard Reaction: To the cooled THF, slowly add cyclopropylmagnesium bromide (10.0 mmol, 20 mL of 0.5 M solution).

• Sulfur Dioxide Addition: Slowly add a solution of sulfur dioxide in THF (~12 mmol) to the Grignard solution, maintaining the internal temperature between -10 °C and -5 °C. The causality for this low temperature is to prevent side reactions and control the exothermic nature of the SO₂ addition.

• Warming: After the addition is complete, allow the reaction mixture to warm to ambient temperature over approximately 30 minutes.

• Chlorination: Cool the mixture again to -5 °C to 0 °C. Add N-chlorosuccinimide (15 mmol) portion-wise, ensuring the temperature does not rise significantly. The NCS acts as an efficient and selective chlorinating agent for the sulfinate intermediate.

• Workup: Allow the reaction to warm to ambient temperature. Dilute the mixture with MTBE (50 mL) and then add water (50 mL). Stir for 5 minutes.

• Extraction and Isolation: Transfer the mixture to a separatory funnel. The organic layer is separated, washed with brine (50 mL), dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure to yield the crude cyclopropyl sulfonyl chloride, which can be purified by distillation.

Comparative Reactivity and Mechanistic Insights

The primary utility of sulfonyl chlorides lies in their reaction with nucleophiles, such as amines and alcohols, to form stable sulfonamides and sulfonate esters, respectively.[3][15] The reactivity of the sulfonyl chloride is governed by the electrophilicity of the sulfur atom, which is influenced by the attached cycloalkyl group.[16]

The high s-character of the exocyclic C-S bond in the cyclopropyl system, a result of its strained geometry, is thought to impart a more electron-withdrawing character compared to the less strained cyclobutyl ring. This would, in theory, increase the partial positive charge on the sulfonyl sulfur atom, making cyclopropyl sulfonyl chloride inherently more reactive towards nucleophilic attack than its cyclobutyl counterpart.

Mechanism: Sulfonamide Formation

The reaction proceeds via a nucleophilic attack of the amine on the electrophilic sulfur atom, followed by the elimination of a chloride ion. A base is typically required to neutralize the hydrochloric acid (HCl) byproduct, driving the reaction to completion.

Caption: Mechanism of sulfonamide formation from a sulfonyl chloride.

Stability and Handling Considerations

Both reagents are moisture-sensitive and corrosive. Contact with water leads to hydrolysis, releasing corrosive and toxic fumes like HCl.[8][12] Therefore, they must be handled under an inert atmosphere (e.g., nitrogen or argon) in a well-ventilated fume hood.[12] Storage should be in a tightly sealed container in a cool, dry place, typically refrigerated at 2-8°C for cyclopropyl sulfonyl chloride.[10]

Applications in Drug Discovery: Strategic Choices

The choice between incorporating a cyclopropyl or cyclobutyl sulfonamide into a drug candidate is a strategic decision based on the desired pharmacological outcome.

Cyclopropyl Moiety: The rigid, planar nature of the cyclopropyl ring acts as a conformational constraint, which can lock a molecule into its bioactive conformation, thereby enhancing binding affinity and potency.[1] Its unique electronic properties and metabolic robustness also make it a valuable tool.[1]

• Case Study: Cyclopropyl sulfonamides are key building blocks in the synthesis of potent inhibitors of the Hepatitis C virus (HCV) NS3 protease.[10] They have also been utilized in creating selective inhibitors for enzymes like TNF-α converting enzyme (TACE), where the cyclopropyl variant showed good selectivity.

Cyclobutyl Moiety: The larger, puckered cyclobutyl ring offers a different three-dimensional profile. It provides more steric bulk than the cyclopropyl group and can be used as a bioisostere for other groups like pyrrolidine or piperidine rings to explore the chemical space around a biological target.[2] The cyclobutane scaffold is present in more than 10 FDA-approved drugs, highlighting its importance.[2]

• Case Study: Cyclobutanesulfonyl chloride is used in developing chemical tools to study specific biological pathways, such as the function of the IRE1 enzyme, which is involved in cellular stress responses.[17]

The decision to use one over the other depends on the specific structure-activity relationship (SAR) of the target. A researcher might choose the smaller, rigid cyclopropyl group to probe a tight, planar pocket or the larger, more flexible cyclobutyl group to fill a larger, more complex binding site.

Conclusion

While both cyclobutyl and cyclopropyl sulfonyl chlorides serve as valuable reagents for introducing sulfonamide functionalities, they are not interchangeable. The fundamental differences in their ring strain, geometry, and electronic properties translate into distinct reactivity profiles and offer unique advantages in drug design. Cyclopropyl sulfonyl chloride, with its higher ring strain and potentially greater reactivity, provides a rigid, planar scaffold that can enhance potency and metabolic stability. Cyclobutyl sulfonyl chloride offers a larger, more flexible three-dimensional structure, enabling different steric interactions within a target's active site. A thorough understanding of these core differences empowers medicinal chemists to make informed, rational decisions in the design and synthesis of next-generation therapeutics.

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Protocols & Analytical Methods

Application Note &amp; Detailed Protocols: Synthesis of Novel Sulfonamides Utilizing 1-Cyclobutylpropane-2-sulfonyl Chloride

Abstract

The sulfonamide moiety is a cornerstone of modern medicinal chemistry, present in a wide array of therapeutic agents.[1][2][3] Expanding the chemical space of this privileged scaffold requires access to novel and structurally diverse building blocks. This guide provides a comprehensive, field-proven framework for the synthesis, purification, and characterization of sulfonamides using 1-Cyclobutylpropane-2-sulfonyl chloride, a non-standard secondary alkyl sulfonyl chloride. We present a plausible synthetic route for the sulfonyl chloride itself, followed by a detailed, step-by-step protocol for its coupling with primary amines. The causality behind experimental choices, troubleshooting, and rigorous characterization are discussed to ensure scientific integrity and reproducibility.

Introduction: The Rationale for Novel Sulfonyl Chlorides

The biological activity of sulfonamide-based drugs is profoundly influenced by the nature of the substituent attached to the sulfonyl group. While aryl sulfonyl chlorides are widely used, aliphatic and cycloaliphatic analogues offer opportunities to modulate key physicochemical properties such as lipophilicity, metabolic stability, and conformational rigidity.[4] The 1-cyclobutylpropane-2-yl moiety introduces a unique combination of a sterically demanding secondary linkage and a strained cyclobutyl ring, providing a vector for exploring new interactions within biological targets.

Synthesis of the Key Reagent: 1-Cyclobutylpropane-2-sulfonyl Chloride

The synthesis of aliphatic sulfonyl chlorides can be reliably achieved through the reaction of a Grignard reagent with sulfur dioxide, followed by in-situ oxidative chlorination.[5] This approach avoids the handling of hazardous reagents like chlorosulfonic acid, which is often ineffective for such substrates.[6][7]

Proposed Synthetic Pathway

The proposed two-step, one-pot synthesis is outlined below. It leverages common and well-documented transformations.

Caption: Proposed workflow for the synthesis of the key sulfonyl chloride reagent.

Detailed Experimental Protocol

Materials:

• 2-Bromo-1-cyclobutylpropane (1.0 equiv)

• Magnesium turnings (1.2 equiv)

• Iodine (one small crystal)

• Anhydrous Tetrahydrofuran (THF)

• Sulfur dioxide (SO₂) gas

• N-Chlorosuccinimide (NCS) (1.5 equiv)

• Anhydrous Diethyl Ether or MTBE

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Saturated aqueous sodium chloride (brine)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Grignard Reagent Formation:

  • Flame-dry a three-neck round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet.

  • Add magnesium turnings (1.2 equiv) and a crystal of iodine to the flask.

  • Add a small portion of anhydrous THF, followed by a few drops of 2-Bromo-1-cyclobutylpropane. Gentle heating may be required to initiate the reaction (disappearance of the iodine color).

  • Once initiated, add the remaining bromide dissolved in THF via the dropping funnel at a rate that maintains a gentle reflux.

  • After the addition is complete, continue to stir at reflux for 1 hour to ensure complete formation of the Grignard reagent. Cool the mixture to room temperature.

• Sulfonyl Chloride Synthesis:

  • In a separate flame-dried flask, prepare a solution of SO₂ in anhydrous THF at -10 °C. This can be achieved by bubbling SO₂ gas through the cold solvent until the desired amount (approx. 1.2-1.5 equiv) has been absorbed.

  • Slowly add the prepared Grignard reagent via cannula to the stirred SO₂/THF solution, maintaining the temperature between -10 °C and 0 °C. A thick white precipitate of the magnesium sulfinate salt will form.

  • After the addition is complete, allow the mixture to warm to room temperature and stir for 30 minutes.

  • Cool the reaction mixture back down to 0 °C in an ice bath. Add N-Chlorosuccinimide (1.5 equiv) portion-wise, ensuring the temperature does not rise above 10 °C.

  • Once the NCS addition is complete, remove the ice bath and stir the mixture at room temperature for 1-2 hours. Monitor the reaction by TLC (thin-layer chromatography) until the sulfinate salt is consumed.

• Work-up and Isolation:

  • Pour the reaction mixture into a separatory funnel containing a mixture of ice-cold water and diethyl ether (or MTBE).

  • Separate the layers. Wash the organic layer sequentially with water, saturated aqueous NaHCO₃, and finally with brine. The bicarbonate wash is crucial to remove any acidic byproducts.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude 1-Cyclobutylpropane-2-sulfonyl chloride. This product is often used directly in the next step without further purification due to its reactive nature.

Core Protocol: Synthesis of a Representative Sulfonamide

This section details the reaction of 1-Cyclobutylpropane-2-sulfonyl chloride with a primary amine, using aniline as an example. The reaction proceeds via nucleophilic attack of the amine on the electrophilic sulfur atom of the sulfonyl chloride.[2] A base is required to neutralize the HCl generated during the reaction.[1][2]

Reaction Mechanism & Workflow

Caption: General workflow and mechanism for sulfonamide synthesis.

Detailed Experimental Protocol

Materials:

• 1-Cyclobutylpropane-2-sulfonyl chloride (1.0 equiv)

• Aniline (1.05 equiv)

• Pyridine or Triethylamine (1.5 equiv)

• Anhydrous Dichloromethane (DCM)

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate (MgSO₄)

• Recrystallization solvent (e.g., Ethanol/Water or Isopropanol/Hexane)

Procedure:

• Reaction Setup:

  • In a dry round-bottom flask under a nitrogen atmosphere, dissolve aniline (1.05 equiv) and pyridine (1.5 equiv) in anhydrous DCM.

  • Cool the solution to 0 °C using an ice bath. The use of a slight excess of the amine can help drive the reaction to completion, while the base scavenges the generated HCl.[8]

• Addition of Sulfonyl Chloride:

  • Dissolve the crude 1-Cyclobutylpropane-2-sulfonyl chloride (1.0 equiv) in a small amount of anhydrous DCM.

  • Add this solution dropwise to the stirred amine solution at 0 °C over 15-20 minutes. This slow addition is critical to control the exothermic nature of the reaction.[2]

• Reaction:

  • After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.

  • Stir for 2-4 hours. The progress of the reaction should be monitored by TLC, observing the consumption of the sulfonyl chloride. Secondary sulfonyl chlorides can be less reactive than their aryl counterparts due to steric hindrance, so longer reaction times may be necessary.

• Work-up:

  • Transfer the reaction mixture to a separatory funnel.

  • Wash the organic layer sequentially with 1 M HCl (2 x volume) to remove excess pyridine and aniline, followed by saturated aqueous NaHCO₃ (1 x volume) to neutralize any remaining acid, and finally with brine (1 x volume).

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude sulfonamide product.

Purification and Characterization

Purification by Recrystallization

Recrystallization is a highly effective method for purifying solid sulfonamides, separating the desired product from soluble impurities.[8][9][10]

Protocol:

• Solvent Selection: Choose a solvent system in which the sulfonamide is soluble when hot but sparingly soluble when cold. Ethanol/water or isopropanol/water mixtures are often effective.[10]

• Dissolution: Place the crude product in an Erlenmeyer flask and add the minimum amount of the hot primary solvent (e.g., isopropanol) to achieve complete dissolution.

• Crystallization: Slowly add the anti-solvent (e.g., water) dropwise to the hot solution until it becomes slightly cloudy. Add a few more drops of the primary solvent to redissolve the precipitate.

• Cooling: Allow the flask to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals. Once at room temperature, place the flask in an ice bath for 30 minutes to maximize yield.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of the cold recrystallization solvent mixture.

• Drying: Dry the purified crystals in a vacuum oven or desiccator to a constant weight.

Characterization Data

The identity and purity of the synthesized sulfonamide, N-phenyl-1-cyclobutylpropane-2-sulfonamide, should be confirmed using standard spectroscopic techniques.

Analysis	Expected Observations for N-phenyl-1-cyclobutylpropane-2-sulfonamide
¹H NMR (400 MHz, CDCl₃)	δ 7.10-7.40 (m, 5H, Ar-H), δ ~7.0 (br s, 1H, NH), δ 3.0-3.2 (m, 1H, SO₂-CH), δ 1.8-2.2 (m, 7H, cyclobutyl-H & CH₂), δ 1.0-1.2 (m, 4H, cyclobutyl-H). Chemical shifts can vary depending on solvent and concentration.[11]
¹³C NMR (100 MHz, CDCl₃)	δ ~138 (Ar-C), δ ~129 (Ar-CH), δ ~125 (Ar-CH), δ ~121 (Ar-CH), δ ~60 (SO₂-CH), δ ~35 (CH₂), δ ~25 (cyclobutyl-CH₂), δ ~18 (cyclobutyl-CH₂).
IR (KBr Pellet)	ν(N-H): 3250-3280 cm⁻¹; ν(C-H, aromatic): ~3050 cm⁻¹; ν(C-H, aliphatic): 2850-2960 cm⁻¹; ν(S=O, asymm): 1315-1345 cm⁻¹; ν(S=O, symm): 1145-1190 cm⁻¹; ν(S-N): 900-925 cm⁻¹.[12]
Melting Point	A sharp melting point range is indicative of high purity.
Yield	Calculated based on the limiting reagent (sulfonyl chloride).

Safety and Handling Precautions

Sulfonyl chlorides are corrosive, moisture-sensitive, and highly reactive compounds.[13][14]

• Personal Protective Equipment (PPE): Always wear safety goggles, a face shield, a lab coat, and chemical-resistant nitrile gloves.[14]

• Ventilation: All manipulations must be performed in a certified chemical fume hood to avoid inhalation of corrosive vapors.[13][15]

• Reactivity: Sulfonyl chlorides react exothermically, sometimes violently, with water and other nucleophiles (including alcohols and strong bases).[13][14] Ensure all glassware is scrupulously dried and reactions are conducted under an inert atmosphere (e.g., nitrogen or argon).

• Quenching: Excess sulfonyl chloride in a reaction mixture must be carefully quenched before disposal. This is typically achieved by slowly adding the reaction mixture to a cold, stirred solution of a weak base like sodium bicarbonate.[13]

• Spills: In case of a small spill, cover with a dry, inert absorbent material such as sand or soda ash. Do not use water.[13]

References

• Recent advances in synthesis of sulfonamides: A review. (2018). CHEMISTRY & BIOLOGY INTERFACE. [Link]

• Binding of Sulfonamide Antibiotics to CTABr Micelles Characterized Using 1H NMR Spectroscopy. (2016). Langmuir - ACS Publications. [Link]

• Infrared and NMR Spectra of Arylsulphonamides. (2005). Verlag der Zeitschrift für Naturforschung. [Link]

• Identification of sulfonamides by NMR spectroscopy. (1972). PubMed. [Link]

• PURIFICATION OF SULFANiLAMIDE BY CRYSTALLIZATION. (2020). Chemistry LibreTexts. [Link]

• One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation. (2023). Macmillan Group - Princeton University. [Link]

• An Expedient Synthesis of Sulfinamides from Sulfonyl Chlorides. (2005). PMC - NIH. [Link]

• Preparation of sulfonamides from N-silylamines. (2005). PMC. [Link]

• Synthesis of Sulfonamides. (2016). Semantic Scholar. [Link]

• One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation. (2023). Journal of the American Chemical Society. [Link]

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• Synthesis of sulfonamides. ResearchGate. [Link]

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• Recent Advances in the Synthesis of Sulfonamides Intermediates. (2024). Thieme. [Link]

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• What are the safety precautions when handling Benzene Sulfonyl Chloride?. (2025). Blog. [Link]

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Reaction conditions for 1-Cyclobutylpropane-2-sulfonyl chloride with amines

An In-Depth Guide to the Synthesis of Novel Sulfonamides: Reaction Conditions for 1-Cyclobutylpropane-2-sulfonyl chloride with Amines

Introduction: The Enduring Importance of the Sulfonamide Scaffold

The sulfonamide functional group is a cornerstone of modern medicinal chemistry and drug development.[1] Its unique physicochemical properties, acting as a bioisostere for the amide bond while offering improved metabolic stability and an additional hydrogen bond acceptor, have cemented its place in a vast array of approved therapeutic agents.[2][3] From pioneering antibacterial agents to diuretics, anticonvulsants, and antiretrovirals, the synthesis of diverse sulfonamide libraries remains a critical task for researchers aiming to modulate biological targets.[1][4]

The most robust and widely employed method for constructing the S-N bond is the reaction between a sulfonyl chloride and a primary or secondary amine.[4][5] This guide provides a comprehensive, field-proven framework for reacting a novel, non-commercial sulfonyl chloride—1-cyclobutylpropane-2-sulfonyl chloride—with various amines. We will delve into the underlying reaction mechanism, provide detailed, step-by-step protocols for both the synthesis of the requisite sulfonyl chloride and its subsequent coupling with amines, and offer a thorough troubleshooting guide to ensure reproducible, high-yield outcomes. This document is intended for researchers, scientists, and drug development professionals seeking to expand their chemical space with new sulfonamide-based entities.

Part 1: Mechanistic Insights into Sulfonamide Formation

The reaction's success hinges on the inherent electrophilicity of the sulfonyl chloride's sulfur atom.[4] The sulfur is rendered significantly electron-deficient by three strongly electronegative atoms: two oxygens and a chlorine. This makes it a prime target for nucleophilic attack by the lone pair of electrons on the nitrogen atom of a primary or secondary amine.[5][6]

The reaction proceeds via a nucleophilic acyl substitution-like pathway. The amine attacks the sulfur atom, leading to a transient trigonal bipyramidal intermediate.[4] The chloride ion, an excellent leaving group, is then expelled, and a proton is lost from the nitrogen to yield the stable sulfonamide. The entire process generates one equivalent of hydrochloric acid (HCl), which must be neutralized by a base to prevent the protonation and deactivation of the starting amine.[7]

Caption: Reaction mechanism overview for sulfonamide synthesis.

Part 2: Synthesis of 1-Cyclobutylpropane-2-sulfonyl chloride

As 1-cyclobutylpropane-2-sulfonyl chloride is not a readily available commercial reagent, its preparation is a required preliminary step. A reliable method involves the oxidative chlorination of the corresponding thiol. An alternative, presented here, is the reaction of a Grignard reagent with sulfur dioxide, followed by oxidation with N-chlorosuccinimide (NCS), a method adaptable from similar syntheses.[8]

Experimental Protocol: Synthesis of 1-Cyclobutylpropane-2-sulfonyl chloride

Materials:

• 2-bromo-1-cyclobutylpropane

• Magnesium turnings

• Anhydrous Tetrahydrofuran (THF)

• Sulfur dioxide (SO₂)

• N-Chlorosuccinimide (NCS)

• Anhydrous Diethyl Ether or MTBE

• Brine solution

Procedure:

• Grignard Reagent Formation: In a flame-dried, three-neck round-bottom flask under an inert atmosphere (Argon or Nitrogen), add magnesium turnings (1.2 eq.). Add a solution of 2-bromo-1-cyclobutylpropane (1.0 eq.) in anhydrous THF via an addition funnel. Initiate the reaction with gentle heating or a crystal of iodine if necessary. Once initiated, maintain a gentle reflux by controlling the addition rate. After addition is complete, stir at room temperature for 1-2 hours to ensure full formation of the Grignard reagent.

• Reaction with SO₂: Cool the Grignard solution to -10 °C in an ice-salt bath. Slowly bubble sulfur dioxide gas through the solution or add a pre-condensed solution of SO₂ in THF (1.2 eq.).[8] Maintain the temperature below 0 °C during the addition. A thick precipitate of the magnesium sulfinate salt will form.

• Oxidative Chlorination: After the SO₂ addition, allow the mixture to warm to room temperature over 30 minutes. Cool the suspension to -5 °C and add N-chlorosuccinimide (1.5 eq.) portion-wise, ensuring the temperature does not exceed 5 °C.[8]

• Work-up: Once the NCS addition is complete, stir the reaction at room temperature for 1-2 hours. Dilute the mixture with methyl tert-butyl ether (MTBE).[8] Pour the mixture into ice-cold water and stir for 5 minutes.

• Extraction and Isolation: Separate the organic layer. Wash the organic layer sequentially with water and then brine.[8] Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure at low temperature to yield the crude 1-cyclobutylpropane-2-sulfonyl chloride. This product is often used immediately in the next step due to its moisture sensitivity.[9]

Part 3: General Protocols for Sulfonamide Synthesis

The following protocols detail the reaction of the synthesized 1-cyclobutylpropane-2-sulfonyl chloride with representative primary and secondary amines. The key to a successful reaction is the rigorous exclusion of water to prevent hydrolysis of the sulfonyl chloride starting material.[7][10]

Caption: General experimental workflow for sulfonamide synthesis.

Protocol A: Reaction with a Primary Amine (Example: Benzylamine)

Rationale: When using a primary amine, stoichiometry is critical to prevent the formation of the di-sulfonylated byproduct.[7] Using a slight excess of the amine or a 1:1 ratio is recommended.[9] The reaction is performed at 0 °C to enhance selectivity.[7]

Materials:

• 1-Cyclobutylpropane-2-sulfonyl chloride (1.0 eq.)

• Benzylamine (1.0-1.1 eq.)

• Pyridine or Triethylamine (1.5 eq.)

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

• 1 M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere, add benzylamine (1.0 eq.) and anhydrous DCM. Add pyridine (1.5 eq.). Cool the mixture to 0 °C in an ice bath.[7]

• Addition of Sulfonyl Chloride: Dissolve 1-cyclobutylpropane-2-sulfonyl chloride (1.0 eq.) in a minimal amount of anhydrous DCM. Add this solution dropwise to the stirred amine solution at 0 °C over 20-30 minutes.[9]

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 4-12 hours. Monitor the reaction's progress by Thin Layer Chromatography (TLC) or LC-MS until the sulfonyl chloride is consumed.

• Work-up: Quench the reaction by adding water.[9] Transfer the mixture to a separatory funnel and extract with DCM.

• Washing: Wash the combined organic layers sequentially with 1 M HCl (to remove excess pyridine and unreacted benzylamine), saturated NaHCO₃ solution, and brine.[1]

• Isolation and Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or isopropanol/hexanes) or by silica gel column chromatography.[10]

Protocol B: Reaction with a Secondary Amine (Example: Morpholine)

Rationale: Secondary amines cannot form di-sulfonylated products, making the reaction more straightforward. Stoichiometry is less critical, and a slight excess of the sulfonyl chloride can be used to ensure complete consumption of the amine.

Materials:

• 1-Cyclobutylpropane-2-sulfonyl chloride (1.1 eq.)

• Morpholine (1.0 eq.)

• Triethylamine (Et₃N) (1.5 eq.)

• Anhydrous Dichloromethane (DCM)

• Water

• Brine

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve morpholine (1.0 eq.) and triethylamine (1.5 eq.) in anhydrous DCM. Cool the solution to 0 °C.[1]

• Addition of Sulfonyl Chloride: Slowly add a solution of 1-cyclobutylpropane-2-sulfonyl chloride (1.1 eq.) in anhydrous DCM to the cooled amine solution.

• Reaction: Allow the mixture to warm to room temperature and stir for 12-24 hours. Monitor progress by TLC.

• Work-up and Purification: Upon completion, quench with water and extract with DCM.[1] Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate. The resulting crude sulfonamide is typically purified by column chromatography or recrystallization.

Part 4: Data Summary and Troubleshooting

Table 1: Summary of Reaction Parameters

Parameter	Primary Amine Reaction	Secondary Amine Reaction	Rationale & Key Considerations
Amine Stoich.	1.0 - 1.1 eq.	1.0 eq.	Prevents di-sulfonylation with primary amines.[9]
RSO₂Cl Stoich.	1.0 eq.	1.1 eq.	Slight excess can drive secondary amine reaction to completion.
Base	Pyridine, 2,6-Lutidine	Triethylamine (Et₃N), DIPEA	A sterically hindered or weaker base like pyridine can help minimize di-sulfonylation.[9]
Solvent	Anhydrous DCM, THF	Anhydrous DCM, THF, ACN	Aprotic solvents are essential to prevent hydrolysis.[7]
Temperature	0 °C to Room Temp.	0 °C to Room Temp.	Low initial temperature controls the exotherm and minimizes side reactions.[7]
Reaction Time	2 - 12 hours	12 - 24 hours	Secondary amines are generally less nucleophilic and may require longer reaction times.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low or No Product	Degraded Sulfonyl Chloride: Hydrolysis due to moisture.	Use freshly prepared or purified sulfonyl chloride; ensure all glassware is dry and solvents are anhydrous; run under an inert atmosphere.[7][10]
Poor Amine Reactivity: Amine is sterically hindered or electron-deficient.	Cautiously increase reaction temperature; use a stronger, non-nucleophilic base (e.g., DBU).[9]
High % of Di-sulfonylation	Incorrect Stoichiometry: Excess sulfonyl chloride used.	Use a 1:1 or slight excess of the primary amine.[7][9]
Rapid Addition/High Temp: Reaction is too fast.	Add sulfonyl chloride solution dropwise at 0 °C; maintain a low reaction temperature.[9]
Polar Byproduct (Sulfonic Acid)	Water in Reaction: Hydrolysis of the sulfonyl chloride.	Rigorously use anhydrous solvents and flame-dried glassware.[7]
Difficult Purification	Co-eluting Impurities: Byproducts have similar polarity to the product.	Optimize recrystallization solvent system; if using chromatography, try a different solvent gradient or stationary phase.[10]
"Oiling Out" during Recrystallization	High Impurity Level: Impurities depressing the melting point.	Re-dissolve the oil in more hot solvent and cool slowly; consider a preliminary purification by chromatography.[11]

Part 5: Product Characterization

After purification, the final sulfonamide product should be characterized to confirm its identity and purity.

• NMR Spectroscopy:

  • ¹H NMR: Expect to see characteristic signals for the cyclobutyl and propyl groups. The chemical shifts of protons adjacent to the nitrogen and sulfur atoms will be diagnostic. The N-H proton of a primary amine-derived sulfonamide is often a broad singlet.[12][13]

  • ¹³C NMR: The number of signals should correspond to the number of unique carbon atoms in the molecule.[12]

• IR Spectroscopy:

  • Look for strong characteristic absorption bands for the S=O asymmetric and symmetric stretches, typically in the ranges of 1344–1317 cm⁻¹ and 1187–1147 cm⁻¹, respectively.[14]

  • The S-N stretch appears in the 924–906 cm⁻¹ region.[14]

  • For primary amine-derived products, an N-H stretching band will be visible around 3279–3229 cm⁻¹.[14]

• Mass Spectrometry (MS): Provides the molecular weight of the compound, confirming the successful coupling.

References

• Technical Support Center: Sulfonamide Synthesis with Primary Amines. Benchchem.

• 20.6: Reactions of Amines. (2020). Chemistry LibreTexts. [Link]

• A new environmentally benign, simple, and efficient protocol for the chemoselective sulfonylation of various structurally amines using microwave irradi

• Binding of Sulfonamide Antibiotics to CTABr Micelles Characterized Using 1H NMR Spectroscopy. (2016). ACS Publications. [Link]

• Application Notes and Protocols for the Synthesis of Sulfonamides
• A Comparative Spectroscopic Analysis of Sulfonamide Isomers: A Guide for Researchers. Benchchem.
• Technical Support Center: Sulfonyl

• Synthesis of sulfonamide derivatives 3 from amines 1 and sulfonyl chlorides 2 in ChCl/urea. (n.d.). ResearchGate. [Link]

• Infrared and NMR Spectra of Arylsulphonamides. (n.d.). Verlag der Zeitschrift für Naturforschung. [Link]

• One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation. (2023). Journal of the American Chemical Society. [Link]

• Hinsberg reaction. (n.d.). Wikipedia. [Link]

• Identification of sulfonamides by NMR spectroscopy. (1972). PubMed. [Link]

• 4.4: Experiment 3 Notes. (2020). Chemistry LibreTexts. [Link]

• An In-depth Technical Guide on the Reactivity of the Sulfonyl Chloride Functional Group. Benchchem.

• Synthesis of sulfonamides. (n.d.). Organic Chemistry Portal. [Link]

• Benzenesulfonyl chloride with primary and secondary amines in aqueous media. (n.d.). Scilit. [Link]

• One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation. (2023). Princeton University. [Link]

• Byproduct identification and removal in sulfonamide synthesis. Benchchem.

• Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4. (n.d.). Wiley Online Library. [Link]

• Recent advances in synthesis of sulfonamides: A review. (2018). Chemistry & Biology Interface. [Link]

• The Shapes of Sulfonamides: A Rotational Spectroscopy Study. (2022). MDPI. [Link]

• Technical Support Center: Recrystallization of Sulfonamide Products. Benchchem.

• Sandmeyer Chlorosulfonylation of (Hetero)Aromatic Amines Using DABSO as an SO2 Surrogate. (2024). ACS Publications. [Link]

• Benzenesulfonyl chloride with primary and secondary amines in aqueous media. (n.d.). Canadian Science Publishing. [Link]

• Purification of sulfonic acids. (n.d.).

• Recrystallization of Sulfanilamide. (n.d.). Scribd. [Link]

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Application Notes &amp; Protocols: Esterification of 1-Cyclobutylpropane-2-sulfonyl chloride

Abstract

This technical guide provides a comprehensive protocol for the esterification of the novel sulfonyl chloride, 1-Cyclobutylpropane-2-sulfonyl chloride. Sulfonate esters are crucial intermediates in pharmaceutical and materials science, valued for their ability to transform poor hydroxyl leaving groups into excellent ones.[1] This document outlines the chemical principles, a detailed step-by-step experimental procedure, safety considerations, and troubleshooting for the successful synthesis of sulfonate esters from this specific secondary sulfonyl chloride. The protocol is designed for researchers, scientists, and drug development professionals engaged in synthetic organic chemistry.

Introduction and Scientific Background

The conversion of alcohols into sulfonate esters is a cornerstone transformation in organic synthesis.[2] The hydroxyl group (-OH) of an alcohol is inherently a poor leaving group, hindering its participation in nucleophilic substitution and elimination reactions.[2] By reacting an alcohol with a sulfonyl chloride (R-SO₂Cl), the -OH group is converted into a sulfonate ester (-OSO₂R), which is an excellent leaving group due to the stability of the resulting sulfonate anion, a consequence of resonance stabilization.[3]

This protocol focuses on 1-Cyclobutylpropane-2-sulfonyl chloride, a structurally distinct secondary sulfonyl chloride. The presence of a bulky cyclobutyl group adjacent to the secondary sulfur center may introduce steric considerations that influence reaction kinetics. The procedure detailed herein employs a standard and robust method using a tertiary amine base, such as pyridine or triethylamine, which acts as both a catalyst and a scavenger for the HCl generated during the reaction.[4][5] The reaction proceeds with retention of stereochemistry at the alcohol's carbon center, as the C-O bond is not broken during the process.[2][6]

Reaction Mechanism

The esterification of an alcohol with a sulfonyl chloride proceeds via a nucleophilic substitution at the electrophilic sulfur atom. The mechanism is generally considered to be a straightforward process:[2][6]

• Nucleophilic Attack: The alcohol's oxygen atom, acting as a nucleophile, attacks the electron-deficient sulfur atom of the sulfonyl chloride.[6]

• Chloride Displacement: The chloride ion, a good leaving group, is displaced.[5]

• Deprotonation: A base, typically pyridine or triethylamine, removes the proton from the resulting protonated intermediate to yield the neutral sulfonate ester and the corresponding ammonium salt byproduct.[2][5]

The reaction is typically performed in an anhydrous aprotic solvent, such as dichloromethane (DCM), to prevent hydrolysis of the reactive sulfonyl chloride.[4]

Detailed Experimental Protocol: Synthesis of Ethyl 1-Cyclobutylpropane-2-sulfonate

This section provides a step-by-step procedure for the esterification of 1-Cyclobutylpropane-2-sulfonyl chloride with ethanol as a representative alcohol.

Reagents and Materials

Reagent/Material	Molar Mass ( g/mol )	Grade	Notes
1-Cyclobutylpropane-2-sulfonyl chloride	196.72	≥97% (Assumed)	Synthesize separately or procure from a supplier.
Ethanol (EtOH)	46.07	Anhydrous, ≥99.5%	Use freshly opened or distilled.
Triethylamine (TEA) or Pyridine	101.19 / 79.10	Anhydrous, ≥99.5%	Store over KOH pellets.
Dichloromethane (DCM)	84.93	Anhydrous, ≥99.8%	Pass through a neutral alumina column if needed.
Hydrochloric Acid (HCl)	36.46	1 M aqueous solution	For work-up.
Saturated Sodium Bicarbonate (NaHCO₃) Solution	84.01	Aqueous	For work-up.
Saturated Sodium Chloride (Brine) Solution	58.44	Aqueous	For work-up.
Anhydrous Magnesium Sulfate (MgSO₄)	120.37	Granular	For drying.

Quantitative Data and Stoichiometry

This table is based on a 10 mmol scale reaction.

Compound	Amount (mmol)	Mass/Volume	Equivalents
1-Cyclobutylpropane-2-sulfonyl chloride	10.0	1.97 g	1.0
Ethanol	11.0	0.51 g (0.64 mL)	1.1
Triethylamine	15.0	1.52 g (2.09 mL)	1.5
Anhydrous Dichloromethane (DCM)	-	50 mL	-

Step-by-Step Procedure

• Reaction Setup: Assemble a dry 100 mL round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet adapter. Flame-dry the glassware under vacuum and cool under a stream of dry nitrogen.

• Reagent Addition: To the flask, add ethanol (1.1 eq, 0.64 mL) and anhydrous dichloromethane (50 mL). Begin stirring and add triethylamine (1.5 eq, 2.09 mL).[4]

• Cooling: Cool the reaction mixture to 0 °C using an ice-water bath.[1]

• Sulfonyl Chloride Addition: Dissolve 1-Cyclobutylpropane-2-sulfonyl chloride (1.0 eq, 1.97 g) in a minimal amount of anhydrous DCM (approx. 5 mL). Add this solution dropwise to the cooled, stirring reaction mixture over 10-15 minutes. Maintaining the temperature at 0 °C during the addition is crucial to control the exothermic reaction.[4]

• Reaction Monitoring: Allow the reaction to stir at 0 °C. Monitor the progress by Thin-Layer Chromatography (TLC) until the starting alcohol is consumed (typically 2-4 hours). If the reaction is sluggish, it can be allowed to warm to room temperature and stirred for an additional 2-16 hours.[4]

• Aqueous Work-up: Once the reaction is complete, quench by slowly adding 20 mL of deionized water.[7] Transfer the mixture to a separatory funnel.

• Extraction and Washing:

  • Separate the organic layer.

  • Wash the organic layer sequentially with:

    • 20 mL of cold 1 M HCl (to remove excess triethylamine).

    • 20 mL of saturated NaHCO₃ solution (to neutralize any remaining acid).[7]

    • 20 mL of brine (to remove residual water).[4]

• Drying and Concentration: Dry the isolated organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.[4][7]

• Purification: The resulting crude oil is purified by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes to yield the pure ethyl 1-cyclobutylpropane-2-sulfonate.

Visualization of Experimental Workflow

Caption: Workflow for the synthesis of Ethyl 1-Cyclobutylpropane-2-sulfonate.

Troubleshooting and Optimization

Issue	Possible Cause	Suggested Solution
Low or No Yield	1. Wet reagents or solvent.2. Inactive sulfonyl chloride.3. Insufficient reaction time.	1. Ensure all reagents and glassware are scrupulously dry.[4]2. Use freshly prepared or purchased sulfonyl chloride.3. Allow the reaction to stir longer or warm to room temperature.
Incomplete Reaction	Steric hindrance from the substrate.Insufficient base.	Increase reaction time, warm to room temperature, or consider using a stronger, non-nucleophilic base. Ensure 1.5 equivalents of base are used.[4]
Side Product Formation	Excess heat during addition.Hydrolysis of product during work-up.	Maintain 0 °C during addition of the sulfonyl chloride.[1] Minimize contact time with aqueous layers during extraction.[8]

Safety Precautions

• Sulfonyl Chlorides: Sulfonyl chlorides are corrosive, lachrymatory (tear-inducing), and moisture-sensitive. Handle them in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• Triethylamine/Pyridine: These bases are flammable, toxic, and have strong, unpleasant odors. Handle only in a fume hood.

• Dichloromethane (DCM): DCM is a volatile chlorinated solvent and a suspected carcinogen. Minimize exposure by working in a fume hood.

• Quenching: The quenching of the reaction mixture can be exothermic. Perform additions of water and acidic/basic solutions slowly and with cooling.[8]

References

• Organic Chemistry Tutor. (n.d.). Sulfonate Esters of Alcohols. Retrieved from [Link]

• Organic Syntheses. (n.d.). m-TRIFLUOROMETHYLBENZENESULFONYL CHLORIDE. Retrieved from [Link]

• Salvatella, L. (2018). A DFT study on the mechanism of the sulfonic acid + alcohol esterification reaction. RSC Advances, 8(5), 2697–2703. Retrieved from [Link]

• Salvatella, L. (2018). A DFT study on the mechanism of the sulfonic acid + alcohol esterification reaction. ResearchGate. Retrieved from [Link]

• Organic Chemistry Tutor. (2023, November 18). Sulfonate Esters: Activation of Alcohols with Sulfonyl Chlorides [Video]. YouTube. Retrieved from [Link]

• Leah4sci. (2020, May 29). 02.11 Formation of Sulfonate Esters from Alcohols [Video]. YouTube. Retrieved from [Link]

• Vaia. (n.d.). Problem 122 Alcohols react with sulfonyl chl... Retrieved from [Link]

• Google Patents. (n.d.). US5136043A - Process for the preparation of aromatic sulfonyl chlorides.

• LookChem. (n.d.). General procedures for the purification of Esters. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Sulfonate synthesis by sulfonylation (tosylation). Retrieved from [Link]

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Application Note: 1-Cyclobutylpropane-2-sulfonyl Chloride in Medicinal Chemistry and Drug Discovery

Executive Summary & Mechanistic Rationale

Sulfonyl chlorides are highly reactive, versatile electrophilic building blocks that play a pivotal role in modern medicinal chemistry[1]. Their primary utility lies in their facile reaction with amines to form sulfonamides—a privileged, hydrolytically stable scaffold capable of mimicking tetrahedral transition states and engaging in critical hydrogen-bonding interactions[1].

While historically dominated by flat, sp²-hybridized aryl sulfonyl chlorides (e.g., tosyl chloride), modern drug discovery mandates higher sp³ character to improve solubility, reduce off-target toxicity, and increase clinical success rates. 1-Cyclobutylpropane-2-sulfonyl chloride (CAS: 1600346-04-0) [2] represents a next-generation aliphatic building block designed to meet these modern pharmacokinetic demands.

The Causality of the Scaffold:

• Metabolic Stability via the Cyclobutyl Ring: Linear alkyl sulfonamides are notoriously susceptible to rapid CYP450-mediated oxidation. The cyclobutyl moiety rigidifies the carbon framework, eliminating metabolic "soft spots" while perfectly occupying lipophilic target pockets.

• Steric Shielding via Alpha-Branching: Because the sulfonyl group is attached to a secondary carbon (propane-2-sulfonyl), the resulting sulfonamide nitrogen is sterically shielded. This specific geometry drastically reduces the rate of enzymatic degradation in vivo compared to primary alkyl sulfonamides.

• Target Selectivity: The bulky, chiral nature of the sp³-rich tail prevents the molecule from intercalating into off-target sites (a common liability of planar aryl sulfonamides), making it an excellent candidate for selective enzyme inhibitors (e.g., Carbonic Anhydrase or Protease inhibitors)[1].

Physicochemical Profiling of Sulfonyl Chlorides

To understand the strategic advantage of 1-Cyclobutylpropane-2-sulfonyl chloride, it is essential to compare its physicochemical parameters against traditional sulfonyl chlorides used in library synthesis.

Building Block	CAS Number	sp³ Fraction (Fsp³)	Steric Bulk (S-N Shielding)	Primary Metabolic Liability	Expected in vivo Stability
Methanesulfonyl chloride (MsCl)	124-63-0	1.00	Low (Unshielded)	High (Rapid clearance)	Low
p-Toluenesulfonyl chloride (TsCl)	98-59-9	0.14	High (Planar)	Moderate (Benzylic oxidation)	Moderate
Cyclopropanesulfonyl chloride	139631-62-2	1.00	Moderate	Low	High[3]
1-Cyclobutylpropane-2-sulfonyl chloride	1600346-04-0	1.00	High (3D Branched)	Very Low (Ring rigidification)	Very High

Strategic Workflow Visualization

The following decision tree illustrates the logical progression of incorporating 1-Cyclobutylpropane-2-sulfonyl chloride during a hit-to-lead optimization campaign to overcome the liabilities of traditional aryl sulfonamides.

Decision tree for scaffold selection comparing traditional aryl vs. novel aliphatic sulfonyl chlorides.

Experimental Protocols

The powerful reactivity of sulfonyl chlorides is often leveraged in both early library generation and late-stage functionalization (LSF)[4]. However, secondary aliphatic sulfonyl chlorides require specific handling to prevent side reactions.

Protocol A: High-Yield Synthesis of Sterically Hindered Sulfonamides

Objective: Couple 1-Cyclobutylpropane-2-sulfonyl chloride with diverse primary/secondary amines while suppressing elimination byproducts.

Causality & Mechanistic Control: Secondary sulfonyl chlorides possess an acidic alpha-proton. If a strong, unhindered base (like Triethylamine) is used at room temperature, the molecule can undergo E1cB elimination to form a highly reactive sulfene intermediate (

). While sulfenes can still react with amines, they are highly prone to hydrolysis (forming sulfonic acids) and dimerization, drastically reducing the yield. Therefore, utilizing a sterically hindered base (DIPEA) or a weaker base (Pyridine) at 0 °C is critical to force the reaction through the desired direct -like substitution pathway at the sulfur atom.

Step-by-Step Procedure:

• Preparation: In an oven-dried vial under a nitrogen atmosphere, dissolve the target amine (1.0 equiv, 0.5 mmol) in anhydrous Dichloromethane (DCM, 3.0 mL).

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (2.5 equiv, 1.25 mmol). Note: Pyridine may be substituted if the amine is highly deactivated.

• Temperature Control: Cool the reaction mixture to 0 °C using an ice-water bath. This step is non-negotiable to suppress sulfene formation.

• Electrophile Addition: Dissolve 1-Cyclobutylpropane-2-sulfonyl chloride (1.1 equiv, 0.55 mmol) in anhydrous DCM (1.0 mL) and add it dropwise to the reaction mixture over 5 minutes.

• Propagation: Allow the reaction to stir at 0 °C for 30 minutes, then slowly warm to room temperature and stir for an additional 4–12 hours.

• Quenching: Quench the reaction with saturated aqueous

  (5 mL) to neutralize the base and unreacted electrophile. Extract with DCM (3 x 5 mL), dry over anhydrous , and concentrate in vacuo.

Self-Validating System (Analytical Check): To confirm the protocol's success without full NMR elucidation, subject the crude mixture to LC-MS (ESI+).

• Validation 1 (Mass Shift): The exact mass of the 1-cyclobutylpropane-2-sulfonyl moiety is 161.06 Da. The loss of HCl during coupling means the product peak must be exactly +160.23 Da relative to the starting amine mass.

• Validation 2 (Byproduct Absence): Scan for a peak at +178.23 Da (relative to the amine). The presence of this mass indicates the formation of the sulfonic acid byproduct, signaling that the anhydrous conditions were breached or that sulfene elimination occurred due to improper temperature control.

Protocol B: Late-Stage Functionalization (LSF) of Complex APIs

Objective: Repurpose complex, densely functionalized pharmaceutical intermediates by capping secondary amines with the cyclobutyl-propane motif.

Causality & Mechanistic Control: In late-stage functionalization, the amine is often buried within a complex, sterically hindered API framework. The bulky nature of 1-Cyclobutylpropane-2-sulfonyl chloride means the reaction kinetics will be slow. To overcome this without degrading sensitive functional groups, catalytic 4-Dimethylaminopyridine (DMAP) is introduced. DMAP acts as a nucleophilic catalyst, attacking the sulfonyl chloride to form a highly electrophilic N-sulfonylpyridinium intermediate, which is more readily attacked by the hindered API amine.

Step-by-Step Procedure:

• Dissolve the complex amine API (1.0 equiv, 0.1 mmol) in anhydrous Tetrahydrofuran (THF, 1.0 mL) to ensure solubility of polar functional groups.

• Add Pyridine (3.0 equiv, 0.3 mmol) and a catalytic amount of DMAP (0.1 equiv, 0.01 mmol).

• Cool to 0 °C and add 1-Cyclobutylpropane-2-sulfonyl chloride (1.5 equiv, 0.15 mmol) in one portion.

• Stir at 40 °C for 16 hours. The elevated temperature compensates for the dual steric hindrance of both coupling partners.

• Purify directly via preparative HPLC.

Self-Validating System (Analytical Check): Monitor the reaction via ¹H-NMR. The successful attachment of the 1-cyclobutylpropane-2-sulfonyl group acts as an internal validation standard. Look for the emergence of a highly diagnostic multiplet integrating to 1H between δ 3.00 - 3.30 ppm , corresponding to the alpha-proton (CH) adjacent to the newly formed sulfonamide group. The diastereotopic protons of the adjacent

group will also exhibit distinct splitting patterns confirming the restricted rotation of the bulky complex.

References

• Cornella, J. et al. "Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4." Angewandte Chemie International Edition (via NIH). Available at: [Link]

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• 2. 2025788-52-5|3-Cyclobutylpropane-1-sulfonyl chloride|BLD Pharm [bldpharm.com]
• 3. merckmillipore.com [merckmillipore.com]
• 4. d-nb.info [d-nb.info]

Application Note: 1-Cyclobutylpropane-2-sulfonyl Chloride as a Lipophilic sp³-Rich Building Block in Drug Discovery

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Application Note & Standard Operating Protocol (SOP)

Executive Summary

Sulfonyl chlorides are highly reactive electrophilic building blocks that play a pivotal role in modern medicinal chemistry, primarily utilized to form the hydrolytically stable sulfonamide linkage[1]. While aryl sulfonyl chlorides are traditionally favored in parallel library synthesis due to their stability and high coupling yields[2], modern drug discovery is increasingly prioritizing sp³-rich aliphatic scaffolds to escape "flatland" and improve clinical success rates.

1-Cyclobutylpropane-2-sulfonyl chloride (CAS: 1600346-04-0)[3] represents a highly specialized, next-generation building block. By merging a secondary alkyl sulfonyl core with a lipophilic cyclobutyl appendage, this reagent enables the synthesis of complex, 3D-enriched sulfonamides. This application note provides a deep dive into the physicochemical rationale for utilizing this specific scaffold and outlines a field-proven, self-validating protocol for overcoming the inherent reactivity challenges of secondary aliphatic sulfonyl chlorides.

Physicochemical Rationale: Designing for Efficacy

The selection of 1-cyclobutylpropane-2-sulfonyl chloride over standard aryl or primary alkyl alternatives is driven by three distinct structural advantages:

• High sp³ Fraction (Fsp³): Increasing the Fsp³ of a drug candidate is directly correlated with improved aqueous solubility and reduced off-target promiscuity. The propane-2-sulfonyl core ensures a fully saturated, tetrahedral geometry that mimics transition states effectively[1].

• Cyclobutyl-Mediated Lipophilicity: The incorporation of cycloalkyl groups, such as the cyclobutyl moiety, serves as a powerful strategy to modulate lipophilicity. It acts as an excellent bioisostere for tert-butyl groups, enhancing blood-brain barrier (BBB) penetration for CNS targets while maintaining a compact steric profile[4],[5].

• Steric Shielding at the α-Carbon: Unlike primary alkyl sulfonamides (e.g., methanesulfonamides) which can be rapidly cleared, the branching at the α-carbon in this secondary sulfonyl chloride provides steric shielding. This shielding protects the resulting sulfonamide from rapid metabolic degradation[5].

Fig 1. Logical relationship between the building block's structural features and biological efficacy.

Quantitative Scaffold Comparison

To contextualize the value of this building block, Table 1 summarizes the theoretical impact of replacing standard sulfonamide scaffolds with the 1-cyclobutylpropane-2-sulfonyl motif.

Table 1: Comparative Physicochemical Profiling of Sulfonamide Scaffolds

Structural Motif	Representative Scaffold	Fraction sp³ (Fsp³)	Lipophilicity (LogP) Impact	Metabolic Stability	Primary Drug Discovery Application
Aryl Sulfonamide	p-Toluenesulfonyl (Ts)	Low (<0.2)	Moderate	High (Prone to aromatic oxidation)	Generic high-throughput screening libraries
Primary Alkyl Sulfonamide	Methanesulfonyl (Ms)	High (1.0)	Low	Low (Rapid clearance)	Polar interactions, small covalent warheads
Branched Cycloalkyl Sulfonamide	1-Cyclobutylpropane-2-sulfonyl	High (>0.8)	High	High (Sterically shielded α-carbon)	CNS penetrance, 3D fragment elaboration

Mechanistic Insights: Overcoming Aliphatic Reactivity Challenges

Parallel library methodologies often struggle with alkyl sulfonyl chlorides compared to their aryl counterparts[2]. Secondary alkyl sulfonyl chlorides are particularly susceptible to base-catalyzed α-deprotonation, which leads to the formation of a highly reactive and unstable sulfene intermediate . This intermediate rapidly hydrolyzes or dimerizes, destroying the electrophile before the desired amine coupling can occur.

To circumvent this, the protocol below is engineered with strict causality-driven parameters:

• Base Selection: N,N-Diisopropylethylamine (DIPEA) is strictly preferred over unhindered bases like triethylamine (TEA) or pyridine. The steric bulk of DIPEA minimizes the unwanted α-deprotonation that leads to sulfene formation[2].

• Thermal Control: The electrophilic addition is highly exothermic. Initiating the reaction at 0 °C prevents localized heating that accelerates side reactions[1].

Experimental Protocol: Self-Validating Sulfonylation

This protocol is designed for the high-yielding parallel synthesis of alkyl sulfonamides, utilizing built-in checkpoints to ensure a self-validating workflow.

Materials Required

• Electrophile: 1-Cyclobutylpropane-2-sulfonyl chloride (CAS: 1600346-04-0, MW: 196.69 g/mol ) (1.0 eq)

• Nucleophile: Primary or secondary amine substrate (1.2 eq)

• Base: N,N-Diisopropylethylamine (DIPEA) (2.5 eq)

• Solvent: Anhydrous Dichloromethane (DCM) (Water content <50 ppm)

Step-by-Step Methodology

• System Preparation (Inert Atmosphere):

  • Action: Flame-dry a reaction vial and purge with Argon or N₂. Dissolve the amine substrate (1.2 eq) and DIPEA (2.5 eq) in anhydrous DCM (approx. 0.2 M concentration).

  • Causality: Anhydrous conditions are non-negotiable. Trace water rapidly hydrolyzes the highly electrophilic secondary sulfonyl chloride into an unreactive sulfonic acid[1].

• Thermal Equilibration:

  • Action: Submerge the reaction vial in an ice-water bath and allow it to equilibrate to 0 °C for 10 minutes.

• Electrophile Addition:

  • Action: Dissolve 1-cyclobutylpropane-2-sulfonyl chloride (1.0 eq) in a minimal volume of anhydrous DCM. Add this solution dropwise to the stirred amine mixture over 15 minutes.

  • Causality: Dropwise addition maintains a low steady-state concentration of the electrophile. This prevents thermal spikes and favors the desired bimolecular substitution (SN2-like) over elimination pathways.

• Reaction Propagation & Monitoring:

  • Action: Remove the ice bath. Allow the reaction to slowly warm to room temperature (20–25 °C) and stir for 4–12 hours.

  • Validation Checkpoint: Monitor the reaction via LC-MS. The disappearance of the amine mass and the appearance of the [M+H]+ corresponding to the sulfonamide confirms successful coupling[1].

• Mild Quenching & Workup:

  • Action: Quench the reaction by adding an equal volume of saturated aqueous NH₄Cl. Extract the aqueous layer twice with DCM. Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

  • Causality: Saturated NH₄Cl provides a mildly acidic environment (pH ~5.5) that neutralizes excess DIPEA without risking the acid-catalyzed hydrolysis of the newly forged sulfonamide bond or sensitive functional groups[6].

Fig 2. Workflow for the parallel synthesis of alkyl sulfonamides with causality-driven checkpoints.

References

• Walters, W. P., et al. "The Chosen Few: Parallel Library Reaction Methodologies for Drug Discovery." The Journal of Organic Chemistry, ACS Publications. Available at:[Link]

• "CF3-Cyclobutanes: Synthesis, Properties, and Evaluation as a Unique tert-Butyl Group Analogue." JACS Au, ACS Publications. Available at:[Link]

• Hopkins, M. D., et al. "Synthesis and biological evaluation of N-alkyl sulfonamides derived from polycyclic hydrocarbon scaffolds..." Organic & Biomolecular Chemistry, RSC Publishing. Available at:[Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
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• 4. pubs.acs.org [pubs.acs.org]
• 5. CF3-Cyclobutanes: Synthesis, Properties, and Evaluation as a Unique tert-Butyl Group Analogue - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Sulfonyl Chlorides/Fluorides - Enamine [enamine.net]

Application Notes &amp; Protocols: A Guide to Sulfonyl Chloride Coupling Reactions

Introduction: The Central Role of Sulfonyl Chlorides in Modern Synthesis

The sulfonyl chloride functional group (R-SO₂Cl) is a cornerstone of modern organic synthesis, prized for its role as a powerful electrophile. Its reactivity is primarily driven by the electron-deficient sulfur atom, which is bonded to two highly electronegative oxygen atoms and a chlorine atom. This configuration makes the sulfur atom highly susceptible to nucleophilic attack, while the chloride ion serves as an excellent leaving group.[1] This inherent reactivity allows for the facile and robust formation of sulfonamides and sulfonate esters, two critical functionalities in medicinal chemistry, materials science, and agrochemicals.[2][3]

Sulfonamides (R-SO₂-NR'R''), for instance, are a key structural motif in a vast array of pharmaceuticals, including antibacterial agents, diuretics, and anticonvulsants.[2][3][4] The ability to readily couple sulfonyl chlorides with primary or secondary amines provides a direct and efficient route to these valuable compounds.[1][2] Similarly, the reaction of sulfonyl chlorides with alcohols transforms a poor hydroxyl leaving group into a highly effective sulfonate ester leaving group (e.g., tosylate, mesylate), a pivotal strategy for facilitating subsequent nucleophilic substitution and elimination reactions.[1][5][6]

This technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the principles, protocols, and best practices for conducting sulfonyl chloride coupling reactions. We will delve into the underlying mechanisms, provide detailed experimental procedures, and offer field-proven insights to help troubleshoot common challenges, ensuring successful and reproducible outcomes.

Core Reactivity and Mechanistic Pathways

The synthetic utility of sulfonyl chlorides stems from the high electrophilicity of the sulfonyl sulfur atom.[1] Nucleophiles readily attack this center, leading to the displacement of the chloride ion. The precise mechanism, whether a concerted Sₙ2-type pathway or a stepwise addition-elimination process involving a trigonal bipyramidal intermediate, can depend on the specific reactants and conditions.[1]

Sulfonamide Formation (Coupling with Amines)

The most common application of sulfonyl chlorides is the synthesis of sulfonamides via reaction with primary or secondary amines.[2][7] The reaction involves the nucleophilic attack of the amine's lone pair of electrons on the electrophilic sulfur atom. This is followed by the elimination of a proton and the chloride ion, a process facilitated by a base, to yield the stable sulfonamide and a hydrochloride salt byproduct.[1][8]

Caption: General Mechanism for Sulfonamide Formation.

Tertiary amines do not form stable sulfonamides as they lack a proton on the nitrogen to be removed. This differential reactivity forms the basis of the Hinsberg test, a classical method for distinguishing between primary, secondary, and tertiary amines.[9][10]

Sulfonate Ester Formation (Coupling with Alcohols)

Reacting a sulfonyl chloride with an alcohol in the presence of a non-nucleophilic base (like pyridine) converts the alcohol's hydroxyl group (-OH), a notoriously poor leaving group, into a sulfonate ester (e.g., -OTs, -OMs), which is an excellent leaving group.[5][11] The mechanism is analogous to sulfonamide formation, with the alcohol's oxygen atom acting as the nucleophile.[6] This "activation" of the alcohol is critical because it proceeds with retention of stereochemistry at the alcohol's carbon center, as the C-O bond is not broken during the reaction.[6]

Caption: General Mechanism for Sulfonate Ester Formation.

General Experimental Protocol & Key Parameters

While specific conditions vary based on the substrate, a general workflow can be established for sulfonyl chloride couplings. The following sections outline a foundational protocol and discuss the critical parameters that influence reaction success.

Sources

• 1. benchchem.com [benchchem.com]
• 2. cbijournal.com [cbijournal.com]
• 3. frontiersrj.com [frontiersrj.com]
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• 11. vaia.com [vaia.com]

Application Note: Solvent and Base Optimization for Sulfonylation Reactions Utilizing 1-Cyclobutylpropane-2-sulfonyl Chloride

Executive Summary

1-Cyclobutylpropane-2-sulfonyl chloride (CAS: 1600346-04-0) is a highly specialized aliphatic sulfonyl chloride used to introduce sterically distinct, lipophilic sulfonamide or sulfonate ester motifs into pharmaceutical scaffolds. Unlike aromatic sulfonyl chlorides (e.g., tosyl chloride), aliphatic variants possess α-protons adjacent to the sulfonyl group. This structural feature fundamentally alters their reactivity profile, introducing a competing elimination pathway that is highly sensitive to the reaction environment.

This application note provides a comprehensive, mechanistically grounded guide to selecting the optimal solvent and base systems for 1-Cyclobutylpropane-2-sulfonyl chloride, ensuring high-yielding nucleophilic substitutions while suppressing undesired degradation pathways.

Mechanistic Causality: The "Sulfene" Problem

The success of a sulfonylation reaction using 1-Cyclobutylpropane-2-sulfonyl chloride hinges on controlling the kinetic competition between two primary pathways:

• Direct Nucleophilic Substitution (Desired): The nucleophile (amine or alcohol) directly attacks the electrophilic sulfur center, displacing the chloride ion to form the target sulfonamide or sulfonate ester.

• E1cB-like Elimination (Undesired): In the presence of a base, the α-proton of the aliphatic chain can be abstracted. This triggers the expulsion of the chloride leaving group, generating a highly reactive, transient sulfene intermediate (

  ) [1].

If the sulfene intermediate forms, it is rapidly and indiscriminately trapped by trace water to form sulfonic acids, or it undergoes uncontrolled self-condensation and polymerization [3]. The choice of solvent and base directly dictates the activation energy of these competing pathways. Polar solvents stabilize the charge-separated transition state of the E1cB elimination, inadvertently promoting sulfene formation. Therefore, solvent selection is not merely a matter of solubility, but a critical parameter for reaction trajectory.

Fig 1: Competing kinetic pathways in the sulfonylation of aliphatic sulfonyl chlorides.

Solvent Selection Matrix

To maximize the yield of the direct substitution pathway, the ideal solvent must dissolve the substrates and the resulting hydrochloride salts, while possessing a low enough dielectric constant to disfavor the ionic E1cB transition state.

Solvent	Dielectric Constant (ε)	Solvation of Ionic Intermediates	Suitability & Causality for 1-Cyclobutylpropane-2-sulfonyl chloride
Dichloromethane (DCM)	8.93	Low	Excellent (Gold Standard). Non-polar enough to suppress sulfene formation, yet polar enough to dissolve amine salts. Easy to remove during workup.
Tetrahydrofuran (THF)	7.58	Low-Moderate	Good. Ideal when the nucleophilic amine is highly polar and insoluble in DCM. Must be strictly anhydrous to prevent hydrolysis.
Toluene	2.38	Very Low	Good. Excellent for suppressing sulfene formation due to its non-polar nature. Recommended for high-temperature reactions or sterically hindered amines.
Acetonitrile (MeCN)	37.5	High	Moderate. The high polarity stabilizes charge separation, which can inadvertently accelerate the E1cB sulfene pathway if strong bases are used.
N,N-Dimethylformamide (DMF)	36.7	High	Poor. Promotes sulfene formation and is notoriously difficult to remove during aqueous workup. Avoid unless substrate solubility strictly demands it.

Base Selection: General vs. Nucleophilic Catalysis

The base serves to neutralize the

byproduct, driving the reaction forward. However, the type of base alters the reaction mechanism:

• General Base Catalysis (e.g., DIPEA, Triethylamine): These sterically hindered tertiary amines act purely as acid scavengers. They deprotonate the nucleophile, increasing its reactivity without interacting directly with the sulfonyl chloride.

• Nucleophilic Catalysis (e.g., Pyridine): Pyridine directly attacks the sulfonyl chloride to form a highly electrophilic sulfonyl-pyridinium intermediate [2]. This intermediate is significantly more reactive toward sluggish nucleophiles (like sterically hindered alcohols) than the parent sulfonyl chloride.

Self-Validating Experimental Protocols

Protocol A: Synthesis of N-Alkyl-1-cyclobutylpropane-2-sulfonamide (General Base Catalysis)

This protocol utilizes DCM and DIPEA to kinetically favor direct substitution and suppress the sulfene pathway.

Step-by-Step Methodology:

• Preparation: Flame-dry a 50 mL round-bottom flask under an inert nitrogen atmosphere. Add 1-Cyclobutylpropane-2-sulfonyl chloride (1.0 eq, 5.0 mmol) and dissolve in anhydrous DCM (25 mL, 0.2 M).

• Thermal Control: Submerge the flask in an ice-water bath to reach 0 °C. Causality: Low temperatures reduce the kinetic energy available to overcome the higher activation barrier of the E1cB elimination pathway.

• Reagent Addition: Add the primary amine (1.1 eq, 5.5 mmol) in one portion. Subsequently, add N,N-Diisopropylethylamine (DIPEA) (1.5 eq, 7.5 mmol) dropwise over 10 minutes. Causality: DIPEA is chosen over Triethylamine because its increased steric bulk further prevents it from acting as a competing nucleophile.

• Reaction: Stir the mixture at 0 °C for 1 hour, then allow it to slowly warm to room temperature over an additional 2 hours. Monitor completion via TLC (Hexanes:EtOAc).

• Self-Validating Workup: Quench the reaction by adding 15 mL of 1M aqueous HCl. Causality: The acidic quench protonates all unreacted amine and DIPEA, forcing them into the aqueous layer as water-soluble salts. The target sulfonamide remains neutral and partitions exclusively into the organic DCM layer.

• Isolation: Separate the organic layer, wash with brine (15 mL), dry over anhydrous

  , filter, and concentrate under reduced pressure to yield the pure sulfonamide.

Protocol B: Synthesis of Sulfonate Esters (Nucleophilic Catalysis)

This protocol utilizes Pyridine to activate the sulfonyl chloride for reaction with less reactive alcohol nucleophiles.

Step-by-Step Methodology:

• Preparation: In a flame-dried flask under nitrogen, dissolve the target alcohol (1.0 eq, 5.0 mmol) in anhydrous THF (15 mL, 0.3 M).

• Catalyst Addition: Add Pyridine (2.0 eq, 10.0 mmol). Causality: Pyridine acts as both the acid scavenger and the nucleophilic catalyst, forming the transient sulfonyl-pyridinium species [2].

• Electrophile Addition: Cool the solution to 0 °C. Add 1-Cyclobutylpropane-2-sulfonyl chloride (1.2 eq, 6.0 mmol) dropwise via syringe.

• Reaction: Stir at 0 °C for 30 minutes, then warm to room temperature and stir for 4 hours.

• Self-Validating Workup: Dilute the reaction mixture with Ethyl Acetate (30 mL). Wash the organic layer with a saturated aqueous solution of Copper(II) Sulfate (

  ) (3 x 20 mL). Causality: Pyridine is notoriously difficult to remove via evaporation. The ions form a highly water-soluble, bright blue coordination complex with pyridine ( ). The visual confirmation of a bright blue aqueous layer, followed by a colorless organic layer, self-validates the complete removal of the organocatalyst.

• Isolation: Wash with brine, dry over

  , and concentrate to yield the sulfonate ester.

References

• Vinylogous nucleophilic catalysis. Tertiary amine promoted hydrolysis of 1-alkene-1-sulfonyl chlorides . (Provides kinetic and product composition observations regarding sulfene trapping and tertiary amine mechanisms). Portal de Periódicos da CAPES. Available at:[Link]

The Cyclobutyl Sulfonyl Group: A New Tool for Late-Stage Functionalization in Drug Discovery

Introduction: The Strategic Value of the Cyclobutane Motif and Late-Stage Functionalization

In the landscape of modern drug discovery, the ability to rapidly generate and evaluate a diverse range of molecular analogues is paramount. Late-stage functionalization (LSF) has emerged as a powerful strategy, enabling the modification of complex molecules at a late step in their synthesis.[1][2][3] This approach circumvents the need for lengthy de novo syntheses, accelerating the exploration of structure-activity relationships (SAR) and the optimization of pharmacokinetic profiles.[2] Concurrently, there is a growing appreciation for the unique advantages conferred by three-dimensional (3D) structural motifs in drug candidates. The cyclobutane ring, in particular, has garnered significant attention for its ability to impart favorable properties such as conformational rigidity, improved metabolic stability, and novel exit vectors for molecular elaboration.[4][5][6][7][8]

This application note details the use of cyclobutyl sulfonyl chlorides as versatile reagents for the late-stage functionalization of drug-like molecules. We will explore key reaction classes, provide detailed experimental protocols, and discuss the mechanistic underpinnings of these transformations. The combination of the robust reactivity of the sulfonyl chloride group with the desirable physicochemical properties of the cyclobutane moiety offers a compelling new avenue for medicinal chemists to enhance molecular design.

The Cyclobutyl Group: A Privileged Scaffold in Medicinal Chemistry

The incorporation of a cyclobutane ring into a drug candidate can offer several distinct advantages over more traditional acyclic or aromatic systems:

• Conformational Restriction: The puckered nature of the cyclobutane ring can lock flexible molecules into a bioactive conformation, potentially increasing potency and selectivity.[4][6]

• Improved Metabolic Stability: The cyclobutane core is generally resistant to metabolic degradation, offering an alternative to more labile functionalities.[4][5][7]

• Enhanced Physicochemical Properties: As a non-planar, sp³-rich scaffold, the cyclobutane group can improve solubility and reduce the risk of off-target toxicity associated with excessive planarity.[7]

• Novel Chemical Space: The unique 3D geometry of cyclobutane provides opportunities for exploring novel interactions with biological targets.[4][5]

The following table summarizes key properties of the cyclobutane motif relevant to drug design:

Property	Advantage in Drug Discovery
Three-Dimensionality	Provides access to novel chemical space and can improve binding affinity through better shape complementarity.
Conformational Rigidity	Reduces the entropic penalty of binding and can pre-organize pharmacophoric elements for optimal target interaction.[6]
Metabolic Stability	The C-C bonds of the cyclobutane ring are generally stable to metabolic enzymes.[7]
Aryl Isostere	Can serve as a non-planar bioisostere for aromatic rings, improving properties like solubility.[5][7]

Cyclobutyl Sulfonyl Chlorides as Reagents for Late-Stage Functionalization

Cyclobutyl sulfonyl chlorides are highly reactive electrophiles that can participate in a variety of chemical transformations suitable for LSF. The sulfonyl chloride moiety is a versatile handle for introducing the cyclobutylsulfonyl group onto a range of nucleophiles and for participating in more advanced catalytic C-H functionalization reactions.

Workflow for Late-Stage Functionalization with Cyclobutyl Sulfonyl Chlorides

The general workflow for employing cyclobutyl sulfonyl chlorides in LSF is depicted below. This process typically involves the late-stage introduction of the cyclobutylsulfonyl moiety onto a complex substrate, followed by evaluation of the resulting analogue.

Caption: Mechanism of sulfonamide formation.

Detailed Protocol for Sulfonamidation:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the amine substrate (1.0 eq) and dissolve in a suitable anhydrous solvent (e.g., dichloromethane (DCM), tetrahydrofuran (THF), or acetonitrile).

• Base Addition: Add a suitable base, such as triethylamine (1.5 eq) or pyridine (2.0 eq), to the solution.

• Cooling: Cool the reaction mixture to 0 °C in an ice bath.

• Sulfonyl Chloride Addition: Dissolve cyclobutyl sulfonyl chloride (1.1 eq) in a minimal amount of the anhydrous solvent and add it dropwise to the stirred amine solution over 15-20 minutes.

• Reaction Progression: Allow the reaction to warm to room temperature and stir for 4-16 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Workup: Upon completion, quench the reaction with water. Transfer the mixture to a separatory funnel and extract with an organic solvent (e.g., DCM or ethyl acetate).

• Purification: Wash the combined organic layers with 1M HCl, saturated aqueous NaHCO₃, and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product can be purified by silica gel column chromatography.

Palladium-Catalyzed C-H Sulfonylation

A more advanced application of sulfonyl chlorides in LSF is their use in transition metal-catalyzed C-H functionalization. [9][10]This approach allows for the direct formation of a C-S bond at a native C-H bond, often guided by a directing group on the substrate.

Mechanism: While the precise mechanism can vary, a common pathway involves the directed C-H activation by a palladium catalyst to form a palladacycle. This intermediate is then oxidized by the cyclobutyl sulfonyl chloride to generate the C-S bond and regenerate the active palladium catalyst. [9]

Caption: Simplified catalytic cycle for Pd-catalyzed C-H sulfonylation.

Representative Protocol for Directed C-H Sulfonylation:

This protocol is adapted from established methods for arylsulfonyl chlorides and should be optimized for specific substrates. [9][10]

• Reaction Setup: In a glovebox, add the substrate containing a directing group (e.g., 2-phenylpyridine, 1.0 eq), Pd(OAc)₂ (5 mol%), and a suitable ligand (if required) to an oven-dried reaction vessel.

• Reagent Addition: Add cyclobutyl sulfonyl chloride (1.5 eq) and a suitable solvent (e.g., 1,2-dichloroethane or toluene).

• Reaction Conditions: Seal the vessel and heat the reaction mixture to 80-120 °C for 12-24 hours.

• Workup and Purification: After cooling to room temperature, filter the reaction mixture through a pad of celite, rinsing with an appropriate organic solvent. Concentrate the filtrate and purify the crude product by silica gel chromatography.

Photoredox-Catalyzed Functionalizations

Recent advances in photoredox catalysis have opened up new possibilities for LSF under mild conditions. [11][12][13][14]Sulfonyl chlorides can serve as precursors to sulfonyl radicals, which can then engage in a variety of transformations, such as addition to alkenes or arenes.

Mechanism: A photocatalyst, upon excitation by visible light, can induce the formation of a sulfonyl radical from the cyclobutyl sulfonyl chloride. This highly reactive intermediate can then participate in the desired bond-forming reaction.

Conceptual Protocol for Photoredox-Catalyzed Alkene Sulfonylation:

• Reaction Setup: To a reaction vial, add the alkene substrate (1.0 eq), cyclobutyl sulfonyl chloride (1.2 eq), a photoredox catalyst (e.g., an iridium or ruthenium complex, 1-2 mol%), and a suitable solvent (e.g., acetonitrile or DMF).

• Degassing: Degas the reaction mixture by sparging with an inert gas (e.g., argon) for 15-20 minutes.

• Irradiation: Place the reaction vial in a photoreactor and irradiate with visible light (e.g., blue LEDs) at room temperature for 12-24 hours.

• Workup and Purification: Upon completion, concentrate the reaction mixture and purify the residue by silica gel chromatography to isolate the desired product.

Troubleshooting and Considerations

Issue	Potential Cause	Suggested Solution
Low or No Conversion	Insufficiently reactive nucleophile (for sulfonamidation); poor C-H activation; inefficient photocatalysis.	For sulfonamidation, consider a more forcing base or higher temperature. For C-H sulfonylation, screen different palladium catalysts, ligands, and solvents. For photoredox reactions, screen different photocatalysts and light sources.
Decomposition of Starting Material	Harsh reaction conditions; instability of the cyclobutyl group.	The cyclobutane ring is generally stable but can be susceptible to ring-opening under certain conditions. Consider milder reaction conditions (e.g., lower temperature, alternative catalysts).
Formation of Side Products	Competing reaction pathways; hydrolysis of the sulfonyl chloride.	Ensure all reagents and solvents are anhydrous. For C-H functionalization, multiple C-H bonds may be reactive; consider substrates with a single, highly activated C-H bond. In photoredox catalysis, radical side reactions can occur; adjust reagent concentrations and catalyst loading.

Conclusion

The use of cyclobutyl sulfonyl chlorides in late-stage functionalization represents a promising strategy for accelerating drug discovery programs. The ability to install the conformationally rigid and metabolically robust cyclobutane motif onto complex molecular scaffolds provides a powerful tool for optimizing the properties of drug candidates. The protocols outlined in this application note for sulfonamidation, C-H sulfonylation, and photoredox-catalyzed reactions provide a starting point for researchers to explore the utility of this exciting class of reagents. As the field of late-stage functionalization continues to evolve, the strategic application of unique building blocks like cyclobutyl sulfonyl chlorides will undoubtedly play a crucial role in the development of the next generation of therapeutics.

References

• Barreiro, G., et al. (2021). Cyclobutanes in Small‐Molecule Drug Candidates. ChemMedChem, 17(1), e202100547. Available from: [Link]

• Wessjohann, L. A., et al. (2021). Cyclobutanes in Small-Molecule Drug Candidates. Radboud Repository. Available from: [Link]

• Karageorgis, G., et al. (2022). Puckering the Planar Landscape of Fragments: Design and Synthesis of a 3D Cyclobutane Fragment Library. ChemMedChem, 17(15), e202200195. Available from: [Link]

• Zhao, X., et al. (2009). Palladium-Catalyzed C−H Bond Functionalization with Arylsulfonyl Chlorides. Journal of the American Chemical Society, 131(10), 3466–3467. Available from: [Link]

• ResearchGate. (n.d.). Dual roles of sulfonyl chloride in C−H functionalization of 8‐amidoquinolines. ResearchGate. Available from: [Link]

• ACS Publications. (2009). Palladium-Catalyzed C−H Bond Functionalization with Arylsulfonyl Chlorides. Journal of the American Chemical Society. Available from: [Link]

• Figshare. (2022). Photocatalytic Late-Stage Functionalization of Sulfonamides via Sulfonyl Radical Intermediates - ACS Catalysis. Figshare. Available from: [Link]

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• ResearchGate. (n.d.). Expedient Synthesis of Sulfinamides from Sulfonyl Chlorides. ResearchGate. Available from: [Link]

• Wiley Online Library. (2021). Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4. Angewandte Chemie International Edition. Available from: [Link]

• Nature. (2020). Photoredox catalysis with aryl sulfonium salts enables site-selective late-stage fluorination. Nature Chemistry. Available from: [Link]

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• Max-Planck-Institut für Kohlenforschung. (n.d.). Late-Stage Functionalization. MPI für Kohlenforschung. Available from: [Link]

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• Royal Society of Chemistry. (2016). Synthesis of Sulfonamides. Synthetic Methods in Drug Discovery: Volume 2. Available from: [Link]

• Semantic Scholar. (n.d.). Palladium-catalyzed direct sulfonylation of C-H bonds with the insertion of sulfur dioxide. Semantic Scholar. Available from: [Link]

• National Center for Biotechnology Information. (2023). Dual Copper- and Aldehyde-Catalyzed Transient C–H Sulfonylation of Benzylamines. PubMed Central. Available from: [Link]

• ChemRxiv. (n.d.). Reductive Cleavage of Secondary Sulfonamides: Converting Terminal Functional Groups into Versatile Synthetic Handles. ChemRxiv. Available from: [Link]

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Introduction: The Strategic Importance of Cyclobutyl Sulfonate Esters

An In-Depth Guide to the Preparation of Cyclobutyl-Substituted Sulfonate Esters

In the landscape of modern organic synthesis and medicinal chemistry, small, strained ring systems have garnered significant attention for their ability to impart unique conformational constraints and metabolic stability to bioactive molecules.[1][2] The cyclobutane moiety, in particular, serves as a versatile bioisostere for phenyl rings or gem-dimethyl groups, offering a three-dimensional scaffold that can improve pharmacological properties.[2] Cyclobutyl-substituted sulfonate esters (e.g., tosylates, mesylates) are pivotal intermediates in this context. They transform the poorly reactive hydroxyl group of cyclobutanol into an excellent leaving group, the sulfonate anion, which is highly stabilized by resonance.[3][4] This activation opens the door to a wide array of nucleophilic substitution (SN1/SN2) and elimination (E1/E2) reactions, making these esters critical precursors for introducing the cyclobutyl scaffold into more complex molecular architectures.[5][6][7]

This technical guide provides a comprehensive overview of the principles and protocols for the synthesis of cyclobutyl sulfonate esters, grounded in established chemical literature. We will delve into the mechanistic underpinnings of the sulfonylation reaction, provide detailed, field-proven experimental procedures, and discuss the critical aspects of purification and characterization.

Core Synthetic Strategy: Sulfonylation of Cyclobutanol

The most direct and widely employed method for preparing cyclobutyl sulfonate esters is the reaction of cyclobutanol with a suitable sulfonyl chloride (R-SO₂Cl) in the presence of a base.[3][8]

Mechanistic Rationale

The reaction proceeds via a nucleophilic attack of the alcohol's oxygen atom on the highly electrophilic sulfur atom of the sulfonyl chloride.[3][9][10] The sulfur atom is rendered electron-deficient by the three electronegative atoms attached to it (two oxygens and a chlorine). The reaction is typically facilitated by a non-nucleophilic base, such as pyridine or triethylamine (TEA), which serves a crucial role: to neutralize the hydrochloric acid (HCl) generated as a byproduct.[8] This prevents the protonation of the starting alcohol or the product and drives the reaction to completion. The overall transformation occurs with retention of configuration at the carbon atom bearing the hydroxyl group, as the C-O bond is not broken during the reaction.[4][6]

Caption: General mechanism for the sulfonylation of an alcohol.

Key Reagents and Their Functions

• Cyclobutanol (Substrate): The starting alcohol. The synthesis of cyclobutanol itself can be achieved via the acid-catalyzed rearrangement of cyclopropylcarbinol.[11]

• Sulfonyl Chlorides (Electrophile):

  • p-Toluenesulfonyl Chloride (TsCl): Forms tosylates (OTs). Widely used due to its crystallinity and stability.[11]

  • Methanesulfonyl Chloride (MsCl): Forms mesylates (OMs). Often preferred when a smaller, less sterically demanding leaving group is desired.[8][12]

  • p-Nitrobenzenesulfonyl Chloride (NsCl): Forms nosylates (ONs). The nitro group makes it a more reactive sulfonylating agent and the resulting nosylate an even better leaving group.

• Base (Acid Scavenger):

  • Pyridine: Often used as both the base and the solvent. It is effective but can sometimes be difficult to remove during workup.[3][11]

  • Triethylamine (TEA): A common, stronger, non-nucleophilic base used in an aprotic solvent like dichloromethane (DCM).[8]

• Solvent:

  • Dichloromethane (DCM): A common aprotic solvent that dissolves the reactants well and is relatively inert.[8]

  • Pyridine: Can serve as the solvent when used in large excess.[11]

Comparative Overview of Sulfonylation Conditions

The choice of reagents can be tailored based on the stability of the substrate and the desired reactivity of the resulting sulfonate ester.

Sulfonate Ester	Sulfonylating Agent	Typical Base	Solvent	Temp (°C)	Typical Yield	Reference
Tosylate	p-Toluenesulfonyl Chloride (TsCl)	Pyridine	Pyridine	0 to RT	~92%	[11]
Mesylate	Methanesulfonyl Chloride (MsCl)	Triethylamine (TEA)	Dichloromethane (DCM)	0	High	[8]
Nosylate	p-Nitrobenzenesulfonyl Chloride (NsCl)	Pyridine or TEA	DCM or Pyridine	0 to RT	High	General Knowledge

Detailed Experimental Protocols

Protocol 1: Synthesis of Cyclobutyl Tosylate

This robust protocol is adapted from a well-vetted Organic Syntheses procedure, which ensures high reliability and yield.[11]

Workflow:

Caption: Step-by-step workflow for cyclobutyl tosylate synthesis.

Materials:

• Cyclobutanol (32.3 g, 0.448 mol)

• Pyridine, dry (200 mL)

• p-Toluenesulfonyl chloride (89.8 g, 0.471 mol, 1.05 equiv)

• Concentrated Hydrochloric Acid (260 mL)

• Ice water (800 mL)

• Diethyl ether

• Anhydrous magnesium sulfate

• 500-mL three-necked, round-bottomed flask

• Mechanical stirrer, thermometer, ice bath

Procedure:

• Reaction Setup: Charge a 500-mL three-necked flask with dry pyridine (200 mL) and cyclobutanol (32.3 g).

• Cooling: Stir the solution and cool it to 0 °C using an ice bath.

• Addition of TsCl: Add p-toluenesulfonyl chloride (89.8 g) in portions over a 20-minute period, ensuring the temperature remains near 0 °C. Causality Note: Portion-wise addition at low temperature is critical to control the exothermic reaction and prevent the formation of side products.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 16 hours. The progress can be monitored by Thin-Layer Chromatography (TLC).

• Workup - Quenching: Recool the mixture to 0 °C and pour it into a vigorously stirred mixture of concentrated HCl (260 mL) in ice water (800 mL). Trustworthiness Note: This step protonates the excess pyridine, making it water-soluble for easy removal.

• Extraction: Transfer the mixture to a separatory funnel and extract with three 300-mL portions of diethyl ether.

• Drying and Concentration: Combine the ether extracts and dry them over anhydrous magnesium sulfate. Filter off the drying agent and concentrate the filtrate on a rotary evaporator.

• Final Product: Place the residual pale-yellow oil under a high vacuum (e.g., 0.03 mm) at room temperature for 3 hours to remove any volatile impurities. This typically yields the desired cyclobutyl tosylate (approx. 93.3 g, 92% yield) of sufficient purity for subsequent reactions.[11]

Protocol 2: General Synthesis of Cyclobutyl Mesylate

This protocol provides a general method for the preparation of mesylates, which are often used when the tosylate is too sterically bulky or when a different reactivity profile is needed.[8][12]

Materials:

• Cyclobutanol (1.0 equiv)

• Methanesulfonyl chloride (MsCl) (1.2 equiv)

• Triethylamine (TEA) (1.5 equiv)

• Dichloromethane (DCM), dry

• Water, 1 M HCl, saturated NaHCO₃, and brine solutions

• Anhydrous sodium sulfate or magnesium sulfate

Procedure:

• Reaction Setup: Dissolve cyclobutanol (1.0 equiv) in dry DCM in a round-bottom flask equipped with a magnetic stirrer. Add triethylamine (1.5 equiv).

• Cooling: Cool the mixture to 0 °C in an ice bath.

• Addition of MsCl: Slowly add methanesulfonyl chloride (1.2 equiv) dropwise to the stirred solution, maintaining the temperature at 0 °C.

• Reaction: Allow the reaction to stir at 0 °C for 1-2 hours or until TLC analysis indicates the consumption of the starting alcohol.

• Workup - Quenching: Dilute the reaction mixture with water and transfer it to a separatory funnel.

• Washing: Separate the layers. Wash the organic layer sequentially with cold 1 M HCl, saturated sodium bicarbonate solution, and finally, brine. Causality Note: The acid wash removes excess TEA, and the bicarbonate wash removes any remaining acidic species.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude cyclobutyl mesylate.[8] Further purification via column chromatography on silica gel can be performed if necessary.

Purification and Characterization

Purification

Crude sulfonate esters are often oils. Purification typically involves an aqueous workup to remove the base and salts, as described in the protocols.[8][13] If further purification is required, column chromatography on silica gel is the method of choice. It is important to use non-hydroxylic solvents (e.g., hexanes/ethyl acetate) as the eluent to avoid any potential alcohol exchange.[13] Solid sulfonate esters can be purified by recrystallization.[13]

Characterization

The successful formation of the cyclobutyl sulfonate ester can be confirmed using standard spectroscopic techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Expect to see a downfield shift of the proton on the carbon bearing the sulfonate ester group (the α-proton) compared to its position in the starting cyclobutanol. The characteristic signals for the aromatic protons of a tosylate group (two doublets around 7-8 ppm) or the singlet for the methyl group of a mesylate (around 3 ppm) will be present.[14][15]

  • ¹³C NMR: The carbon atom attached to the oxygen (Cα) will also experience a downfield shift upon esterification.[16]

• Infrared (IR) Spectroscopy: The formation of the sulfonate ester is indicated by the appearance of strong characteristic S=O stretching bands, typically in the regions of 1350-1370 cm⁻¹ (asymmetric) and 1170-1190 cm⁻¹ (symmetric). The broad O-H stretch from the starting alcohol (around 3300 cm⁻¹) should be absent in the pure product.

Conclusion

The preparation of cyclobutyl-substituted sulfonate esters is a cornerstone transformation for chemists seeking to incorporate the valuable cyclobutane scaffold into larger molecules. The sulfonylation of cyclobutanol is a reliable and high-yielding process. By understanding the underlying mechanism and carefully selecting the appropriate sulfonylating agent, base, and reaction conditions, researchers can efficiently synthesize these versatile intermediates. The detailed protocols provided herein serve as a validated starting point for laboratory synthesis, enabling further exploration in drug development and materials science.

References

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• ResearchGate. (n.d.). The reaction of alkenyl cyclobutanols 153 with sulfonyl hydrazides 154, resulting in γ‐ketosulfones 155. ResearchGate. URL: [Link]

• Xia, H., et al. (2019). Photoredox-catalyzed sulfonylation of alkenylcyclobutanols with the insertion of sulfur dioxide through semipinacol rearrangement. Organic Chemistry Frontiers, 6, 1873-1878. URL: [Link]

• LookChem. (n.d.). General procedures for the purification of Esters. Chempedia - LookChem. URL: [Link]

• Kass, S. R. (2014). The cyclopropylcarbinyl route to γ-silyl carbocations. Beilstein Journal of Organic Chemistry, 10, 2638–2645. URL: [Link]

• Wipf Group. (n.d.). Organic Chemistry 1 Chapter 7. SN1 & Elimination Reactions. University of Pittsburgh. URL: [Link]

• Google Patents. (n.d.). EP2851362B1 - A method for the production of sulfate or sulfonate esters.

• Chapman, E., et al. (2009). Profiling sulfonate ester stability: identification of complementary protecting groups for sulfonic acids. Bioorganic & Medicinal Chemistry, 17(15), 5514–5520. URL: [Link]

• Wiberg, K. B., & Ashe, A. J. (1969). Acetolysis of Bridged Cyclobutylcarbinyl Tosylates. Journal of the American Chemical Society, 91(21), 5921-5927. URL: [Link]

• Organic Chemistry Portal. (n.d.). Sulfonate synthesis by sulfonylation (tosylation). URL: [Link]

• Breit, B., et al. (2015). Enantioselective Cleavage of Cyclobutanols Through Ir‐Catalyzed C−C Bond Activation: Mechanistic and Synthetic Aspects. Chemistry – A European Journal, 21(34), 12049-12053. URL: [Link]

• PMC. (n.d.). Synthesis of Csp 3 Chlorinated Compounds from Cyclopropanes, Olefins, and C–H Bonds via Photolysis of Willgerodt-Type Reagents. URL: [Link]

• OpenOChem Learn. (n.d.). Preparation of Alkyl Halides and Tosylates from Alcohols. URL: [Link]

• YouTube. (2023, July 5). Alkyl Sulfonates Revisited; Substitutions and Eliminations of Alcohols. URL: [Link]

• Kevill, D. N., & D'Souza, M. J. (2022). Mechanistic studies of the solvolysis of alkanesulfonyl and arenesulfonyl halides. Arkivoc, 2022(3), 1-45. URL: [Link]

• ResearchGate. (2020). Ring-Expansion Induced 1,2-Metalate Rearrangements: Highly Diastereoselective Synthesis of Cyclobutyl Boronic Esters. URL: [Link]

• Kim, S., et al. (2022). Visible-light-induced one-pot synthesis of sulfonic esters via multicomponent reaction of arylazo sulfones and alcohols. RSC Advances, 12(28), 17951-17959. URL: [Link]

• SlidePlayer. (n.d.). Nucleophilic substitution vs. elimination reactions. URL: [Link]

• ResearchGate. (2011). Synthesis of sulfonate ester and sulfonic acid-containing poly(arylene PerFluoroCycloButane)s (PFCB) by direct copolymerization of a sulfonate ester-containing precursor. URL: [Link]

• PMC. (2025). Overcoming a Radical Polarity Mismatch in Strain-Release Pentafluorosulfanylation of [1.1.0]Bicyclobutanes: An Entryway to Sulfone- and Carbonyl-Containing SF5 Cyclobutanes. URL: [Link]

• Organic Chemistry Portal. (n.d.). Cyclobutane synthesis. URL: [Link]

• MDPI. (2023). Organocatalytic Transformations from Sulfur Ylides. URL: [Link]

• Ballini, R., et al. (2013). Easy and direct conversion of tosylates and mesylates into nitroalkanes. Beilstein Journal of Organic Chemistry, 9, 251-255. URL: [Link]

• ACS Publications. (1986). Sulfur-33 nuclear magnetic resonance spectroscopy of simple sulfones. Alkyl-substituent-induced chemical shift (SCS) effects. The Journal of Organic Chemistry. URL: [Link]

• Master Organic Chemistry. (2023). Identifying Where Substitution and Elimination Reactions Happen. URL: [Link]

• RSC Publishing. (2021). Synthesis of 3-borylated cyclobutanols from epihalohydrins or epoxy alcohol derivatives. Chemical Science. URL: [Link]

• Chemistry LibreTexts. (2024). 11.12: A Summary of Reactivity - SN1, SN2, E1, E1cB, and E2. URL: [Link]

• PMC. (n.d.). Formal γ–C–H Functionalization of Cyclobutyl Ketones: Synthesis of cis-1,3-Difunctionalized Cyclobutanes. URL: [Link]

• RSC Publishing. (2022). Visible-light-induced one-pot synthesis of sulfonic esters via multicomponent reaction of arylazo sulfones and alcohols. URL: [Link]

• Macmillan Group - Princeton University. (2021). Decatungstate-Catalyzed C(sp3)–H Sulfinylation: Rapid Access to Diverse Organosulfur Functionality. URL: [Link]

• Organic Syntheses Procedure. (n.d.). 19. URL: [Link]

• ChemRxiv. (n.d.). Divergent Synthesis of Cyclobutyl and Biscyclobutenyl Amines via Lewis Acid-Catalyzed Reaction of Bicyclo[1.1.0]butanes with Triazinanes. URL: [Link]

• MDPI. (2008). Concerted Solvent Processes for Common Sulfonyl Chloride Precursors used in the Synthesis of Sulfonamide-based Drugs. URL: [Link]

• MDPI. (2020). Synthesis of Tosyl- and Nosyl-Ended Polyisobutylenes with High Extent of Functionalities: The Effect of Reaction Conditions. URL: [Link]

• Organic Chemistry Portal. (n.d.). Sulfonyl chloride synthesis by chlorosulfonation. URL: [Link]

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• ResearchGate. (n.d.). NMR Spectroscopy of Cyclobutanes. URL: [Link]

• Beilstein Journals. (n.d.). Easy and direct conversion of tosylates and mesylates into nitroalkanes. URL: [Link]

• ICMPP. (n.d.). NMR Techniques for Characterization of Cyclodextrins and their Inclusion Complexes. URL: [Link]

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Technical Notes & Optimization

Technical Support Center: 1-Cyclobutylpropane-2-sulfonyl chloride

Welcome to the technical support center for 1-Cyclobutylpropane-2-sulfonyl chloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting, detailed protocols, and answers to frequently asked questions regarding the handling and use of this moisture-sensitive reagent. Our goal is to help you prevent hydrolysis and ensure the success of your experiments.

Section 1: Frequently Asked Questions (FAQs)

Q1: What is 1-Cyclobutylpropane-2-sulfonyl chloride and why is it so sensitive to moisture?

1-Cyclobutylpropane-2-sulfonyl chloride is a reactive organic compound used as an intermediate in the synthesis of more complex molecules, particularly in the development of novel pharmaceuticals. Like other sulfonyl chlorides, its high reactivity stems from the electrophilic nature of the sulfur atom.[1]

This high reactivity also makes it extremely susceptible to hydrolysis. Water molecules act as nucleophiles, attacking the electron-deficient sulfur atom. This leads to the displacement of the chloride ion and the formation of the corresponding sulfonic acid and corrosive hydrogen chloride (HCl) gas.[2] This degradation pathway is often the most significant cause of decomposition and can compromise the integrity of your experiments.[3]

Q2: What are the primary signs that my sample of 1-Cyclobutylpropane-2-sulfonyl chloride has hydrolyzed?

Hydrolysis can manifest in several ways:

• Formation of Impurities: The most direct evidence is the appearance of new peaks in analytical data. In Nuclear Magnetic Resonance (NMR) or Liquid Chromatography-Mass Spectrometry (LC-MS) analysis, you will observe signals corresponding to the sulfonic acid byproduct.[3] On a Thin-Layer Chromatography (TLC) plate, new, more polar spots will appear.

• Gas Evolution: As hydrolysis proceeds, HCl gas is produced. You may notice a faint fuming or a sharp, acidic odor when opening the container, especially in a humid environment.

• Decreased Yield: A lower-than-expected yield in your reaction is a common consequence of using a partially hydrolyzed starting material.[3] The sulfonyl chloride has already reacted with water, reducing the amount available to react with your target molecule.

• Inconsistent Reaction Profile: If you observe variable reaction times or the formation of unexpected side products, it may be due to the presence of sulfonic acid and HCl in your starting material.

Q3: Can I still use a sample that shows signs of partial hydrolysis?

It is strongly discouraged. The presence of the sulfonic acid impurity and dissolved HCl can lead to several problems:

• Inaccurate Stoichiometry: You will be adding less of the active reagent than calculated, leading to incomplete reactions and low yields.

• Unwanted Side Reactions: The acidic byproducts can catalyze undesired side reactions or degrade other sensitive reagents in your mixture.

• Reproducibility Issues: The exact percentage of hydrolysis is often unknown without quantitative analysis, making it impossible to achieve reproducible results between experiments.

For critical applications, it is always best to use a fresh, pure sample or purify the material before use.[3]

Section 2: Troubleshooting Guide: Low Yields & Inconsistent Results

A common issue reported by users is a significant drop in reaction yield. This troubleshooting guide provides a systematic approach to identifying and resolving the root cause, which is most often related to hydrolysis of the sulfonyl chloride.

Logical Flow for Troubleshooting Low Yields

The following diagram outlines the decision-making process when troubleshooting reactions involving 1-Cyclobutylpropane-2-sulfonyl chloride.

Caption: Troubleshooting workflow for low reaction yields.

Issue: Significant formation of sulfonic acid is detected as a major byproduct.

This is a clear indication of hydrolysis.[3]

• Potential Cause 1: Wet Solvents or Reagents.

  • Troubleshooting Step: Ensure all solvents are rigorously dried before use. Use freshly opened bottles of anhydrous solvents or distill them from an appropriate drying agent (e.g., CaH₂ for chlorinated solvents, Na/benzophenone for ethers). Ensure other reagents, especially amines or bases, are also anhydrous.[3][4]

  • Expected Outcome: A significant reduction in the formation of the sulfonic acid byproduct.

• Potential Cause 2: Atmospheric Moisture.

  • Troubleshooting Step: Set up the reaction under a strictly inert atmosphere (e.g., using a Schlenk line or a glovebox).[5][6] All glassware should be oven-dried (>100 °C) or flame-dried under vacuum and cooled under a stream of dry nitrogen or argon.[7]

  • Expected Outcome: Exclusion of atmospheric moisture prevents hydrolysis during the reaction setup and execution.[3]

• Potential Cause 3: Aqueous Work-up Conditions.

  • Troubleshooting Step: If an aqueous work-up is unavoidable, perform it quickly and at low temperatures (e.g., using ice-cold water or brine). Minimize the contact time between the organic layer containing any unreacted sulfonyl chloride and the aqueous phase.[3]

  • Expected Outcome: Reduced opportunity for the sulfonyl chloride to hydrolyze during the work-up procedure.

Section 3: Core Protocols & Methodologies

Protocol 1: Recommended Storage and Handling

Proper storage is the first line of defense against hydrolysis.

• Upon Receipt: Inspect the container seal for any damage.

• Storage Location: Store the bottle in a cool, dry place, such as a desiccator cabinet under an inert atmosphere. Recommended storage temperature is 2-8°C.[8]

• Inert Atmosphere: For long-term storage, use a container with a resealable septum cap (e.g., an Aldrich® Sure/Seal™ bottle).[7] Before storing, flush the headspace of the bottle with a gentle stream of dry argon or nitrogen.

• Dispensing: When removing the reagent, use proper syringe techniques under a positive pressure of inert gas to prevent the introduction of moist air.[5][7] A long needle should be used to draw the liquid from the bottle without having to tip it, which can cause the reagent to contact and degrade the septum.[7]

• After Use: Always replace the polypropylene cap over the septum. Before re-storing, briefly flush the headspace with inert gas again.

Protocol 2: Quality Control (QC) via FT-IR Spectroscopy

Before using a new or previously opened bottle of 1-Cyclobutylpropane-2-sulfonyl chloride, a quick QC check via FT-IR can confirm its integrity.

• Sample Preparation: Under an inert atmosphere (in a glovebox or under a nitrogen blanket), place a small drop of the neat liquid between two dry KBr or NaCl salt plates.

• Data Acquisition: Acquire the FT-IR spectrum.

• Analysis: Look for the characteristic peaks:

  • S=O stretch (sulfonyl chloride): Two strong, sharp bands typically appear in the regions of ~1370-1350 cm⁻¹ (asymmetric) and ~1180-1160 cm⁻¹ (symmetric).

  • S=O stretch (sulfonic acid - impurity): The presence of a broad, strong absorption band around ~1250-1120 cm⁻¹ and a very broad O-H stretch from ~3000-2500 cm⁻¹ indicates significant hydrolysis.

• Decision: If the sulfonic acid peaks are prominent, the reagent is likely compromised and should not be used for sensitive reactions.

Protocol 3: Setting Up a Moisture-Sensitive Reaction

This protocol details the steps for reacting 1-Cyclobutylpropane-2-sulfonyl chloride with a nucleophile (e.g., an amine).

• Glassware Preparation: Dry all glassware (reaction flask, addition funnel, stir bar) in an oven at >125°C for at least 4 hours. Assemble the apparatus while still hot and immediately place it under a positive pressure of dry nitrogen or argon, allowing it to cool.[5][7]

• Reagent Preparation: Dissolve the amine and a dry, non-nucleophilic base (e.g., triethylamine, freshly distilled) in anhydrous solvent inside the reaction flask.[4]

• Temperature Control: Cool the reaction mixture to 0°C using an ice-water bath. This helps control the exothermicity of the reaction and minimizes thermal decomposition.[3]

• Addition of Sulfonyl Chloride: Using a dry, gas-tight syringe, slowly add the 1-Cyclobutylpropane-2-sulfonyl chloride to the stirred amine solution.[3] Maintain the low temperature throughout the addition.

• Reaction Monitoring: Allow the reaction to proceed at the specified temperature and monitor its progress by TLC or LC-MS.[3]

• Quenching and Work-up: Once the reaction is complete, quench carefully with cold saturated aqueous ammonium chloride. Proceed with the extraction and purification as quickly as possible to minimize hydrolysis of any unreacted starting material.[4]

Section 4: Chemical Pathway Visualization

The Hydrolysis Mechanism

The primary degradation pathway for 1-Cyclobutylpropane-2-sulfonyl chloride is its reaction with water. This diagram illustrates the nucleophilic attack mechanism.

Caption: Mechanism of sulfonyl chloride hydrolysis.

Section 5: References

• BenchChem Technical Support Team. (2025). Preventing decomposition of sulfonyl chloride during reaction. BenchChem.

• MDPI. (2023). An Automated Continuous Synthesis and Isolation for the Scalable Production of Aryl Sulfonyl Chlorides.

• Canadian Science Publishing. (n.d.). Sulfonyl Chloride Kinetics. Part 11. Solvolysis of a Series of Benzenesulfonyl Chlorides.

• CymitQuimica. (n.d.). CAS 139631-62-2: Cyclopropanesulfonyl chloride.

• BenchChem. (2025). A Researcher's Guide to Characterizing Sulfonyl Chlorides: A Comparative Overview of Analytical Techniques.

• Wipf Group, University of Pittsburgh. (2014). Techniques for Handling Air- and Moisture-Sensitive Compounds.

• TCI Chemicals. (2025). SAFETY DATA SHEET - Cyclopropanesulfonyl Chloride.

• HoriazonChemical. (n.d.). Hydrolysis of Methanesulfonyl Chloride: Causes, Mechanism, and Prevention.

• BenchChem. (2025). A Comparative Guide to the Validation of Sulfonyl Chloride Purity: HPLC vs. Alternatives.

• Sigma-Aldrich. (n.d.). Handling Air-Sensitive Reagents Technical Bulletin AL-134.

• ChemicalBook. (2026). Cyclopropanesulfonyl chloride | 139631-62-2.

• Molecular Inorganic Chemistry, University of Groningen. (2008). Working with air and moisture sensitive compounds.

• BenchChem. (2025). preventing hydrolysis of (2-Chlorophenyl)methanesulfonyl chloride during reaction.

Sources

• 1. CAS 139631-62-2: Cyclopropanesulfonyl chloride [cymitquimica.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 6. molan.wdfiles.com [molan.wdfiles.com]
• 7. ehs.umich.edu [ehs.umich.edu]
• 8. Cyclopropanesulfonyl chloride | 139631-62-2 [chemicalbook.com]

Technical Support Center: Troubleshooting 1-Cyclobutylpropane-2-Sulfonyl Chloride Couplings

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific mechanistic challenges associated with aliphatic sulfonyl chloride couplings.

Unlike aromatic sulfonyl chlorides, aliphatic variants like 1-cyclobutylpropane-2-sulfonyl chloride possess highly acidic alpha-protons. This structural feature fundamentally alters their reactivity profile, often leading to frustratingly low yields, complex purification profiles, and rapid reagent degradation. This guide will deconstruct the causality behind these failures and provide a self-validating framework to optimize your sulfonamide synthesis.

Part 1: Diagnostic FAQs & Mechanistic Causality

Q1: Why is the yield of my 1-cyclobutylpropane-2-sulfonyl chloride coupling consistently below 30%, accompanied by a large amount of polar baseline material? A1: The primary culprit is the formation of a highly reactive sulfene intermediate . Because your substrate has an alpha-proton at the C2 position, strong, unhindered bases (like Triethylamine or DIPEA) rapidly induce dehydrohalogenation. While the target amine can attack this sulfene to form the desired sulfonamide, the sulfene is extremely sensitive to trace moisture. It will competitively hydrolyze into an unreactive sulfonic acid—which appears as the polar baseline spot on your TLC plate. This degradation pathway is a well-documented limitation of traditional sulfonamide synthesis[1].

Q2: How can I suppress sulfene-mediated hydrolysis and improve the sulfonamide yield? A2: Yield improvement requires kinetic control over the sulfene generation. You must switch from triethylamine to a weaker or more sterically hindered base, such as Pyridine or 2,6-Lutidine . By lowering the basicity, you slow the rate of dehydrohalogenation, allowing the nucleophilic attack of the amine to outcompete hydrolysis. Additionally, lowering the reaction temperature to 0°C during the addition phase further suppresses side reactions[1].

Q3: My target amine is highly sterically hindered. Even with optimized bases and anhydrous conditions, the coupling fails. What is the next step? A3: Aliphatic sulfonyl chlorides are generally less electrophilic than their aromatic counterparts. When pairing them with sterically hindered amines, the traditional chloride coupling often fails entirely. In these cases, you should convert the sulfonyl chloride to a sulfonyl fluoride (via SuFEx chemistry). As demonstrated in [ACS Combinatorial Science[2]]([Link]), aliphatic sulfonyl fluorides exhibit superior stability against hydrolysis and yield significantly better results with complex or hindered aliphatic amines compared to their chloride analogs.

Part 2: Mechanistic Pathway Analysis

To understand how to fix the reaction, you must visualize the competing pathways. The diagram below illustrates the mechanistic divergence that occurs the moment base is introduced to 1-cyclobutylpropane-2-sulfonyl chloride.

Mechanistic divergence in aliphatic sulfonyl chloride coupling via sulfene intermediate.

Part 3: Quantitative Optimization Parameters

The following table synthesizes the empirical data for optimizing aliphatic sulfonyl chloride couplings. Use this as your baseline for experimental design.

Parameter	Traditional Condition	Optimized Condition	Expected Yield	Mechanistic Rationale
Base Selection	Triethylamine (Et3N)	Pyridine or 2,6-Lutidine	>85%	Weaker bases slow sulfene formation, reducing the rate of competitive hydrolysis.
Solvent Quality	DCM (Reagent Grade)	Anhydrous DCM (<50 ppm H2O)	>85%	Eliminates competitive attack by water on the highly electrophilic sulfene intermediate.
Temperature	Room Temperature	0°C to RT	>80%	Provides kinetic control over the dehydrohalogenation rate during reagent addition.
Electrophile	Sulfonyl Chloride	Sulfonyl Fluoride	>90%	Fluorides resist hydrolysis and require specific activation, improving selectivity for hindered amines[2].

Part 4: Self-Validating Experimental Protocol

A robust protocol must be "self-validating"—meaning it includes built-in analytical checks to ensure the reaction environment is correct before proceeding to the next step. Do not proceed to subsequent steps if a validation check fails.

Step 1: Reagent and Solvent Validation

• Action: Dry Dichloromethane (DCM) over activated 3Å molecular sieves for 24 hours.

• Validation Check: Perform a Karl Fischer titration. Do not proceed unless water content is <50 ppm.

• Action: Dissolve the target amine (1.0 eq) in the anhydrous DCM (0.2 M concentration).

Step 2: Base Addition and Temperature Control

• Action: Add anhydrous Pyridine (2.0 eq) to the amine solution.

• Action: Purge the reaction flask with Argon and cool to 0°C using an ice-water bath.

• Validation Check: Allow 15 minutes for thermal equilibration. Ensure the internal temperature is strictly 0°C to prevent premature sulfene spikes.

Step 3: Electrophile Addition

• Action: Dissolve 1-cyclobutylpropane-2-sulfonyl chloride (1.2 eq) in a small volume of anhydrous DCM.

• Action: Add this solution dropwise over 30 minutes using a syringe pump.

• Causality: Dropwise addition keeps the steady-state concentration of the sulfene intermediate extremely low, maximizing the probability that it reacts with the amine rather than dimerizing or hydrolyzing.

Step 4: Reaction Monitoring

• Action: Remove the ice bath and allow the reaction to warm to room temperature over 2 hours.

• Validation Check: Monitor the reaction via LC-MS. Crucial: Track the disappearance of the amine mass, not the sulfonyl chloride. The sulfonyl chloride will disappear regardless (via hydrolysis if wet), but amine consumption confirms productive coupling.

Step 5: Quench and Workup

• Action: Quench the reaction with saturated aqueous NH4Cl to neutralize the pyridine.

• Action: Extract with DCM (3x). Wash the combined organic layers with 1N HCl (to remove residual pyridine), followed by brine. Dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

Step-by-step self-validating workflow for aliphatic sulfonyl chloride coupling.

Part 5: References

• ACS Combinatorial Science. "Sulfonyl Fluorides as Alternative to Sulfonyl Chlorides in Parallel Synthesis of Aliphatic Sulfonamides." American Chemical Society. Available at:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting 1-Cyclobutylpropane-2-sulfonyl Chloride Removal

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals facing challenges in isolating target compounds from reaction mixtures containing unreacted 1-Cyclobutylpropane-2-sulfonyl chloride . Due to its unique structural properties, this specific electrophile often resists standard purification workflows, requiring specialized chemical scavenging techniques.

The Mechanistic Challenge: Why Standard Workups Fail

1-Cyclobutylpropane-2-sulfonyl chloride is an aliphatic, secondary sulfonyl chloride. The alpha-carbon is branched, and the adjacent cyclobutyl ring provides significant steric bulk. This steric hindrance physically shields the electrophilic sulfur atom from weak nucleophiles like water or hydroxide ions[1][2].

Consequently, standard aqueous basic workups (e.g., stirring with saturated aqueous ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

or ) fail to achieve a practical rate of hydrolysis. The activation energy required for water to penetrate the steric shield is prohibitively high at room temperature, leaving unreacted starting material in your organic phase. To overcome this, you must employ highly nucleophilic, unhindered primary amine scavengers that can rapidly attack the sulfonyl chloride and convert it into an easily separable sulfonamide adduct.

Diagnostic FAQs & Troubleshooting

Q1: I stirred my reaction with saturated aqueous ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

overnight, but LC-MS still shows unreacted 1-Cyclobutylpropane-2-sulfonyl chloride. How do I force the quench? A: Aqueous bicarbonate is too weak of a nucleophile to overcome the steric hindrance of the cyclobutyl and propane-2-yl groups. You must switch to an amine-based nucleophilic scavenger. Primary amines are significantly more nucleophilic and less solvated than hydroxide, allowing them to penetrate the steric shield and form a sulfonamide.

Q2: How does N,N-dimethylethylenediamine (DMEDA) work as a liquid-phase scavenger? A: DMEDA is a bifunctional molecule. Its unhindered primary amine rapidly attacks the unreacted sulfonyl chloride. The other end of DMEDA contains a tertiary amine. When you perform a subsequent acidic aqueous wash (e.g., with 1M HCl or 10% citric acid), this tertiary amine becomes protonated. The resulting cationic charge makes the entire sulfonamide adduct highly water-soluble, pulling it into the aqueous phase while your neutral target product remains safely in the organic phase[3].

Q3: When should I use Polymer-Supported Trisamine (PS-Trisamine) instead of DMEDA? A: PS-Trisamine is ideal for small-scale parallel synthesis, or when your target product is sensitive to the acidic aqueous washes required by the DMEDA protocol[2]. PS-Trisamine covalently captures the sulfonyl chloride onto an insoluble polystyrene bead, allowing you to remove the impurity via simple filtration.

Q4: My PS-Trisamine scavenging is taking much longer than expected. What is wrong? A: PS-Trisamine is a lightly cross-linked polystyrene resin that requires swelling to expose its reactive sites. If your reaction solvent is purely aqueous, or a non-swelling hydrocarbon like hexane, the resin will remain collapsed. Ensure your solvent system contains at least 50% Dichloromethane (DCM), Tetrahydrofuran (THF), or N,N-Dimethylformamide (DMF) to promote proper resin swelling.

Validated Scavenging Protocols

Protocol A: Liquid-Phase Scavenging with DMEDA (Scale-Up Friendly)

Causality & Validation: This protocol relies on a pH-driven phase switch. It is self-validating; if the aqueous wash pH is not strictly acidic (< pH 3), the tertiary amine will not protonate, and the adduct will remain in the organic layer.

• Scavenger Addition: To the crude reaction mixture (in DCM or EtOAc), add 2.0 to 3.0 molar equivalents of N,N-dimethylethylenediamine (DMEDA) relative to the initial excess of 1-Cyclobutylpropane-2-sulfonyl chloride.

• Incubation: Stir the mixture at room temperature for 1 to 2 hours. Monitor the disappearance of the sulfonyl chloride via TLC or LC-MS.

• Acidic Phase Switch: Once the sulfonyl chloride is consumed, add an equal volume of 1M aqueous HCl or 10% aqueous citric acid to the flask. Stir vigorously for 5 minutes.

• Validation Check: Spot the aqueous layer on pH paper. It must read pH < 3. If not, add more acid.

• Phase Separation: Transfer to a separatory funnel and collect the organic layer (which contains your product).

• Back-Extraction: Extract the acidic aqueous layer once more with fresh organic solvent to recover any trace product, then dry the combined organic layers over

  and concentrate.

Protocol B: Solid-Phase Scavenging with PS-Trisamine (High-Throughput Friendly)

Causality & Validation: This protocol relies on heterogeneous covalent capture. It is self-validating by visual inspection of resin swelling and LC-MS confirmation of the filtrate.

• Solvent Adjustment: Ensure the crude reaction mixture is dissolved in a swelling solvent (DCM, THF, or DMF). If not, evaporate and reconstitute.

• Resin Addition: Add 3.0 to 6.0 molar equivalents of PS-Trisamine resin (typically loading is ~3.0 - 4.0 mmol/g) relative to the excess 1-Cyclobutylpropane-2-sulfonyl chloride.

• Agitation: Gently shake or use an overhead stirrer at room temperature for 1 to 3 hours. Do not use a magnetic stir bar at high speeds, as it will mechanically sheer the polymer beads.

• Filtration: Filter the suspension through a sintered glass frit to remove the resin-bound sulfonamide[2].

• Washing: Wash the resin cake thoroughly with 3 column volumes of DCM or THF to ensure complete recovery of your target product.

• Concentration: Concentrate the combined filtrates in vacuo to yield the purified product.

Quantitative Data Summary

The following table summarizes the operational metrics for the three primary methods of handling unreacted 1-Cyclobutylpropane-2-sulfonyl chloride, allowing for rapid experimental decision-making.

Scavenging Method	Reagent Equivalents	Typical Reaction Time	Workup Mechanism	Ideal Application Scale	Relative Cost
Aqueous Hydrolysis	Excess ( )	> 24 hours (Slow)	Phase separation (Neutralization)	Not recommended	Low
DMEDA Scavenging	2.0 - 3.0 eq	1 - 2 hours	Acidic aqueous extraction	Large scale (> 1 mmol)	Low
PS-Trisamine	3.0 - 6.0 eq	1 - 3 hours	Simple filtration	Small scale (< 1 mmol)	High

Workflow & Mechanistic Visualizations

Caption: Decision tree for selecting the optimal sulfonyl chloride scavenging strategy.

Caption: Chemical pathway of DMEDA scavenging and subsequent aqueous acidic extraction.

References

• ArtisanTG - Argonaut Quest Training Workshop 2: Solid-Supported Reagents. Available at: [Link]

• European Patent Office (EPO) - Scavenger assisted combinatorial process for preparing libraries of tertiary amine compounds. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Scavenger assisted combinatorial process for preparing libraries of tertiary amine compounds - Patent 0816310 [data.epo.org]

Stability of 1-Cyclobutylpropane-2-sulfonyl chloride in moisture

Technical Support Center: 1-Cyclobutylpropane-2-sulfonyl Chloride Status: Online | Priority: High | Context: Moisture Sensitivity & Stability

Introduction: The Stability Paradox

Welcome to the technical support hub for 1-Cyclobutylpropane-2-sulfonyl chloride . As a researcher, you are likely utilizing this reagent as a building block to introduce the 1-cyclobutylpropan-2-yl motif into sulfonamides or sulfonate esters.

The Core Challenge: While the secondary alkyl structure of this sulfonyl chloride offers slight steric protection compared to primary analogs (e.g., methanesulfonyl chloride), it remains an electrophilic "time bomb" in the presence of moisture. The cyclobutyl group adds lipophilicity but does not prevent the nucleophilic attack of water at the sulfur atom.

This guide addresses the critical degradation pathway (hydrolysis) , provides self-validating analytical protocols , and offers troubleshooting logic to rescue failing experiments.

Module 1: The Hydrolysis Mechanism (The "Why")

Understanding how your reagent degrades is the first step to preventing it. Sulfonyl chlorides do not simply "go bad"; they undergo a specific chemical transformation that accelerates autocatalytically.

The Pathway:

• Nucleophilic Attack: Water attacks the sulfur atom.

• Transition State: A trigonal bipyramidal intermediate forms.[1]

• Collapse: The chloride leaves, forming the sulfonic acid and HCl.

• Autocatalysis: The generated HCl is hygroscopic, pulling more moisture from the air, creating a "wet" acidic environment that rapidly destroys the remaining bulk material.

Figure 1: The hydrolysis cascade.[2][3][4] Note the feedback loop where generated HCl attracts further moisture, accelerating degradation.

Module 2: Troubleshooting & Diagnostics

Q1: My solid reagent has turned into a viscous oil or gum. Is it recoverable?

• Diagnosis: Complete or partial hydrolysis. The "gum" is likely the sulfonic acid derivative, which has a much higher boiling point and different physical properties due to hydrogen bonding.

• Action: Discard. The sulfonic acid is not an electrophile and will not react with your amine/alcohol. Attempts to "dry" it or distill it often lead to thermal decomposition (desulfonylation).

Q2: I see a mass shift of -18 Da or +0 Da in LC-MS. What is happening?

• Diagnosis:

  • -18 Da: This is misleading. You are likely seeing the sulfonic acid (M-Cl+OH) which ionizes differently.

  • Direct Injection Risk: Injecting the sulfonyl chloride directly into an LC-MS (using aqueous mobile phases) causes on-column hydrolysis. You are measuring the degradation caused by the analysis, not the sample itself.

• Action: Never inject underivatized sulfonyl chlorides. Use the Derivatization Protocol (Module 3) for accurate QC.

Q3: Yields are low (<40%) despite using excess reagent.

• Diagnosis: Competitive hydrolysis. The rate of water attacking the sulfonyl chloride is competing with your amine/alcohol.

• Action:

  • Check solvent water content (Karl Fischer titration). DCM must be <50 ppm water.

  • Increase the equivalents of the base (e.g., TEA, DIPEA) to scavenge HCl immediately.

  • Lower the temperature to 0°C; hydrolysis has a higher activation energy than sulfonylation with good nucleophiles.

Module 3: Analytical Protocols (The "How")

Do not trust the label purity if the bottle has been opened. Use these protocols to validate the reagent before committing valuable starting materials.

Protocol A: HPLC Purity via Morpholine Derivatization (Recommended)

Purpose: Converts the unstable chloride into a stable sulfonamide for accurate HPLC/LC-MS quantification.

• Preparation: Dissolve 10 mg of 1-Cyclobutylpropane-2-sulfonyl chloride in 1 mL of anhydrous Acetonitrile (MeCN).

• Reaction: Add 20 µL of Morpholine (excess).

• Incubation: Let stand at Room Temperature (RT) for 5 minutes.

• Quench: Add 1 mL of Water/MeCN (1:1) to quench.[5][6][7]

• Analysis: Inject onto HPLC.

  • Target Peak: The morpholine sulfonamide derivative.

  • Impurity Peak: The sulfonic acid (from original hydrolysis) will elute much earlier (more polar).

  • Calculation: % Purity = (Area of Sulfonamide) / (Total Area) × 100.

Protocol B: Titration (Quantitative Assay)

Purpose: Determines the exact wt% of active chloride.

Step	Action	Critical Note
1	Weigh ~200 mg of sample accurately into a flask.	Record exact weight ( ).[8]
2	Dissolve in 20 mL dry Toluene or DCM.	Solvent must be neutral.
3	Add 5 mL of 1.0 M Morpholine solution (in toluene).	Precise volume is critical.
4	Stir for 10 mins.	Allows complete conversion to sulfonamide + HCl salt.
5	Add 20 mL DI water.	Extracts the excess unreacted morpholine.
6	Titrate the aqueous layer with 0.5 N HCl using Methyl Orange indicator.	Endpoint: Yellow Red.

Calculation:

Where is volume of titrant, is normality of HCl, and is molecular weight of the sulfonyl chloride.

Module 4: Storage & Handling Decision Tree

Follow this logic flow to ensure reagent integrity during storage and experimental setup.

Figure 2: Decision matrix for handling and qualifying the reagent.

References

• BenchChem. (2025).[5][6][8][9][10][11] A Comparative Guide to the Validation of Sulfonyl Chloride Purity: HPLC vs. Alternatives. Retrieved from 11

• Canadian Science Publishing. (n.d.). The mechanism of hydrolysis of 2-hydroxyethanesulfonyl chloride. Retrieved from 4

• ACS Publications. (2009).[7] Aqueous Process Chemistry: The Preparation of Aryl Sulfonyl Chlorides. Retrieved from 7[7]

• Organic Syntheses. (n.d.). Handling and Purification of Sulfonyl Chlorides. Retrieved from 12

Sources

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. cdnsciencepub.com [cdnsciencepub.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. chemicalbook.com [chemicalbook.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Troubleshooting Low Reactivity of Sterically Hindered Sulfonyl Chlorides

Welcome to our dedicated technical support center for chemists and researchers navigating the challenges of working with sterically hindered sulfonyl chlorides. This guide is designed to provide in-depth, practical solutions to common issues encountered during the synthesis of sulfonamides and related compounds, where steric hindrance significantly impacts reaction outcomes. Our approach is rooted in mechanistic understanding and validated by field-proven experimental data.

Section 1: Troubleshooting Guide

This section is structured in a question-and-answer format to directly address the most pressing issues you may face in the lab.

Q1: My sulfonylation reaction with a sterically hindered sulfonyl chloride is showing little to no product formation. What are the primary causes and how can I resolve this?

A1: This is the most common challenge when dealing with sterically hindered sulfonyl chlorides. The low reactivity stems from two main factors:

• Steric Hindrance: The bulky groups near the sulfonyl chloride moiety physically obstruct the nucleophile's approach to the electrophilic sulfur atom. This is often referred to as the "ortho effect" when bulky substituents are present on an aromatic ring.[1] This steric repulsion increases the activation energy of the reaction, leading to slow or non-existent conversion at standard temperatures.[2]

• Reduced Electrophilicity: While electron-withdrawing groups on a sulfonyl chloride typically increase the sulfur atom's electrophilicity, severe steric crowding can sometimes distort the geometry, slightly diminishing this effect.

Solutions to Improve Conversion:

• Elevate the Reaction Temperature: Increasing the kinetic energy of the reacting molecules is often the most straightforward approach to overcome the activation energy barrier imposed by steric hindrance.[1][2] Reactions that are sluggish at room temperature can often proceed to completion at reflux temperatures in solvents like acetonitrile or dichloromethane (DCM).[2]

• Employ a Nucleophilic Catalyst: A highly nucleophilic catalyst can significantly accelerate the reaction. 4-Dimethylaminopyridine (DMAP) is a widely used and highly effective catalyst in these situations.[3][4][5]

  • Mechanism of DMAP Catalysis: DMAP functions by first attacking the sulfonyl chloride to form a highly reactive N-sulfonylpyridinium salt intermediate.[3][4] This intermediate is significantly more electrophilic than the starting sulfonyl chloride, and it is also less sterically encumbered, allowing for a more facile attack by the primary or secondary amine nucleophile.[4]

• Optimize the Base: The choice of base is critical for neutralizing the HCl generated during the reaction.[3]

  • Pyridine: Can act as both a base and a nucleophilic catalyst, similar to DMAP, though it is generally less effective than catalytic DMAP in combination with a non-nucleophilic base.[3][6]

  • Triethylamine (TEA): A common, non-nucleophilic organic base that effectively scavenges HCl.[3][6] It is often used in conjunction with a catalytic amount of DMAP.[3]

  • Hindered, Non-Nucleophilic Bases: For particularly sensitive substrates, a sterically hindered, non-nucleophilic base like 2,6-lutidine or proton sponge can be beneficial to avoid side reactions.[2]

• Consider a Lewis Acid Catalyst: In some cases, a Lewis acid can be used to activate the sulfonyl chloride. For instance, indium metal has been shown to catalyze the sulfonylation of sterically hindered amines.[2][6] The Lewis acid coordinates to the oxygen or chlorine atom of the sulfonyl chloride, increasing the electrophilicity of the sulfur atom.

Q2: I am observing significant side product formation in my reaction. What are the likely culprits and how can I suppress them?

A2: Side reactions can severely impact your yield and complicate purification. The most common side products are:

• Hydrolysis of the Sulfonyl Chloride: Sulfonyl chlorides are highly susceptible to hydrolysis by water, forming the corresponding and often unreactive sulfonic acid.[3]

  • Solution: It is imperative to conduct these reactions under strictly anhydrous conditions. This includes using oven-dried glassware, anhydrous solvents, and maintaining an inert atmosphere (e.g., nitrogen or argon).[1][3]

• Formation of Diaryl Sulfone: In chlorosulfonation reactions, the formation of a diaryl sulfone can be a competing side reaction, especially if an insufficient excess of the chlorosulfonating agent is used.[7]

  • Solution: Ensure an adequate excess of the sulfonyl chloride is used and control the order of addition.

Troubleshooting Workflow for Low Reactivity

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. DMAP-assisted sulfonylation as an efficient step for the methylation of primary amine motifs on solid support - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. cbijournal.com [cbijournal.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: 1-Cyclobutylpropane-2-sulfonyl chloride Reactions

Welcome to the technical support center for 1-Cyclobutylpropane-2-sulfonyl chloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance, field-proven insights, and robust troubleshooting strategies for reactions involving this aliphatic sulfonyl chloride. As this specific molecule is a specialized intermediate, this guide synthesizes established principles from the broader class of aliphatic sulfonyl chlorides to ensure scientific integrity and practical utility.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common questions regarding the handling, stability, and general reactivity of 1-Cyclobutylpropane-2-sulfonyl chloride.

Q1: What is the primary reactivity of 1-Cyclobutylpropane-2-sulfonyl chloride?

The reactivity is dominated by the highly electrophilic sulfur atom.[1] This electrophilicity is due to the strong electron-withdrawing effects of the two oxygen atoms and the chlorine atom. This makes the sulfonyl group an excellent target for nucleophiles. The chloride ion is a good leaving group, facilitating nucleophilic substitution reactions at the sulfur center.[1]

Q2: How should I store and handle 1-Cyclobutylpropane-2-sulfonyl chloride to prevent degradation?

Proper storage is critical due to the compound's high reactivity, particularly its sensitivity to moisture.

• Temperature: Store in a cool, dry location. A recommended temperature is 2-8 °C to minimize thermal degradation.[2]

• Atmosphere: Always store under an inert atmosphere, such as argon or nitrogen, to prevent hydrolysis from atmospheric moisture.[2]

• Container: Use a tightly sealed, corrosion-resistant container, such as an amber glass bottle, to protect from moisture and light.[2][3]

• Handling: All manipulations should be performed in a chemical fume hood using appropriate personal protective equipment (PPE), including chemical-resistant gloves and safety goggles.[2]

Q3: What are the most common reactions for this sulfonyl chloride, and what are the typical starting temperatures?

The two most common applications are the formation of sulfonamides and sulfonate esters.

• Sulfonamide Formation: Reaction with primary or secondary amines. This is a robust method for creating the sulfonamide linkage, a key functional group in many pharmaceuticals.[1] The reaction is typically initiated at 0 °C to control the initial exotherm and then allowed to warm to room temperature.[4][5]

• Sulfonate Ester Formation: Reaction with alcohols. This is a powerful synthetic tool used to convert a poor leaving group (a hydroxyl group) into an excellent leaving group (a sulfonate ester), which facilitates subsequent substitution or elimination reactions.[1] Similar to sulfonamide formation, these reactions are often started at 0 °C.[1]

Q4: My 1-Cyclobutylpropane-2-sulfonyl chloride appears discolored. Is it still usable?

Discoloration, often a yellowing, can indicate decomposition. The primary decomposition pathway for sulfonyl chlorides involves the release of sulfur dioxide (SO₂) and chlorine (Cl₂), which can be initiated by heat, light, or impurities.[3] Before use in a sensitive reaction, it is highly recommended to purify older or discolored stock. Purification can often be achieved by distillation under reduced pressure.[6]

Part 2: Troubleshooting Guides

This section provides solutions to specific issues that may arise during the synthesis of 1-Cyclobutylpropane-2-sulfonyl chloride or its subsequent use in reactions.

Scenario 1: Synthesis of 1-Cyclobutylpropane-2-sulfonyl chloride

Q: My yield is significantly lower than expected during the synthesis from the corresponding S-alkylisothiourea salt.

• Potential Cause 1: Hydrolysis during workup.

  • Explanation: Sulfonyl chlorides are readily hydrolyzed to the corresponding sulfonic acid, which is highly water-soluble and will be lost to the aqueous phase.[6] This is a very common cause of yield loss.

  • Solution: Minimize contact time with the aqueous phase. When quenching the reaction mixture (e.g., by pouring it onto ice water), separate the organic layer as quickly as possible.[6] Ensure all glassware is scrupulously dry and perform the reaction under an inert atmosphere.[4]

• Potential Cause 2: Incomplete Reaction.

  • Explanation: The reaction conditions (temperature, time, stoichiometry) may not have been optimal for driving the reaction to completion.

  • Solution: Monitor the reaction progress using an appropriate technique like Thin-Layer Chromatography (TLC). Consider a modest increase in reaction temperature (e.g., to 30–40 °C) or extending the reaction time.[7] Ensure the stoichiometry of your reagents, particularly the chlorinating agent (e.g., N-chlorosuccinimide), is correct.

Scenario 2: Sulfonamide or Sulfonate Ester Formation

Q: The reaction is sluggish or stalls, with significant starting material remaining.

• Potential Cause 1: Inactive Reagents.

  • Explanation: The sulfonyl chloride may have degraded due to improper storage. The amine or alcohol nucleophile may contain inhibiting impurities.

  • Solution: Use freshly purified or newly purchased sulfonyl chloride. Ensure the amine or alcohol is pure and, most importantly, anhydrous.

• Potential Cause 2: Insufficient Base.

  • Explanation: These reactions generate hydrochloric acid (HCl), which must be neutralized by a base (e.g., triethylamine or pyridine).[1] If the base is insufficient or of poor quality, the resulting acidic conditions can protonate the nucleophile, rendering it unreactive.

  • Solution: Use at least a stoichiometric amount of a high-purity, anhydrous base. For less nucleophilic amines or alcohols, a slight excess of the base (e.g., 1.1–1.5 equivalents) may be beneficial.[4]

Q: I'm observing a significant amount of a highly polar byproduct by TLC.

• Potential Cause: Hydrolysis of the Sulfonyl Chloride.

  • Explanation: The presence of water in the reaction is the most likely culprit. Water will hydrolyze the sulfonyl chloride to its corresponding sulfonic acid, a highly polar compound that will appear as a baseline spot on a normal-phase silica TLC plate.[4]

  • Solution: Rigorously dry all solvents and glassware. Perform the reaction under a dry, inert atmosphere (N₂ or Ar). Use anhydrous grades of all reagents, including the amine/alcohol and the base.[4]

Q: When reacting with a primary amine, I am forming a di-sulfonylated byproduct.

• Potential Cause: Incorrect Stoichiometry or High Temperature.

  • Explanation: After the initial N-sulfonylation, the resulting sulfonamide still has a proton on the nitrogen. Under forcing conditions, this can be removed and the nitrogen can attack a second molecule of the sulfonyl chloride.

  • Solution: Use a 1:1 stoichiometry or a slight excess of the amine.[4] Maintain a lower reaction temperature (0 °C to room temperature).[4] Add the sulfonyl chloride solution dropwise to the amine solution to avoid localized high concentrations of the electrophile. Monitor the reaction closely and quench it as soon as the starting amine is consumed.[4]

Part 3: Data Summary & Key Protocols

Table 1: Recommended Temperature Conditions

Reaction Type	Reagent Addition Temperature	Reaction Temperature	Rationale & Notes
Sulfonamide Formation	0 °C	0 °C to Room Temperature	Initial cooling controls the exotherm. Reaction can proceed to completion at room temperature.[1][5]
Sulfonate Ester Formation	0 °C	0 °C to Room Temperature	Controls the exothermic reaction with alcohols.[1]
Synthesis (from Isothiourea)	Room Temperature	30–40 °C	Gentle heating can improve reaction rate and yield.[7]
Aqueous Workup/Quench	0 °C	0 °C	Cooling the reaction mixture before adding water minimizes hydrolysis and controls the quench exotherm.[8]

Experimental Protocols

Protocol 1: Synthesis of 1-Cyclobutylpropane-2-sulfonyl chloride This protocol is adapted from a general method for synthesizing aliphatic sulfonyl chlorides from S-alkylisothiourea salts.[7][9]

• Step 1: Formation of the S-alkylisothiourea salt. In a round-bottom flask, combine 1-Cyclobutyl-2-bromopropane (1.0 eq) and thiourea (1.0 eq) in ethanol. Reflux the mixture for 1-2 hours until TLC analysis indicates consumption of the alkyl bromide. Remove the ethanol under reduced pressure to obtain the crude S-(1-Cyclobutylprop-2-yl)isothiourea salt.

• Step 2: Oxidative Chlorination. To a separate flask containing a stirred mixture of N-chlorosuccinimide (NCS, 4.0 eq) in acetonitrile (MeCN) and 2 M aqueous HCl, add the crude S-alkylisothiourea salt from Step 1 portion-wise. Maintain the temperature between 30-40 °C.

• Step 3: Reaction Monitoring & Workup. Stir the reaction at 30-40 °C until the starting material is consumed (monitor by TLC or GC). Cool the mixture to room temperature and add it to a separatory funnel containing cold water and diethyl ether.

• Step 4: Isolation. Quickly separate the organic layer. Wash the organic layer with water, then with brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude 1-Cyclobutylpropane-2-sulfonyl chloride.

• Step 5: Purification. The crude product can be purified by vacuum distillation to yield the final product.

Protocol 2: Formation of N-benzyl-1-cyclobutylpropane-2-sulfonamide This protocol is a representative procedure for the reaction of a sulfonyl chloride with a primary amine.[1][4]

• Step 1: Reaction Setup. To a dry, nitrogen-flushed round-bottom flask equipped with a magnetic stir bar, add benzylamine (1.05 eq) and anhydrous pyridine (as solvent and base). Cool the mixture to 0 °C in an ice bath.

• Step 2: Reagent Addition. Dissolve 1-Cyclobutylpropane-2-sulfonyl chloride (1.0 eq) in a minimal amount of anhydrous pyridine. Add this solution dropwise to the stirred amine solution at 0 °C over 15-30 minutes.

• Step 3: Reaction. Allow the reaction mixture to slowly warm to room temperature and stir for 2-24 hours. Monitor the consumption of the sulfonyl chloride by TLC.

• Step 4: Workup. Once the reaction is complete, carefully pour the mixture into a beaker of ice water. An oily precipitate may form, which should solidify upon scratching with a glass rod.[1]

• Step 5: Purification. Collect the solid product by vacuum filtration. Wash the solid with cold water and then recrystallize from a suitable solvent system (e.g., ethanol/water) to yield the pure sulfonamide.

Part 4: Visualization of Workflows

Diagram 1: General Synthesis Workflow

Caption: Workflow for the synthesis of an aliphatic sulfonyl chloride.

Diagram 2: Troubleshooting Low Yield in Nucleophilic Substitution

Caption: Decision tree for troubleshooting low-yield reactions.

References

• Youn, I. K., et al. (2018). Recent advances in synthesis of sulfonamides: A review. CHEMISTRY & BIOLOGY INTERFACE, 8(2), 89-102. Retrieved from [Link]

• Yang, Z., & Xu, J. (2013). Convenient and Environment-Friendly Synthesis of Sulfonyl Chlorides from S-Alkylisothiourea Salts via N-Chlorosuccinimide Chlorosulfonation. Synthesis, 45(12), 1675–1682. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of sulfonyl chlorides. Retrieved from [Link]

• Google Patents. (n.d.). Method for sulfonylation of alcohol.

• LookChem. (n.d.). General procedures for the purification of Acid chlorides. Retrieved from [Link]

Sources

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• 9. Sulfonyl chloride synthesis by chlorosulfonation [organic-chemistry.org]

Technical Support Center: Safe Handling and Troubleshooting of Corrosive Sulfonyl Chloride Reagents

Welcome to the Technical Support Center for sulfonyl chloride reagents. This guide is designed to provide researchers, scientists, and drug development professionals with in-depth, field-proven insights into the safe handling, use, and troubleshooting of these highly reactive compounds. The following content is structured in a practical question-and-answer format to directly address specific issues encountered during experimental work.

Frequently Asked Questions (FAQs): Essential Safety & Handling

This section addresses the most common initial questions regarding the fundamental precautions required when working with sulfonyl chlorides.

Q1: What are the primary hazards associated with sulfonyl chlorides?

A1: Sulfonyl chlorides are corrosive and highly reactive compounds. The principal hazards stem from their:

• Corrosivity: Direct contact can cause severe burns to the skin and eyes, and inhalation of vapors can damage the respiratory tract.[1][2]

• Reactivity with Water: They react exothermically, and sometimes violently, with water and even atmospheric moisture.[2][3] This hydrolysis reaction produces corrosive hydrochloric acid (HCl) and the corresponding sulfonic acid, which can further catalyze decomposition.[4][5]

• Incompatibility with Nucleophiles: They react vigorously with many nucleophiles, including alcohols and amines, and violently with strong bases.[6][7]

• Toxic Fumes: Decomposition, whether through heat or reaction, can release toxic and irritating gases such as hydrogen chloride and sulfur oxides.[2][7]

Q2: What Personal Protective Equipment (PPE) is mandatory when handling sulfonyl chlorides?

A2: A comprehensive PPE strategy is non-negotiable. Due to the severe corrosive nature and reactivity of these reagents, the following PPE must be worn at all times.[8][9]

Protection Type	Specific Recommendations	Rationale
Eye & Face	Tightly fitting chemical safety goggles and a full-face shield.[2][8]	Protects against splashes and corrosive vapors that can cause severe, permanent eye damage.[8]
Hand Protection	Chemical-resistant gloves (e.g., nitrile or neoprene).[9] Inspect gloves for any damage before use and replace them immediately if compromised.[8]	Prevents direct skin contact, which can lead to severe chemical burns.[1]
Protective Clothing	A chemical-resistant lab coat or apron.[9] For larger quantities or high-risk operations, fire/flame resistant and impervious clothing is required.[10][11]	Protects skin and personal clothing from splashes and contamination.[8]
Respiratory	All work must be conducted in a certified chemical fume hood with proper airflow.[8][9] For situations with a risk of exceeding exposure limits, a full-face respirator with appropriate cartridges may be necessary.[11]	Prevents inhalation of corrosive and toxic vapors.[12]

Q3: How must sulfonyl chloride reagents be stored?

A3: Proper storage is critical to maintain reagent integrity and ensure safety. Store sulfonyl chlorides in a cool, dry, and well-ventilated area designated for corrosive materials.[1][8] Containers must be tightly sealed to prevent contact with atmospheric moisture and made of corrosion-resistant material (e.g., glass with a PTFE-lined cap).[9][13] They must be segregated and stored away from incompatible materials, particularly bases, oxidizing agents, alcohols, and water.[6][8][13]

Q4: My sulfonyl chloride reagent has turned yellow/brown. Can I still use it?

A4: The development of a yellow or brown color often indicates decomposition, likely due to slow hydrolysis from exposure to trace moisture or thermal degradation.[14] While it may still contain the active reagent, the purity is compromised, and it will contain acidic byproducts (HCl and sulfonic acid). For sensitive applications or reactions where stoichiometry is critical, using a discolored reagent is not recommended as it can lead to lower yields and the formation of impurities.[14] It is always best to use a fresh, colorless reagent.[2]

Troubleshooting and Experimental Optimization Guide

This guide provides solutions to common problems encountered during reactions and work-ups involving sulfonyl chlorides.

Problem 1: Low or no yield of the desired product (e.g., a sulfonamide).

• Potential Cause 1: Reagent Degradation.

  • Explanation: The sulfonyl chloride may have hydrolyzed due to improper storage or the use of wet solvents/reagents.[14][15] This reduces the amount of active reagent available for your reaction.

  • Solution: Use a fresh bottle of the sulfonyl chloride or purify the existing stock if possible. Ensure all glassware is oven-dried and cooled under an inert atmosphere (e.g., nitrogen or argon).[14] Use anhydrous solvents and ensure all other reagents are free of water.[14]

• Potential Cause 2: Incomplete Reaction.

  • Explanation: The nucleophile (e.g., an amine) may be too sterically hindered or not nucleophilic enough for the reaction to proceed efficiently under the chosen conditions.[16]

  • Solution: Consider increasing the reaction time or temperature, though be mindful that higher temperatures can promote decomposition.[14] Alternatively, using a more reactive sulfonating agent or a more effective base/catalyst system (e.g., triethylamine with a catalytic amount of DMAP) can improve conversion.[15]

• Potential Cause 3: Product Loss During Work-up.

  • Explanation: Sulfonyl chlorides and some sulfonamide products can be susceptible to hydrolysis during aqueous work-up.[17][18] If the product is highly polar, it may be lost to the aqueous layer during extraction.[15]

  • Solution: If an aqueous work-up is necessary, perform it quickly with ice-cold water or brine to minimize contact time and slow the rate of hydrolysis.[14][19] To check for product loss, analyze the aqueous layer by TLC or LC-MS. If the product is water-soluble, alternative purification methods like chromatography or precipitation may be required.[15]

Problem 2: Significant formation of a sulfonic acid byproduct is observed.

• Explanation: This is a definitive sign of hydrolysis of your starting sulfonyl chloride or product.[4][14] The most common cause is the presence of water in the reaction.

• Solution:

  • Rigorous Anhydrous Technique: Dry all glassware in an oven and cool under an inert atmosphere.[14] Use freshly distilled or commercially available anhydrous solvents. Ensure all starting materials, including amines and bases, are dry.

  • Inert Atmosphere: Set up and run the reaction under a positive pressure of a dry, inert gas like nitrogen or argon to exclude atmospheric moisture.[14]

Problem 3: The reaction work-up is not removing unreacted sulfonyl chloride.

• Explanation: Simple aqueous washes are often insufficient to remove unreacted sulfonyl chloride, as its hydrolysis can be slow, especially if it has low solubility in the aqueous phase.[20]

• Solution:

  • Active Quenching: Instead of a simple water wash, quench the reaction by slowly adding the mixture to a cold (0 °C), vigorously stirred solution of a weak base like saturated sodium bicarbonate (NaHCO₃).[2][20] This actively promotes the hydrolysis of the excess sulfonyl chloride to the more water-soluble sulfonic acid salt.

  • Increase Contact Time/Stirring: When performing a basic wash, ensure vigorous stirring to maximize the interfacial area between the organic and aqueous phases, allowing more time for the hydrolysis to occur.[20]

  • Use a Scavenger Resin: For difficult-to-remove sulfonyl chlorides, an amine-functionalized scavenger resin (e.g., PS-Trisamine) can be highly effective. The resin is added to the reaction mixture after the primary reaction is complete, and it covalently binds to the excess sulfonyl chloride. The resin is then simply filtered off.[20]

Experimental Protocols

Protocol 1: Safe Quenching of Excess Sulfonyl Chloride in a Reaction Mixture

Objective: To safely neutralize unreacted sulfonyl chloride in a reaction mixture prior to aqueous work-up, minimizing hydrolysis of the desired product.

Materials:

• Reaction mixture containing excess sulfonyl chloride.

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution.

• Ice bath.

• Stir plate and stir bar.

• Appropriately sized beaker or flask for the quench.

• Full PPE as described in the table above.

Procedure:

• Prepare the Quenching Solution: In a beaker large enough to accommodate both the reaction mixture and the quenching solution, place a volume of saturated aqueous NaHCO₃ solution. Cool this beaker in an ice bath with stirring.[20]

• Cool the Reaction Mixture: Once the primary reaction is complete, cool the reaction vessel containing the sulfonyl chloride to 0 °C in a separate ice bath. This helps control the exotherm during the quench.[20]

• Slow Addition: Using a dropping funnel or syringe, add the cooled reaction mixture slowly and dropwise to the vigorously stirred, cold NaHCO₃ solution. Crucially, never add the quenching solution to the reaction mixture , as this can create a localized, uncontrolled exotherm.[12]

• Monitor for Gas Evolution: The hydrolysis of the sulfonyl chloride and neutralization of acidic byproducts will generate CO₂ gas.[2] Ensure the rate of addition is slow enough to control the effervescence and prevent foaming over.

• Stir and Allow to Warm: Once the addition is complete, continue to stir the mixture vigorously for 30-60 minutes, allowing it to slowly warm to room temperature.[20] This ensures the complete destruction of any remaining sulfonyl chloride.

• Proceed to Work-up: The reaction mixture is now safe for standard aqueous work-up procedures, such as extraction with an organic solvent.

Diagrams: Workflows & Logic

Diagram 1: Workflow for Quenching Excess Sulfonyl Chloride

This diagram illustrates the decision-making process and safe procedure for neutralizing unreacted sulfonyl chloride post-reaction.

Caption: A step-by-step workflow for the safe quenching of sulfonyl chlorides.

Emergency Procedures: Spills and Exposures

Q: I accidentally spilled a small amount of sulfonyl chloride in the fume hood. What should I do?

A: For small, contained spills inside a chemical fume hood:

• Alert Personnel: Inform others in the immediate area and your supervisor.

• Ensure PPE: Confirm you are wearing all appropriate PPE, including a face shield and chemical-resistant gloves.[2]

• Contain the Spill: Cover the spill with a dry, inert absorbent material such as sand, vermiculite, or diatomaceous earth.[12] Do not use combustible materials like paper towels or sawdust.[12]

• Neutralize: Cautiously cover the absorbent material with a weak base like sodium carbonate or soda ash.[2]

• Collect Waste: Carefully scoop the mixture into a clearly labeled, sealed container for hazardous waste disposal.[1]

• Decontaminate: Wipe the spill area with a suitable solvent, followed by a thorough cleaning with soap and water.

• Disposal: Dispose of the hazardous waste and any contaminated cleaning materials according to your institution's and local regulations.[12][21]

Diagram 2: Logical Flow for a Sulfonyl Chloride Spill Response

Caption: Logical flow for responding to a sulfonyl chloride spill.

Q: What is the first aid procedure for skin or eye contact?

A: Immediate action is critical.

• Skin Contact: Immediately flush the affected skin with copious amounts of water for at least 15 minutes while removing all contaminated clothing.[13] Seek immediate medical attention.

• Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.[8][13] Remove contact lenses if present and easy to do.[10] Seek immediate medical attention.

• Inhalation: Move the person to fresh air immediately. If breathing is difficult, administer oxygen. Seek immediate medical attention.[10][13]

References

• Vertex AI Search. (2025, August 18). What are the safety precautions when handling Benzene Sulfonyl Chloride? - Blog.
• BenchChem. (2025). Technical Support Center: Troubleshooting Low Yields in Sulfonyl Chloride Synthesis.
• BenchChem. (2025). Technical Support Center: Sulfonyl Chloride Work-up.
• BenchChem. (2025). Technical Support Center: Workup Procedures for Reactions Involving Sulfuryl Chloride.
• HoriazonChemical. (n.d.). Hydrolysis of Methanesulfonyl Chloride: Causes, Mechanism, and Prevention.
• BenchChem. (2025). Essential Guide to the Safe Disposal of Methanesulfonyl Chloride.
• ChemicalBook. (2025, February 1). Chemical Safety Data Sheet MSDS / SDS - SULFONYL CHLORIDE, POLYMER-BOUND.
• HoriazonChemical. (n.d.). Safe Handling and Storage of Methanesulfonyl Chloride (MsCl): Best Practices.
• NOAA. (n.d.). SULFURYL CHLORIDE - CAMEO Chemicals.
• BenchChem. (2025, December). Personal protective equipment for handling 3-Isopropylbenzenesulfonyl chloride.
• Merck Millipore. (n.d.).
• TCI EUROPE N.V. (2025, June 12).
• BenchChem. (2025). Technical Support Center: Safe Handling and Quenching of Sulfonyl Chlorides.
• Thermo Fisher Scientific. (2008, February 21).
• S D Fine-Chem Limited. (n.d.). sulphuryl chloride - Sdfine.
• BenchChem. (2025). Preventing decomposition of sulfonyl chloride during reaction.

• Gnedin, B. G., Ivanov, S. N., & Shchukina, M. V. (1988). Kinetics and mechanism of hydrolysis of aromatic sulfonyl chlorides in aqueous sulfuric acid solutions. J. Org. Chem. USSR (Engl. Transl.); (United States), 24:4. [Link]

• BenchChem. (2025).
• Santa Cruz Biotechnology. (n.d.).
• Thermo Fisher Scientific. (2008, February 21).
• ResearchGate. (2024, March 15). (PDF)
• Organic Syntheses. (n.d.). Benzenesulfonyl chloride.

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• 5. Kinetics and mechanism of hydrolysis of aromatic sulfonyl chlorides in aqueous sulfuric acid solutions (Journal Article) | OSTI.GOV [osti.gov]
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Technical Support Center: Purification of Cyclobutyl Sulfonamide Derivatives

This technical support guide is designed for researchers, scientists, and drug development professionals actively engaged in the synthesis and purification of cyclobutyl sulfonamide derivatives. As a Senior Application Scientist, my objective is to provide a comprehensive resource that combines theoretical principles with practical, field-tested solutions to common purification challenges.

Troubleshooting Guide: Navigating Common Purification Hurdles

This section addresses specific issues that may arise during the purification of cyclobutyl sulfonamide derivatives, offering causal explanations and actionable solutions.

Question: My cyclobutyl sulfonamide derivative is showing poor separation or co-eluting with impurities during column chromatography. What are the likely causes and how can I improve the separation?

Answer: Poor separation is a frequent challenge, often stemming from an inappropriate choice of mobile or stationary phase. The unique structural features of cyclobutyl sulfonamide derivatives, including the non-polar cyclobutyl ring and the polar sulfonamide group, can lead to complex chromatographic behavior.

• Underlying Cause: The polarity of your mobile phase may not be optimal to differentiate between your target compound and closely related impurities.

• Solution:

  • Optimize the Mobile Phase with TLC: Before committing to a column, systematically test various solvent systems using Thin Layer Chromatography (TLC). A good starting point for normal-phase chromatography on silica gel is a mixture of a non-polar solvent like hexanes and a more polar solvent like ethyl acetate.[1] Aim for an Rf value of 0.2-0.4 for your target compound to achieve the best separation on a column.[1]

  • Employ Gradient Elution: If a single solvent system (isocratic elution) fails to provide adequate separation, a gradient elution can be highly effective. Start with a less polar solvent system and gradually increase the polarity by increasing the percentage of the more polar solvent. This will help to first elute non-polar impurities, followed by your slightly more polar product, and finally the highly polar impurities.

  • Consider an Alternative Stationary Phase: If optimizing the mobile phase is insufficient, the issue may lie with the stationary phase. For particularly stubborn separations, consider switching to a different stationary phase such as alumina, or functionalized silica gels like aminopropyl or cyano phases.[1]

Question: My cyclobutyl sulfonamide derivative is "oiling out" during recrystallization instead of forming crystals. What causes this and how can I fix it?

Answer: "Oiling out" occurs when the solute separates from the solution as a liquid instead of a solid crystalline lattice.[2] This is often due to the melting point of your compound being lower than the boiling point of the solvent, or high levels of impurities disrupting crystal formation.[2]

• Underlying Cause & Solution:

  • High Impurity Concentration: If the crude product is highly impure, it can inhibit proper crystal lattice formation.[2] Consider a preliminary purification step, such as a quick filtration through a silica plug or even column chromatography, to remove the bulk of the impurities before attempting recrystallization.[2]

  • Inappropriate Solvent Choice: The chosen solvent may be too nonpolar.[2] Experiment with a more polar solvent or a mixture of solvents. For sulfonamides, ethanol-water or isopropanol-water mixtures are often effective.[2]

  • Cooling Rate is Too Fast: Rapid cooling can favor oil formation over crystal nucleation. To slow down the cooling process, you can insulate the flask or place it in a warm water bath that is allowed to cool to room temperature gradually.[2]

  • Supersaturation without Nucleation: The solution may be supersaturated but lacks a nucleation point for crystal growth to begin.[2] Induce crystallization by scratching the inside of the flask with a glass rod just below the surface of the liquid or by adding a "seed" crystal of the pure compound.[2]

Question: I am attempting a chiral separation of my cyclobutyl sulfonamide derivative, but I'm not achieving baseline separation of the enantiomers. What are my options?

Answer: Chiral separations can be particularly challenging. The choice of chiral stationary phase (CSP) and mobile phase is critical.

• Underlying Cause: The chosen chiral stationary phase may not have sufficient enantioselective interactions with your specific cyclobutyl sulfonamide derivative.

• Solution:

  • Screen Different Chiral Stationary Phases: There are numerous types of CSPs available, with polysaccharide-based phases (e.g., amylose or cellulose derivatives) being a common starting point for sulfonamides.[3][4] It is often necessary to screen several different CSPs to find one that provides adequate separation.

  • Optimize the Mobile Phase: For normal-phase chiral chromatography, typical mobile phases consist of hexane or heptane with an alcohol modifier like isopropanol or ethanol. The type and percentage of the alcohol can significantly impact the separation. For reverse-phase chiral chromatography, mixtures of water or buffer with acetonitrile or methanol are used.

  • Consider Supercritical Fluid Chromatography (SFC): SFC can be a powerful technique for chiral separations and has been shown to provide higher enantioresolutions per unit of time for sulfonamide derivatives compared to HPLC.[3][4]

  • Derivatization: In some cases, derivatizing the sulfonamide with a chiral resolving agent can facilitate separation on a non-chiral column.[5] However, this adds extra steps to the synthesis and requires subsequent removal of the derivatizing group.

Frequently Asked Questions (FAQs)

Q1: What is a good general-purpose solvent system for flash column chromatography of cyclobutyl sulfonamide derivatives on silica gel?

A1: A mixture of hexanes (or heptane) and ethyl acetate is a very common and effective starting point. The polarity of cyclobutyl sulfonamides can vary significantly based on other substituents. It is highly recommended to first run a series of TLC plates with varying ratios of hexanes to ethyl acetate (e.g., 9:1, 4:1, 1:1) to determine the optimal solvent system that gives your desired compound an Rf value between 0.2 and 0.4.[1]

Q2: How can I remove residual solvent from my purified cyclobutyl sulfonamide derivative?

A2: The most common method is to use a rotary evaporator to remove the bulk of the solvent. To remove trace amounts of residual solvent, you can then place the sample under high vacuum for several hours. If your compound is a solid, gentle heating under vacuum can also be effective, provided the compound is thermally stable.

Q3: My cyclobutyl sulfonamide appears to be degrading on the silica gel column. What can I do?

A3: Some sulfonamides can be sensitive to the acidic nature of silica gel. You can test for stability by spotting your compound on a TLC plate and letting it sit for an hour or two before eluting to see if any new spots appear. If degradation is observed, consider using a deactivated or neutral stationary phase, such as neutral alumina.[1] Alternatively, you can try to run the column more quickly (flash chromatography) to minimize the contact time between your compound and the silica gel.[6]

Q4: Is it better to use dry loading or wet loading for column chromatography of my cyclobutyl sulfonamide derivative?

A4: Dry loading is often preferred, especially if your compound has limited solubility in the initial mobile phase.[1] Dry loading involves pre-adsorbing your crude product onto a small amount of silica gel, which is then carefully added to the top of the column. This technique can lead to better band resolution and prevent precipitation of the compound at the top of the column.[1]

Experimental Protocols

Protocol 1: General Flash Column Chromatography of a Cyclobutyl Sulfonamide Derivative

This protocol outlines a standard procedure for purifying a cyclobutyl sulfonamide derivative using flash column chromatography on silica gel.

• Slurry Preparation: In a beaker, create a slurry by adding silica gel to your predetermined starting mobile phase (e.g., 9:1 hexanes:ethyl acetate).[1]

• Column Packing: Pour the slurry into the chromatography column. Gently tap the sides of the column to ensure even packing and dislodge any air bubbles. Allow the silica to settle, then drain the excess solvent until the solvent level is just above the top of the silica bed.[1]

• Sample Loading (Dry Loading):

  • Dissolve your crude cyclobutyl sulfonamide derivative in a minimal amount of a volatile solvent (e.g., dichloromethane).

  • Add a small amount of silica gel (roughly 2-3 times the weight of your crude product) to this solution.

  • Remove the solvent under reduced pressure (e.g., using a rotary evaporator) to obtain a dry, free-flowing powder.[1]

  • Carefully add this powder to the top of the packed column.

• Elution: Gently add your mobile phase to the column. Apply positive pressure (e.g., using a pump or an inert gas line) to begin eluting the solvent through the column.[1] Collect fractions in an appropriate vessel (e.g., test tubes).

• Analysis: Monitor the separation by spotting the collected fractions onto a TLC plate and visualizing them under a UV lamp or with a suitable stain.[1]

• Product Isolation: Combine the fractions that contain your pure product. Remove the solvent under reduced pressure to yield the purified cyclobutyl sulfonamide derivative.[1]

Protocol 2: Recrystallization of a Crystalline Cyclobutyl Sulfonamide Derivative

This protocol provides a general method for purifying a solid cyclobutyl sulfonamide derivative by recrystallization.

• Solvent Selection: Choose a solvent or solvent pair in which your cyclobutyl sulfonamide derivative is sparingly soluble at room temperature but highly soluble when hot. Common choices include ethanol, isopropanol, or mixtures with water.[2]

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add a minimal amount of the hot solvent in portions until the solid just dissolves completely.[2]

• Decolorization (Optional): If the solution is colored due to impurities, add a small amount of activated charcoal and briefly heat the solution.[7]

• Hot Filtration (Optional): If charcoal was used or if there are insoluble impurities, perform a hot gravity filtration to remove them. It is crucial to use pre-heated glassware to prevent premature crystallization of your product in the filter funnel.[2]

• Crystallization: Cover the flask containing the hot filtrate and allow it to cool slowly to room temperature. Further cooling in an ice bath can maximize the yield of crystals.[7]

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of cold solvent to remove any adhering impurities.[7]

• Drying: Dry the purified crystals, for example, in a desiccator or a vacuum oven.[7]

Visualizations

Caption: Troubleshooting decision tree for purification of cyclobutyl sulfonamide derivatives.

Caption: General experimental workflow for flash column chromatography.

Data Summary

Purification Method	Common Issues	Key Optimization Parameters
Column Chromatography	Poor separation, co-elution, compound degradation	Mobile phase composition, stationary phase type, gradient elution
Recrystallization	"Oiling out", low recovery, no crystal formation	Solvent choice, cooling rate, purity of crude material
Chiral Separation (HPLC/SFC)	Incomplete resolution of enantiomers	Chiral stationary phase, mobile phase composition and additives

References

• Benchchem. (n.d.). Technical Support Center: Purification of Sulfonamide Derivatives by Column Chromatography.
• Benchchem. (n.d.). Technical Support Center: Optimization of Sulfonamide Synthesis.
• Benchchem. (n.d.). Technical Support Center: Recrystallization of Sulfonamide Products.
• Benchchem. (n.d.). Byproduct identification and removal in sulfonamide synthesis.
• PubMed. (2017, April 15). Chiral separation of new sulfonamide derivatives and evaluation of their enantioselective affinity for human carbonic anhydrase II by microscale thermophoresis and surface plasmon resonance.
• College of Engineering Safety. (n.d.). Standard operating procedure Flash column chromatography.
• ResearchGate. (2025, August 7). Chiral separation of new sulfonamide derivatives and evaluation of their enantioselective affinity for human carbonic anhydrase II by microscale thermophoresis and surface plasmon resonance | Request PDF.
• PubMed. (n.d.). Analytical chiral separation of the stereoisomers of a novel carbonic anhydrase inhibitor and its deethylated metabolite, and the assignment of absolute configuration of the human metabolite and chiral degradation products.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Chiral separation of new sulfonamide derivatives and evaluation of their enantioselective affinity for human carbonic anhydrase II by microscale thermophoresis and surface plasmon resonance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Analytical chiral separation of the stereoisomers of a novel carbonic anhydrase inhibitor and its deethylated metabolite, and the assignment of absolute configuration of the human metabolite and chiral degradation products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. safety.engr.wisc.edu [safety.engr.wisc.edu]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Minimizing Side Reactions in Sulfonyl Chloride Amidation

Welcome to the Technical Support Center for sulfonyl chloride amidation. As a Senior Application Scientist, I've designed this guide to provide you with in-depth troubleshooting advice and practical solutions to common challenges encountered during the synthesis of sulfonamides. This resource is structured in a question-and-answer format to directly address specific issues you may face in the lab.

Section 1: Hydrolysis of Sulfonyl Chlorides - The Ubiquitous Side Reaction

Hydrolysis is one of the most common side reactions that can significantly lower the yield of your desired sulfonamide.[1] Sulfonyl chlorides are highly sensitive to moisture, and even trace amounts of water can lead to their decomposition into the corresponding sulfonic acid.[2]

Q1: My sulfonamide yield is consistently low, and I suspect hydrolysis of my sulfonyl chloride. What are the primary causes and how can I prevent this?

A1: Low yields due to hydrolysis are a frequent issue. The primary cause is the reaction of the sulfonyl chloride with water, which can be present in your solvents, reagents, or introduced from atmospheric moisture.[1] This reaction forms the corresponding sulfonic acid and hydrochloric acid, consuming your starting material.

Here’s a systematic approach to minimize hydrolysis:

• Rigorous Drying of Solvents and Reagents: Always use anhydrous solvents. It is best practice to use freshly distilled, dry solvents for your reactions.[3] Ensure that your amine and any base used are also anhydrous.

• Inert Atmosphere: Conduct your reactions under an inert atmosphere, such as dry nitrogen or argon.[3] This will prevent atmospheric moisture from entering your reaction vessel.

• Proper Glassware Preparation: All glassware should be thoroughly oven-dried before use to remove any adsorbed water.[3]

• Careful Handling During Work-up: If an aqueous work-up is necessary, use cold water or brine and minimize the contact time between your product and the aqueous phase.[3] Extract your product into an organic solvent as quickly as possible.

Below is a visual representation of the hydrolysis mechanism:

Caption: Mechanism of sulfonyl chloride hydrolysis.

Q2: I'm working with pyridine-2-sulfonyl chloride, which is notoriously unstable. What special precautions should I take?

A2: Pyridine-2-sulfonyl chloride and related heteroaromatic sulfonyl chlorides are particularly prone to decomposition, not just through hydrolysis but also via extrusion of SO₂.[2][4] For these sensitive reagents, consider the following:

• Use Freshly Prepared Reagent: It is highly recommended to use freshly prepared or purified pyridine-2-sulfonyl chloride for your reactions.[4] A significant color change to brown or black often indicates substantial decomposition.[4]

• Low-Temperature Reactions: Perform the reaction at low temperatures (e.g., 0 °C) to minimize decomposition.[4]

• Slow Addition: Add the sulfonyl chloride solution dropwise to the amine solution to maintain a low concentration of the highly reactive electrophile.[4]

• Stable Surrogates: Consider using more stable alternatives, such as the corresponding sulfonyl fluoride or stable surrogates like 2,4,6-trichlorophenyl (TCP) pyridine-2-sulfonates.[4]

Section 2: Di-sulfonylation of Primary Amines - A Common Stoichiometric Challenge

When working with primary amines, a frequent side reaction is the formation of a di-sulfonylated product, where the amine nitrogen is bonded to two sulfonyl groups.[5]

Q3: I'm trying to synthesize a mono-sulfonamide from a primary amine, but I'm getting a significant amount of the di-sulfonylated byproduct. How can I improve the selectivity for the mono-sulfonamide?

A3: The formation of the di-sulfonylated byproduct occurs in a two-step process. First, the primary amine reacts to form the desired mono-sulfonamide. Then, in the presence of a base, the N-H proton of the mono-sulfonamide can be removed, creating a nucleophilic anion that attacks a second molecule of the sulfonyl chloride.[5]

To favor mono-sulfonylation, you need to carefully control the reaction conditions:

Parameter	Recommendation	Rationale
Stoichiometry	Use a 1:1 molar ratio of amine to sulfonyl chloride.[5] A slight excess of the amine (1.1-1.5 equivalents) can also be used.[5]	An excess of the sulfonyl chloride is a primary cause of di-sulfonylation.[5]
Reagent Addition	Add the sulfonyl chloride solution slowly and dropwise to the amine solution.[5]	This prevents localized high concentrations of the sulfonyl chloride, which favors the second sulfonylation.[5]
Temperature	Conduct the reaction at low temperatures, typically starting at 0 °C.[5]	Lower temperatures decrease the rate of the second sulfonylation reaction.[5]
Base Selection	Use a non-nucleophilic, sterically hindered base like triethylamine (Et₃N) or diisopropylethylamine (DIPEA).[2][6]	A strong, non-hindered base can more readily deprotonate the mono-sulfonamide, promoting the side reaction.

Here is a workflow to promote selective mono-sulfonylation:

Sources

• 1. Hydrolysis of Methanesulfonyl Chloride: Causes, Mechanism, and Prevention – HoriazonChemical [horiazonchemical.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. reddit.com [reddit.com]

Technical Support Center: Extending the Shelf Life of Sulfonyl Chlorides

Welcome to the Technical Support Center for the handling and storage of sulfonyl chlorides. This guide is designed for researchers, scientists, and drug development professionals who utilize these highly reactive, yet indispensable, reagents. The stability and purity of sulfonyl chlorides are paramount to the success of synthetic procedures, ensuring the quality and efficacy of the final products.[1] This resource provides in-depth answers to common questions and troubleshooting guidance to maintain the integrity of your sulfonyl chlorides, thereby extending their viable shelf life.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: What are the primary factors that cause sulfonyl chlorides to degrade, and how can I prevent this?

A1: The primary degradation pathway for sulfonyl chlorides is hydrolysis, which occurs upon contact with water or moisture.[1][2] This reaction can be vigorous and produces the corresponding sulfonic acid and corrosive hydrogen chloride (HCl) gas.[2][3][4] Several factors can accelerate degradation, including exposure to ambient moisture, improper packaging, and elevated temperatures.[3][5]

Key Prevention Strategies:

• Moisture Exclusion: The most critical factor is the stringent exclusion of moisture.[3][6] This can be achieved by:

  • Storing containers in a dry environment, such as a desiccator.

  • Using an inert atmosphere (e.g., nitrogen or argon) to blanket the reagent, especially after opening the container.[2][5][6]

  • Ensuring all glassware and solvents are rigorously dried before use in reactions.[6]

• Temperature Control: Store sulfonyl chlorides in a cool, dry place.[2][5][7] For many sulfonyl chlorides, a recommended storage temperature is between 2-8 °C.[2] Always refer to the manufacturer's specific storage recommendations.

• Proper Sealing: Ensure the container is tightly sealed with a cap that provides a moisture-proof barrier, such as those with PTFE liners.[2][7]

• Light Protection: Some sulfonyl chlorides can be sensitive to light, which may induce decomposition.[5][6] Storing them in amber or opaque containers can mitigate this.

Q2: My sulfonyl chloride has changed color (e.g., turned yellow or brown). Is it still usable?

A2: Discoloration, particularly darkening, is often an indicator of decomposition.[4][6] Upon standing, some sulfonyl chlorides can decompose to sulfur dioxide and chlorine, which can impart a yellowish color.[8] While a slight color change may not significantly impact all reactions, significant darkening suggests a considerable level of degradation.[4] For sensitive applications, it is highly recommended to use a fresh, colorless reagent for the best results.[4] If you must use a discolored reagent, it is advisable to first perform a small-scale test reaction to assess its efficacy.

Q3: I suspect my sulfonyl chloride has degraded. How can I test its quality?

A3: Several analytical techniques can be employed to assess the purity and integrity of your sulfonyl chloride.

• Physical Inspection: A simple initial check is a visual inspection. The reagent should ideally be a white to pale yellow crystalline powder or a colorless liquid.[9] Any significant discoloration or the presence of lumps could indicate degradation or moisture contamination.[9]

• Melting Point Determination: For solid sulfonyl chlorides, determining the melting point can be a quick indicator of purity.[9] A broad or depressed melting point range compared to the literature value suggests the presence of impurities.[9]

• Chromatographic Analysis: High-Performance Liquid Chromatography (HPLC) is a powerful technique for separating and quantifying the sulfonyl chloride from its degradation products, such as the corresponding sulfonic acid.[1][9] Gas Chromatography-Mass Spectrometry (GC-MS) can also be used, sometimes requiring derivatization to a more stable compound like a sulfonamide for analysis.[2][10]

• Spectroscopic Methods:

  • NMR Spectroscopy: ¹H and ¹³C NMR can provide detailed structural information and help identify impurities.

  • IR Spectroscopy: This technique is useful for quickly identifying the characteristic sulfonyl chloride functional group, with strong absorption bands for S=O and S-Cl stretching vibrations.[10]

• Titration: A simple titrimetric method can determine the overall assay of the sulfonyl chloride. This typically involves reacting the sulfonyl chloride with a nucleophile and then titrating the resulting acid.[1][10]

Experimental Protocols

Protocol 1: Assessing Sulfonyl Chloride Purity via HPLC

This protocol provides a general framework for determining the purity of a sulfonyl chloride sample using reversed-phase HPLC.

Materials:

• Sulfonyl chloride sample

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid (optional, for mobile phase modification)

• Volumetric flasks and pipettes

• HPLC system with a UV detector and a C18 column

Procedure:

• Sample Preparation:

  • Accurately weigh a small amount of the sulfonyl chloride sample (e.g., 10 mg) into a volumetric flask (e.g., 10 mL).

  • Dissolve the sample in a suitable inert solvent like acetonitrile and dilute to the mark. Note: Due to the reactivity of sulfonyl chlorides, derivatization to a more stable sulfonamide might be necessary for robust analysis.[2]

• HPLC Conditions (Example):

  • Column: C18 reversed-phase (e.g., 4.6 x 150 mm, 5 µm)[10]

  • Mobile Phase: A gradient of water and acetonitrile (both may contain 0.1% formic acid)[10]

  • Flow Rate: 1.0 mL/min[10]

  • Injection Volume: 10 µL[10]

  • Column Temperature: 30 °C[10]

  • UV Detection: At a wavelength where the analyte has maximum absorbance[10]

• Analysis:

  • Inject the prepared sample solution into the HPLC system.

  • Record the chromatogram.

  • Calculate the purity by the area percent method, comparing the peak area of the sulfonyl chloride to the total area of all peaks.[1]

Data Presentation

Table 1: Recommended Storage Conditions for Sulfonyl Chlorides

Parameter	Recommendation	Rationale
Temperature	2-8 °C is often recommended; store in a cool, dry place.[2][7]	Minimizes thermal degradation.[2]
Atmosphere	Store under an inert atmosphere (e.g., argon or nitrogen).[2][5][6]	Prevents contact with atmospheric moisture, which leads to hydrolysis.[2][6]
Container	Tightly closed, original container, often with a PTFE-lined cap.[2][7] Avoid metal containers.[2][11]	Prevents moisture ingress and potential corrosion.[2]
Location	Well-ventilated, corrosives area, away from incompatible materials.[2]	Ensures safety and prevents reactions with incompatible substances.
Light	Protect from light by using amber or opaque containers.[5]	Prevents photolytic decomposition.[6]

Table 2: Common Incompatible Materials

Material Class	Examples	Reason for Incompatibility
Water and Moisture	Humidity, wet solvents	Reacts violently and exothermically to produce corrosive gases.[2][4]
Strong Bases	Sodium hydroxide, potassium hydroxide	Reacts violently.[4]
Alcohols	Methanol, ethanol	Reacts to form sulfonate esters.
Amines	Primary and secondary amines	Reacts to form sulfonamides.[2]
Strong Oxidizing Agents	Peroxides, nitrates	Can lead to vigorous or explosive reactions.[2]
Metals	-	Can be corrosive to many metals.[2]

Visualizations

Diagram 1: The Hydrolysis of a Sulfonyl Chloride

This diagram illustrates the primary degradation pathway for sulfonyl chlorides when exposed to water.

Caption: Hydrolysis of a sulfonyl chloride to sulfonic acid and HCl.

Diagram 2: Troubleshooting Workflow for Suspected Degradation

This flowchart provides a logical sequence of steps to take when you suspect your sulfonyl chloride has degraded.

Caption: Workflow for addressing suspected sulfonyl chloride degradation.

References

• HoriazonChemical. (n.d.). Hydrolysis of Methanesulfonyl Chloride: Causes, Mechanism, and Prevention. HoriazonChemical.
• BenchChem. (2025). Stability and Storage of (2-Chlorophenyl)methanesulfonyl chloride: An In-depth Technical Guide. BenchChem.
• BenchChem. (2025). Technical Support Center: Safe Handling and Quenching of Sulfonyl Chlorides. BenchChem.
• BenchChem. (2025). Preventing decomposition of sulfonyl chloride during reaction. BenchChem.
• Wikipedia. (2023). Sulfuryl chloride. Wikipedia.
• Sdfine. (n.d.). sulphuryl chloride. Sdfine.
• Wechem. (2025). Stability and safe use strategy of trifluoromethanesulfonyl chloride. Wechem.
• HoriazonChemical. (n.d.). Safe Handling and Storage of Methanesulfonyl Chloride (MsCl): Best Practices. HoriazonChemical.
• Blog. (2025). What are the quality control methods for 4 - Toluene Sulfonyl Chloride?. Blog.
• Blog. (2025). What are the safety precautions when handling Benzene Sulfonyl Chloride?. Blog.
• BenchChem. (2025). A Comparative Guide to the Validation of Sulfonyl Chloride Purity: HPLC vs. Alternatives. BenchChem.
• BenchChem. (2025). A Researcher's Guide to Characterizing Sulfonyl Chlorides: A Comparative Overview of Analytical Techniques. BenchChem.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Hydrolysis of Methanesulfonyl Chloride: Causes, Mechanism, and Prevention – HoriazonChemical [horiazonchemical.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Stability and safe use strategy of trifluoromethanesulfonyl chloride - Wechem [m.wechemglobal.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Safe Handling and Storage of Methanesulfonyl Chloride (MsCl): Best Practices – HoriazonChemical [horiazonchemical.com]
• 8. Sulfuryl chloride - Wikipedia [en.wikipedia.org]
• 9. What are the quality control methods for 4 - Toluene Sulfonyl Chloride? - Blog [nuomengchemical.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. What are the safety precautions when handling Benzene Sulfonyl Chloride? - Blog [nuomengchemical.com]

Reference Data & Comparative Studies

Advanced 1H NMR Spectral Deconvolution of 1-Cyclobutylpropane-2-sulfonyl chloride: A Solvent Comparison Guide

Target Audience: Structural Biologists, Synthetic Chemists, and Drug Development Professionals Analyte: 1-Cyclobutylpropane-2-sulfonyl chloride (CAS: 1600346-04-0)[1]

Executive Summary & The Analytical Challenge

In the structural verification of functionalized aliphatic sulfonyl chlorides, 1H Nuclear Magnetic Resonance (NMR) spectroscopy is the gold standard. However, 1-Cyclobutylpropane-2-sulfonyl chloride presents a unique topological challenge. The molecule features a chiral center at C2 (bearing the strongly electron-withdrawing

group) adjacent to a prochiral methylene group (C1) and a conformationally flexible cyclobutyl ring.

This proximity renders the C1 protons strictly diastereotopic . In standard, weakly interacting solvents like Deuterated Chloroform (

)[2], these diastereotopic protons frequently co-resonate with the complex multiplet envelope of the cyclobutyl ring ( ).

As a Senior Application Scientist, I have structured this guide to objectively compare the performance of three primary NMR solvent systems—

, Benzene- ( ), and —demonstrating how strategic solvent selection and Aromatic Solvent Induced Shifts (ASIS)[3] can resolve second-order multiplet overlap without requiring higher-field ( ) spectrometers.

Mechanistic Workflow: Resolving Diastereotopic Overlap

To understand why solvent selection matters, we must look at the causality of solvent-solute interactions.

acts as a relatively isotropic solvent[2]. In contrast, is highly anisotropic. The polar dipole of our analyte induces the formation of a transient collision complex with the -electron cloud of the benzene ring[3]. Because the two diastereotopic C1 protons occupy different spatial orientations relative to this complex, they experience differential magnetic shielding, effectively pulling their chemical shifts apart.

Logical workflow for NMR solvent selection to resolve diastereotopic and cyclobutyl multiplets.

Comparative Data: Solvent Performance Metrics

The following tables synthesize the quantitative performance of 1-Cyclobutylpropane-2-sulfonyl chloride across the three evaluated solvents.

Table 1: Solvent Properties & System Interferences

Understanding the residual solvent peaks is critical to prevent masking of the analyte's signals[4],[5].

Solvent System	Polarity	Residual Peak (ppm)	Residual Peak (ppm)	Primary Interaction Mechanism
	Low	(s)	(br s)	Weak dipole-dipole[2]
	Non-polar	(s)	(br s)	-stacking / ASIS[3]
	High (Aprotic)	(quintet)	(br s)	Strong dipole / H-bond acceptor[5]

Table 2: Predictive 1H NMR Chemical Shift Comparison

Note: Shifts (

) are empirical approximations illustrating the differential resolution capabilities of each solvent environment.

Proton Environment	Expected Shift in	Expected Shift in	Expected Shift in	Resolution Quality
C3- (Methyl)	(d)	(d)	(d)	High in all solvents.
C2- (Methine)	(m)	(m)	(m)	High in all solvents.
C1- (Diastereotopic)	(m)	(m)	(m)	Optimal in (Maximized ).
Cyclobutyl	(m)	(m)	(m)	Moderate.
Cyclobutyl (x3)	(m)	(m)	(m)	Poor in (Overlap with C1).

Performance Verdict: While

is the industry standard for routine screening, it fails to resolve the C1 diastereotopic protons from the cyclobutyl ring envelope. induces a generalized downfield shift[5] but does not significantly alter the relative spacing ( ) between the aliphatic multiplets. is the superior alternative , leveraging ASIS to selectively shield the C1 protons, pulling them upfield and out of the cyclobutyl interference zone[3].

Self-Validating Experimental Protocol

To ensure absolute trustworthiness and reproducibility, the following step-by-step methodology incorporates internal validation checkpoints. This protocol is optimized for a

(or higher) spectrometer.

Phase 1: Precision Sample Preparation

• Analyte Weighing: Accurately weigh

  of 1-Cyclobutylpropane-2-sulfonyl chloride into a clean, dry glass vial.

• Solvent Addition: Dissolve the analyte in exactly

  of the chosen deuterated solvent ( recommended for high resolution). Ensure the solvent contains Tetramethylsilane (TMS) as an internal reference ( )[6].

• Tube Transfer: Transfer the homogeneous solution to a high-precision

  NMR tube.

  • Self-Validation Check: Verify the liquid column height is exactly

    . Deviations will disrupt magnetic field homogeneity and invalidate the shimming profile[2].

Phase 2: Spectrometer Shimming & Locking

• Insertion & Locking: Insert the sample and lock the spectrometer to the deuterium frequency of the specific solvent.

• Gradient Shimming: Execute automated gradient shimming (Z1-Z5).

  • Self-Validation Check: Monitor the residual solvent peak (e.g.,

    at ). The Full Width at Half Maximum (FWHM) must be . If broader, manually adjust Z1/Z2 shims until the lineshape is perfectly Lorentzian[2].

Phase 3: Acquisition & Digital Resolution

• Pulse Sequence: Utilize a standard 1D proton sequence with a

  flip angle (zg30).

• Relaxation Delay (

  ): Set to . Causality: The cyclobutyl protons have relatively long relaxation times; insufficient delay will cause signal truncation and inaccurate integration.

• Scans & Spectral Width: Acquire

  to scans over a spectral width of ( to ) to capture all signals and ensure a flat baseline.

Phase 4: Processing

• Apodization: Apply an exponential window function with a Line Broadening (LB) of

  to optimize the Signal-to-Noise Ratio (SNR) without sacrificing multiplet resolution.

• Zero-Filling: Zero-fill the Free Induction Decay (FID) to

  data points before Fourier Transformation to enhance digital resolution, allowing for precise -coupling extraction of the resolved diastereotopic doublets of multiplets.

References

• Fulmer, G. R., et al. "NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist." Organometallics, ACS Publications, 2010. URL:[Link]

• "Two solvents, two different spectra - Aromatic Solvent Induced Shifts." Nanalysis Blog, Nanalysis, 2019. URL:[Link]

Sources

• 1. CAS:405219-36-5, 2-Cyclopentylethane-1-sulfonyl chloride-毕得医药 [bidepharm.com]
• 2. Deuterated Solvents for NMR: Guide - Allan Chemical Corporation | allanchem.com [allanchem.com]
• 3. Two solvents, two different spectra - Aromatic Solvent Induced Shifts — Nanalysis [nanalysis.com]
• 4. kgroup.du.edu [kgroup.du.edu]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

A Comparative Guide to the Validation of 1-Cyclobutylpropane-2-sulfonyl Chloride Purity: HPLC vs. Alternatives

For researchers, scientists, and drug development professionals, ensuring the purity of reactive intermediates like 1-Cyclobutylpropane-2-sulfonyl chloride is a critical, foundational step for the integrity of subsequent synthetic transformations and the quality of the final active pharmaceutical ingredient (API). This guide provides a comprehensive comparison of High-Performance Liquid Chromatography (HPLC) with other key analytical techniques for the purity validation of this aliphatic sulfonyl chloride, supported by experimental data and detailed protocols.

Sulfonyl chlorides are highly reactive compounds, serving as essential building blocks in the synthesis of a wide array of pharmaceuticals and fine chemicals.[1] Their inherent reactivity, however, makes them susceptible to degradation, primarily through hydrolysis to the corresponding sulfonic acid.[1] Consequently, rigorous and carefully designed analytical methods are required to accurately determine their purity and quantify any impurities. This guide focuses on a specifically developed HPLC method as a primary validation tool and compares its performance with Gas Chromatography-Mass Spectrometry (GC-MS), Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy, and Titrimetric methods.[1][2]

The Challenge: Analyzing a Reactive, Non-Chromophoric Analyte

1-Cyclobutylpropane-2-sulfonyl chloride presents a dual challenge for analytical chemists. Firstly, its sulfonyl chloride functional group is highly susceptible to hydrolysis, necessitating analytical conditions that meticulously exclude water to prevent on-column degradation.[3] Secondly, as an aliphatic compound, it lacks a strong UV chromophore, which complicates detection using standard HPLC-UV setups.[1] Aromatic sulfonyl chlorides, in contrast, possess a UV-active benzene ring, making them more amenable to direct UV detection.[1]

Recommended Method: Non-Aqueous Reversed-Phase HPLC (NARP-HPLC)

To overcome the challenges of moisture sensitivity and poor UV absorbance, a Non-Aqueous Reversed-Phase (NARP) HPLC method is proposed. This technique utilizes a reversed-phase column but employs a mobile phase devoid of water, which is ideal for separating non-polar, moisture-sensitive compounds.[4][5]

Principle of the Method

This method leverages a C18 stationary phase and a gradient elution with anhydrous organic solvents. By eliminating water from the mobile phase, the risk of hydrolyzing the 1-Cyclobutylpropane-2-sulfonyl chloride to its corresponding sulfonic acid on the column is minimized.[3] Detection is performed at a low UV wavelength (210 nm) where the sulfonyl chloride moiety exhibits some absorbance, allowing for sensitive detection without the need for derivatization.

Experimental Protocol: NARP-HPLC

1. Instrumentation:

• HPLC system equipped with a quaternary pump, autosampler, column thermostat, and a Diode-Array Detector (DAD).

2. Reagents and Materials:

• Column: C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase A: Anhydrous Acetonitrile (HPLC Grade).

• Mobile Phase B: Anhydrous Isopropanol (HPLC Grade).

• Diluent: Anhydrous Acetonitrile.

• Sample: 1-Cyclobutylpropane-2-sulfonyl chloride.

3. Chromatographic Conditions:

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25 °C.

• Detection Wavelength: 210 nm.

• Injection Volume: 5 µL.

• Gradient Program:

  Time (min)	% Mobile Phase A	% Mobile Phase B
  0.0	95	5
  10.0	50	50
  12.0	95	5

  | 15.0 | 95 | 5 |

4. Sample Preparation:

• Accurately weigh approximately 50 mg of 1-Cyclobutylpropane-2-sulfonyl chloride into a 50 mL volumetric flask.

• Dissolve and dilute to volume with anhydrous acetonitrile.

• Transfer an aliquot to an HPLC vial for analysis. All sample handling should be performed swiftly in a low-humidity environment to minimize exposure to atmospheric moisture.

5. Justification of Method Parameters:

• Non-Aqueous Mobile Phase: The use of anhydrous acetonitrile and isopropanol is critical to prevent the hydrolysis of the sulfonyl chloride during analysis.[4][5]

• C18 Column: A standard C18 column provides excellent resolving power for non-polar to moderately polar compounds, making it suitable for separating the target analyte from potential non-polar impurities or related substances.

• Low Wavelength UV Detection: While aliphatic sulfonyl chlorides lack a strong chromophore, they exhibit some absorbance at low UV wavelengths like 210 nm. A DAD detector is advantageous for confirming peak purity and identifying potential co-eluting impurities.

• Gradient Elution: A gradient program allows for the effective elution of a wider range of potential impurities with varying polarities, ensuring a comprehensive purity profile.

Workflow for HPLC Purity Validation

Caption: Workflow for HPLC Purity Validation of 1-Cyclobutylpropane-2-sulfonyl chloride.

Alternative Analytical Techniques

While the proposed NARP-HPLC method is robust, it is essential to consider alternative techniques, each with its own strengths and limitations.[2]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for analyzing volatile compounds.[1] However, the thermal lability of some sulfonyl chlorides can be a significant drawback, potentially leading to degradation in the hot injector port and inaccurate purity assessment.[1] To mitigate this, derivatization into more stable compounds like sulfonamides can be employed, but this adds complexity to the sample preparation process.[2]

Protocol Snippet (Derivatization GC-MS):

• Dissolve the sulfonyl chloride in an aprotic solvent (e.g., dichloromethane).

• Add an amine (e.g., diethylamine) to convert the sulfonyl chloride to its corresponding sulfonamide.[2]

• Analyze the resulting sulfonamide by GC-MS using a standard non-polar column.[2]

Quantitative NMR (qNMR) Spectroscopy

qNMR is a primary analytical method that can determine the absolute purity of a compound without needing a reference standard of the analyte itself.[6][7] By using a certified internal standard, the purity of 1-Cyclobutylpropane-2-sulfonyl chloride can be determined with high accuracy and precision.[8][9] This makes qNMR an excellent, albeit more resource-intensive, orthogonal technique for purity confirmation.[7]

Protocol Snippet (¹H-qNMR):

• Accurately weigh the sulfonyl chloride sample and a certified internal standard (e.g., maleic anhydride) into an NMR tube.

• Dissolve in a suitable deuterated solvent (e.g., CDCl₃).

• Acquire a quantitative ¹H NMR spectrum with appropriate relaxation delays.

• Calculate purity by comparing the integral of a characteristic analyte signal to a signal from the internal standard.

Titrimetric Methods

Titration offers a cost-effective and rapid method for determining the total assay of sulfonyl chloride.[1] A common approach involves reacting the sulfonyl chloride with a nucleophile, which liberates hydrochloric acid (HCl). The HCl is then titrated with a standardized base.[1] The primary limitation of this method is its lack of specificity; it cannot distinguish the active sulfonyl chloride from other acid-generating impurities.

Protocol Snippet (Titration):

• Dissolve a known weight of the sulfonyl chloride in an inert solvent.

• Add an excess of a nucleophile (e.g., an amine or alcohol).[1]

• Allow the reaction to complete.

• Titrate the liberated HCl with a standardized solution of sodium hydroxide.[1]

Comparative Analysis

The choice of analytical technique depends on the specific requirements of the analysis, such as the need for high throughput, absolute quantification, or impurity identification.

Parameter	NARP-HPLC	GC-MS (with Derivatization)	qNMR	Titration
Specificity	High (separates impurities)	High (separates impurities)	High (structure-specific)	Low (measures total acidity)
Sensitivity	Moderate to High	Very High	Moderate	Low
Sample Throughput	High	Moderate	Moderate	High
Quantitative Capability	Excellent (with standard)	Good (with standard)	Excellent (Absolute Purity)[6][8]	Good (Assay only)
Key Advantage	Stability-indicating, high resolution	High sensitivity, impurity ID	Primary method, no analyte standard needed[6]	Rapid, cost-effective
Key Limitation	Requires anhydrous conditions	Potential for thermal degradation, extra sample prep	Lower throughput, requires specialized equipment	Non-specific, cannot profile impurities

Logic for Method Selection

Caption: Logic for Selecting an Analytical Method for Sulfonyl Chloride Purity.

Conclusion

The validation of 1-Cyclobutylpropane-2-sulfonyl chloride purity requires a method that addresses both its hydrolytic instability and lack of a strong UV chromophore. The proposed Non-Aqueous Reversed-Phase HPLC method provides a robust, specific, and stability-indicating solution for routine quality control and purity profiling. While techniques like GC-MS and Titration have their specific applications, qNMR stands out as a powerful orthogonal method for absolute purity determination.[7] By carefully selecting the analytical technique based on the specific requirements, researchers can confidently ensure the quality and integrity of this critical synthetic intermediate.

References

• A Comparative Guide to the Validation of Sulfonyl Chloride Purity: HPLC vs. Alternatives. Benchchem.
• A Researcher's Guide to Characterizing Sulfonyl Chlorides: A Comparative Overview of Analytical Techniques. Benchchem.

• Using Quantitative NMR. JEOL Ltd. Available from: [Link]

• Evaluation of chemical purity using quantitative 1H-nuclear magnetic resonance. NIST. Available from: [Link]

• Separation of Benzenesulfonyl chloride, 2,5-dichloro- on Newcrom R1 HPLC column. HPLC.UV. Available from: [Link]

• Quantitative 1H NMR methodology for purity assay with high accuracy. ResearchGate. Available from: [Link]

• Quantitative 1H NMR: Development and Potential of an Analytical Method – an Update. MDPI. Available from: [Link]

• HPLC method for detecting content of methylsulfonyl chloride in industrial waste liquid. Google Patents.

• Development of a Derivatization RP-HPLC Method for Determination of Sulfuryl Chloride in Chlorosulfonic Acid for Gefapixant Citrate Manufacture. ResearchGate. Available from: [Link]

• Degradation of Samples Due to Hydrolysis in HPLC Columns. MicroSolv Technology Corporation. Available from: [Link]

• A continuous flow investigation of sulfonyl chloride synthesis using N-chloroamides: optimization, kinetics and mechanism. Royal Society of Chemistry. Available from: [Link]

• Method for detecting content of pyridine-3-sulfonyl chloride. Patsnap. Available from: [Link]

• Analysis of Sulfonic Acids and Salts by Gas Chromatography of Volatile Derivatives. ACS Publications. Available from: [Link]

• ntrimetric determination of some sulphonyl chlorides. Indian Journal of Chemistry. Available from: [Link]

• Analysis of sulfuryl chloride. Shinwa Chemical Industries Ltd. Available from: [Link]

• Sulfonyl Fluorides as Alternative to Sulfonyl Chlorides in Parallel Synthesis of Aliphatic Sulfonamides. ACS Publications. Available from: [Link]

• How to test the purity of p-toluenesulfonyl chloride (TsCl). ResearchGate. Available from: [Link]

• Challenges in HPLC Technology and Potential Solutions. G-M-I, Inc. Available from: [Link]

• Reverse Phase vs Normal Phase in HPLC. Labtech. Available from: [Link]

• The assay method of chlorosulfuric acid in thionyl chloride. Google Patents.

• Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. ACS Publications. Available from: [Link]

• The challenges of the analysis of basic compounds by high performance liquid chromatography: Some possible approaches for improved separations. ResearchGate. Available from: [Link]

• Best Practices for Addressing Problems Associated With Unstable Solvents in an (U)HPLC Environment Introduction. Agilent. Available from: [Link]

• Non-aqueous reversed phase liquid chromatography with charged aerosol detection for quantitative lipid analysis with improved accuracy. PubMed. Available from: [Link]

• Nonaqueous Reversed-phase Liquid Chromatographic Fractionation of Polystyrene. ResearchGate. Available from: [Link]

• Analysis of chlorinated, sulfochlorinated and sulfonamide derivatives of n-tetradecane by gas chromatography/mass spectrometry. PubMed. Available from: [Link]

• Non-aqueous (or nearly so) reversed-phase flash column chromatography – a nice alternative for purifying lipophilic compounds. Biotage. Available from: [Link]

• A Facile and Eco-Friendly Method for the Synthesis of Sulfonamide and Sulfonate Carboxylic Acid Derivatives—X-ray Structure, Hirshfeld Analysis and Spectroscopic Characterizations. MDPI. Available from: [Link]

• An Expedient Synthesis of Sulfinamides from Sulfonyl Chlorides. PMC. Available from: [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. mtc-usa.com [mtc-usa.com]
• 4. An RP HPLC System Is Not Compatible with NARP. Here’s Why - AnalyteGuru [thermofisher.com]
• 5. biotage.com [biotage.com]
• 6. Using Quantitative NMR | Applications Notes | JEOL Ltd. [jeol.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Evaluation of chemical purity using quantitative 1H-nuclear magnetic resonance | NIST [nist.gov]
• 9. Quantitative 1H NMR: Development and Potential of an Analytical Method – an Update - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Cyclobutanesulfonyl Chloride and the Theoretically-Derived 1-Cyclobutylpropane-2-sulfonyl chloride

For Researchers, Scientists, and Drug Development Professionals

Part 1: The Benchmark Reagent: Cyclobutanesulfonyl Chloride

Cyclobutanesulfonyl chloride is a valuable reagent in organic synthesis, primarily used to introduce the cyclobutanesulfonyl moiety into molecules. This functional group is of increasing interest in medicinal chemistry, as the cyclobutane scaffold can enhance metabolic stability, improve potency, and provide a unique three-dimensional structure for molecular recognition.[1][2]

Physicochemical Properties

Cyclobutanesulfonyl chloride is a liquid at room temperature and is characterized by its high reactivity, particularly towards nucleophiles.[3] It is sensitive to moisture and should be handled under inert conditions to prevent hydrolysis.

Property	Value	Source(s)
Molecular Formula	C₄H₇ClO₂S	[4][5]
Molecular Weight	154.62 g/mol	[4][5]
Appearance	Liquid	[3]
Boiling Point	217.4 ± 7.0 °C at 760 mmHg	[5]
Density	1.4 ± 0.1 g/cm³	[5]
CAS Number	338453-16-0	[3][5]
Safety	Causes severe skin burns and eye damage. Harmful if swallowed.	[3][4]

Synthesis and Reactivity

Synthesis: Alkanesulfonyl chlorides are commonly synthesized via the oxidative chlorination of corresponding sulfur-containing starting materials, such as thiols or S-alkylisothiourea salts.[6] For instance, a general and environmentally friendly method involves the bleach-mediated oxidative chlorosulfonation of S-alkyl isothiourea salts.[6] Another common route involves the reaction of a Grignard reagent with sulfur dioxide, followed by treatment with an oxidizing agent like N-chlorosuccinimide (NCS).[7]

Figure 1: A representative synthetic workflow for the preparation of Cyclobutanesulfonyl chloride.

Reactivity: The core reactivity of Cyclobutanesulfonyl chloride is governed by the highly electrophilic sulfur atom.[8] This electrophilicity is due to the strong electron-withdrawing effects of the two oxygen atoms and the chlorine atom. Nucleophiles readily attack this sulfur center, leading to the displacement of the chloride ion, which is an excellent leaving group.[8] This reaction is the foundation for the synthesis of sulfonamides, sulfonates, and sulfones.[9][10]

Part 2: The Challenger: 1-Cyclobutylpropane-2-sulfonyl chloride - A Predictive Analysis

As of early 2026, 1-Cyclobutylpropane-2-sulfonyl chloride is not a commercially available or well-documented compound. Therefore, its properties and reactivity are predicted based on its structure in comparison to Cyclobutanesulfonyl chloride.

The key structural difference is the presence of a propane chain attached to the cyclobutane ring, with the sulfonyl chloride group located at the second carbon of this chain. This has significant implications for the molecule's steric profile.

Figure 2: Comparison of Chemical Structures.

Predicted Physicochemical Properties

Property	Cyclobutanesulfonyl chloride (Known)	1-Cyclobutylpropane-2-sulfonyl chloride (Predicted)	Rationale for Prediction
Molecular Formula	C₄H₇ClO₂S	C₇H₁₃ClO₂S	Addition of a C₃H₆ fragment.
Molecular Weight	154.62 g/mol	~212.7 g/mol	Increased mass from the propyl chain.
Boiling Point	217.4 °C	Significantly Higher	Increased molecular weight and van der Waals forces.
Lipophilicity (LogP)	1.17	Higher	The additional alkyl chain increases nonpolar character.

Predicted Reactivity: The Impact of Steric Hindrance

The most significant difference in the reactivity of these two compounds is expected to arise from steric hindrance. In 1-Cyclobutylpropane-2-sulfonyl chloride, the sulfonyl chloride group is flanked by the cyclobutyl group on one side and a methyl group on the other. This creates a much more sterically congested environment around the electrophilic sulfur atom compared to the relatively unhindered Cyclobutanesulfonyl chloride.

This increased steric bulk is predicted to have the following consequences:

• Decreased Reaction Rates: Nucleophilic attack on the sulfur atom will be slower due to the physical obstruction from the adjacent bulky groups.[11][12] This effect has been observed in other sterically hindered sulfonyl chlorides.[13][14]

• Increased Substrate Selectivity: The hindered nature of the sulfonyl chloride may lead to greater selectivity when reacting with nucleophiles of varying sizes.

• Potential for Altered Reaction Pathways: In reactions with sterically demanding bases or nucleophiles, elimination reactions may become more competitive with the desired substitution.

Sources

• 1. Difluoromethylene cyclobutyl sulfonium salts: versatile reagents for chemodivergent synthesis of difluoroalkylated cyclobutenes and cyclobutanes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cyclobutanes in Small‐Molecule Drug Candidates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cyclobutanesulfonyl chloride | 338453-16-0 [sigmaaldrich.com]
• 4. Cyclobutanesulfonyl chloride | C4H7ClO2S | CID 22636930 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Cyclobutanesulfonyl chloride | CAS#:338453-16-0 | Chemsrc [chemsrc.com]
• 6. Sulfonyl chloride synthesis by chlorosulfonation [organic-chemistry.org]
• 7. Cyclopropanesulfonyl chloride synthesis - chemicalbook [chemicalbook.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. cbijournal.com [cbijournal.com]
• 10. Efficient synthesis of aliphatic sulfones by Mg mediated coupling reactions of sulfonyl chlorides and aliphatic halides - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 11. Steric hindrance in the reaction of aromatic sulphonyl chlorides with anilines. Effect of 2-methyl and 2,6-dimethyl substituents in aniline - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 12. Influence of steric hindrance on the core geometry and sulfoxidation chemistry of carboxylate-rich diiron(II) complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Unusual steric effects in sulfonyl transfer reactions - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]

Bioisosteric Replacement Guide: Cyclobutyl vs. Isopropyl Groups

Topic: Bioisosteric Replacement: Cyclobutyl vs. Isopropyl Groups Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

In hit-to-lead optimization, the replacement of an isopropyl group with a cyclobutyl moiety is a high-impact bioisosteric strategy. While both groups function as lipophilic spacers filling hydrophobic pockets, they diverge significantly in conformational entropy , metabolic stability , and molecular volume .

This guide provides a technical analysis of when and why to deploy a cyclobutyl group to replace an isopropyl moiety. It moves beyond simple "steric bulk" arguments to examine the thermodynamic and pharmacokinetic drivers of this substitution.

Part 1: Physicochemical & Structural Analysis

The transition from isopropyl to cyclobutyl is not merely an addition of one carbon atom; it is a shift from a flexible, rotating ligand to a conformationally constrained scaffold.[1]

1. Structural Comparison

• Isopropyl: Characterized by free rotation around the C-C bond. In a protein binding pocket, freezing this rotation incurs an entropic penalty (

  ).[1]

• Cyclobutyl: Exists in a "puckered" or "butterfly" conformation with a fold angle of approximately 25–35° . This intrinsic rigidity reduces the entropic cost of binding if the pre-organized shape complements the receptor pocket.

2. Quantitative Metrics Table

Feature	Isopropyl Group ( )	Cyclobutyl Group ( )	Impact of Replacement
Formula			+1 Carbon, -2 Hydrogens (relative to sec-butyl)
Bond Angles	~109.5° (Tetrahedral)	~88° (Internal), Puckered	Altered vector projection
Molar Refractivity (MR)	~1.53 (Hansch )	~1.9–2.1 (Est.)	Increased van der Waals volume
Lipophilicity (ClogP)	Baseline	+0.3 to +0.5	Increases lipophilicity (check solubility)
Metabolic Liability	High (Tertiary C-H)	Low to Moderate	Primary Advantage
Conformational Entropy	High (Free rotation)	Low (Constrained)	Improves affinity via

3. Structural Overlay Visualization

The following diagram illustrates the spatial overlap and the "pucker" distinction.

Caption: Figure 1. Conformational thermodynamics. The cyclobutyl group reduces the entropic penalty of binding by locking the alkyl chain into a specific spatial arrangement, unlike the freely rotating isopropyl group.

Part 2: Metabolic Stability & Pharmacokinetics[2]

The most common driver for this replacement is metabolic soft-spot remediation .

The Mechanism of Stabilization

• Isopropyl Vulnerability: The methine proton (tertiary C-H) in an isopropyl group is statistically and electronically prone to Cytochrome P450 (CYP) abstraction. The resulting radical is stabilized by the two adjacent methyl groups (hyperconjugation), making it a rapid clearance pathway (hydroxylation

  dealkylation).

• Cyclobutyl Resistance:

  • Bond Dissociation Energy (BDE): While tertiary C-H bonds are weak (~96 kcal/mol), cyclobutyl C-H bonds are stronger due to the hybridization changes required by ring strain.

  • Steric Shielding: The "folded" ring structure often hinders the approach of the bulky CYP450 heme iron-oxo species compared to the exposed isopropyl methine.

Metabolic Pathway Diagram

Caption: Figure 2. Differential metabolic processing. The isopropyl group undergoes rapid tertiary carbon oxidation. The cyclobutyl group resists this abstraction due to ring strain and unfavorable radical geometry.

Part 3: Experimental Protocols

To validate this bioisosteric replacement, synthesis and stability testing must be performed side-by-side.

Protocol A: Synthesis via Reductive Amination

Applicability: Converting a primary amine scaffold to the isopropyl or cyclobutyl derivative.

Materials:

• Scaffold Amine (

  )

• Reagent A: Acetone (for Isopropyl) OR Cyclobutanone (for Cyclobutyl)

• Reducing Agent: Sodium triacetoxyborohydride (STAB) or

• Solvent: DCE (1,2-Dichloroethane) or DCM

Step-by-Step Workflow:

• Imine Formation: Dissolve

  eq of Scaffold Amine in DCE ( M). Add eq of Cyclobutanone (or Acetone).

• Catalysis: Add

  eq of Acetic Acid to catalyze imine formation. Stir at Room Temperature (RT) for 30–60 mins.

• Reduction: Cool to

  . Add eq of STAB portion-wise.

• Reaction: Allow to warm to RT and stir for 4–16 hours. Monitor by LCMS for disappearance of starting amine.

• Workup: Quench with saturated

  . Extract with DCM ( ). Dry organics over .

• Purification: Flash chromatography (typically MeOH/DCM gradient).

Expert Insight: Cyclobutanone is more electrophilic than acetone due to the release of ring strain upon

transition during nucleophilic attack. Expect the cyclobutyl reaction to proceed faster.

Protocol B: Microsomal Stability Assay (HLM)

Objective: Quantify the stability gain (

).

• Preparation: Prepare

  test compound in phosphate buffer (pH 7.4) containing Human Liver Microsomes (0.5 mg/mL protein).

• Initiation: Pre-incubate at

  for 5 mins. Initiate reaction by adding NADPH (1 mM final).

• Sampling: Aliquot samples at

  min into ice-cold acetonitrile (containing internal standard) to quench.

• Analysis: Centrifuge and analyze supernatant via LC-MS/MS.

• Calculation: Plot

  vs. time. The slope is . Success Criteria: A 2-fold decrease in for the cyclobutyl analog vs. isopropyl indicates successful metabolic protection.

Part 4: Decision Matrix

Use this logic flow to determine if this replacement is suitable for your lead series.

Caption: Figure 3. Medicinal Chemistry Decision Tree. A systematic approach to determining when to deploy the cyclobutyl bioisostere.

References

• Talele, T. T. (2016). The “Cyclopropyl Fragment” is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. Journal of Medicinal Chemistry. Retrieved from [Link]

• Willems, H., et al. (2020). Cyclobutanes in Small-Molecule Drug Candidates. Radboud University Repository. Retrieved from [Link]

• Lin, X., et al. (2020). Lipophilicity trends upon fluorination of isopropyl, cyclopropyl and 3-oxetanyl groups. Beilstein Journal of Organic Chemistry. Retrieved from [Link]

• Mykhailiuk, P. K. (2024). (Bio)isosteres of ortho- and meta-substituted benzenes. Beilstein Journal of Organic Chemistry. Retrieved from [Link]

Sources

• 1. Cyclobutanes in Small‐Molecule Drug Candidates - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to the Characterization of Impurities in 1-Cyclobutylpropane-2-sulfonyl Chloride: A Comparative Analysis of Analytical Methodologies

For the attention of Researchers, Scientists, and Drug Development Professionals.

In the synthesis of active pharmaceutical ingredients (APIs), the purity of all intermediates is of paramount importance. 1-Cyclobutylpropane-2-sulfonyl chloride, as a reactive intermediate, is no exception. Its inherent reactivity, which makes it a valuable synthetic tool, also predisposes it to the formation of various impurities that can impact the quality, safety, and efficacy of the final drug product. This guide provides an in-depth comparison of analytical methodologies for the characterization of impurities in 1-Cyclobutylpropane-2-sulfonyl chloride, offering field-proven insights and detailed experimental protocols to aid in the development of robust analytical control strategies.

The Synthetic Landscape and Anticipated Impurities

A thorough understanding of the synthetic route to 1-Cyclobutylpropane-2-sulfonyl chloride is fundamental to predicting the impurity profile. While specific proprietary syntheses may vary, a plausible and common laboratory-scale approach involves a multi-step sequence.

A likely synthetic pathway commences with the Grignard reaction between cyclobutylmethyl bromide and propylene oxide to yield 1-cyclobutyl-2-propanol. The resultant secondary alcohol can then be converted to the corresponding thiol, 1-cyclobutyl-2-propanethiol, through a variety of methods, such as reaction with thiourea followed by hydrolysis[1][2]. Finally, oxidative chlorination of the thiol furnishes the desired 1-Cyclobutylpropane-2-sulfonyl chloride. A common and efficient method for this transformation is the use of hydrogen peroxide in the presence of a chlorinating agent[3][4][5].

dot graph TD { A[Cyclobutylmethyl bromide + Propylene oxide] -->|Grignard Reaction| B(1-Cyclobutyl-2-propanol); B -->|Thiourea, then Hydrolysis| C(1-Cyclobutyl-2-propanethiol); C -->|Oxidative Chlorination (e.g., H2O2/HCl)| D[1-Cyclobutylpropane-2-sulfonyl chloride]; } Caption: Plausible synthetic route to 1-Cyclobutylpropane-2-sulfonyl chloride.

This synthetic pathway illuminates several potential sources of impurities:

• Process-Related Impurities: These arise from incomplete reactions or side reactions of the starting materials and reagents.

• Degradation Products: The inherent reactivity of the sulfonyl chloride functional group makes it susceptible to degradation, primarily through hydrolysis.

Based on this, we can anticipate the following key impurities:

Impurity Name	Structure	Origin
1-Cyclobutylpropane-2-sulfonic acid	CH₃CH(SO₃H)CH₂-c-C₄H₇	Hydrolysis of the sulfonyl chloride[6].
1-Cyclobutyl-2-propanethiol	CH₃CH(SH)CH₂-c-C₄H₇	Unreacted starting material from the oxidative chlorination step.
Bis(1-cyclobutylpropan-2-yl) disulfide	[CH₃CH(CH₂-c-C₄H₇)S]₂	Incomplete oxidation of the starting thiol[3].
1-Cyclobutyl-2-chloropropane	CH₃CH(Cl)CH₂-c-C₄H₇	A potential byproduct from the chlorination step or degradation.
Residual Solvents and Reagents	Various	From various stages of the synthesis and workup.

A Comparative Analysis of Analytical Techniques for Impurity Profiling

A multi-pronged analytical approach is essential for the comprehensive characterization of 1-Cyclobutylpropane-2-sulfonyl chloride and its impurities. The choice of technique is dictated by the specific information required, whether it be structural elucidation, purity assessment, or quantification of trace impurities.

Analytical Technique	Primary Application	Advantages	Limitations
Gas Chromatography-Mass Spectrometry (GC-MS)	Identification and quantification of volatile impurities.	High separation efficiency and structural information from mass spectra[7]. Ideal for detecting residual starting materials and volatile byproducts.	Thermal lability of sulfonyl chlorides can be a concern, potentially leading to on-column degradation[8].
High-Performance Liquid Chromatography (HPLC)	Purity determination and quantification of non-volatile impurities.	Versatile for a wide range of compounds, including non-volatile and thermally labile ones[6].	Aliphatic sulfonyl chlorides lack a strong UV chromophore, often necessitating derivatization or the use of universal detectors like Charged Aerosol Detectors (CAD) or Refractive Index (RI) detectors[6][9].
Nuclear Magnetic Resonance (NMR) Spectroscopy	Structural elucidation and quantification of the main component and major impurities.	Provides detailed structural information for all NMR-active nuclei, enabling unambiguous identification[7]. Quantitative NMR (qNMR) offers high precision without the need for specific impurity reference standards.	Lower sensitivity compared to chromatographic methods, making it less suitable for trace impurity analysis.
Fourier-Transform Infrared (FTIR) Spectroscopy	Functional group identification.	Rapid and straightforward for confirming the presence of the sulfonyl chloride group[7].	Provides limited structural information and is not suitable for quantification of individual impurities in a mixture.

dot graph { node [shape=box, style=rounded]; "1-Cyclobutylpropane-2-sulfonyl chloride" -- "GC-MS" [label="Volatile Impurities"]; "1-Cyclobutylpropane-2-sulfonyl chloride" -- "HPLC" [label="Non-Volatile Impurities"]; "1-Cyclobutylpropane-2-sulfonyl chloride" -- "NMR" [label="Structure & Purity"]; "1-Cyclobutylpropane-2-sulfonyl chloride" -- "FTIR" [label="Functional Groups"]; } Caption: Analytical techniques for impurity characterization.

Experimental Protocols: A Practical Guide

The following protocols provide detailed, step-by-step methodologies for the key analytical techniques discussed.

GC-MS Analysis for Volatile Impurities

Rationale: Due to the thermal lability of sulfonyl chlorides, derivatization to a more stable sulfonamide is often the preferred approach for GC-MS analysis. This prevents on-column degradation and improves chromatographic performance[8][10].

Experimental Protocol:

• Sample Preparation (Derivatization):

  • Accurately weigh approximately 10 mg of the 1-Cyclobutylpropane-2-sulfonyl chloride sample into a clean, dry vial.

  • Dissolve the sample in 1 mL of anhydrous dichloromethane.

  • Add 1.2 equivalents of a secondary amine (e.g., diethylamine) and a non-nucleophilic base (e.g., triethylamine).

  • Seal the vial and allow the reaction to proceed at room temperature for 30 minutes.

  • Dilute the reaction mixture with dichloromethane to a final concentration suitable for GC-MS analysis (e.g., 100 µg/mL).

• Instrumental Parameters (Illustrative):

  • GC System: Agilent 7890B or equivalent.

  • Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar column.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Injector Temperature: 250 °C.

  • Oven Temperature Program:

    • Initial temperature: 60 °C, hold for 2 minutes.

    • Ramp: 15 °C/min to 280 °C.

    • Hold: 5 minutes at 280 °C.

  • MS System: Agilent 5977B or equivalent.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40-450.

Data Analysis:

• Identify the main peak corresponding to the N,N-diethyl-1-cyclobutylpropane-2-sulfonamide derivative.

• Analyze the mass spectra of any additional peaks to identify potential impurities based on their fragmentation patterns. Common fragmentations for sulfonyl chlorides include the loss of Cl• (M-35/37) and SO₂ (M-64)[7][11]. For the sulfonamide derivative, look for fragmentation patterns characteristic of the parent molecule and any derivatized impurities.

HPLC-CAD for Purity and Non-Volatile Impurities

Rationale: Since 1-Cyclobutylpropane-2-sulfonyl chloride lacks a strong UV chromophore, a universal detector such as a Charged Aerosol Detector (CAD) is highly advantageous for quantitative analysis of the main component and any non-volatile impurities[9][12]. This approach avoids the need for derivatization, which can introduce its own set of potential impurities.

Experimental Protocol:

• Sample Preparation:

  • Accurately weigh approximately 20 mg of the sample into a 10 mL volumetric flask.

  • Dissolve and dilute to volume with acetonitrile.

• Instrumental Parameters (Illustrative):

  • HPLC System: Thermo Scientific Vanquish or equivalent.

  • Detector: Charged Aerosol Detector (CAD).

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 3.5 µm).

  • Mobile Phase:

    • A: 0.1% Formic acid in Water.

    • B: 0.1% Formic acid in Acetonitrile.

  • Gradient Program:

    • 0-2 min: 30% B.

    • 2-15 min: 30% to 95% B.

    • 15-20 min: 95% B.

    • 20.1-25 min: 30% B.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 5 µL.

  • Column Temperature: 30 °C.

Data Analysis:

• Quantify the purity of the main component using area percentage.

• For the quantification of specific impurities, such as the sulfonic acid hydrolysis product, a reference standard would be required to establish a response factor.

¹H NMR for Structural Confirmation and Assay

Rationale: ¹H NMR provides an unambiguous structural confirmation of the main component and can be used for a highly accurate assay (qNMR) without the need for a specific reference standard of the analyte.

Experimental Protocol:

• Sample Preparation:

  • Accurately weigh approximately 10-15 mg of the 1-Cyclobutylpropane-2-sulfonyl chloride sample into a clean, dry NMR tube.

  • For quantitative analysis (qNMR), accurately weigh a certified internal standard (e.g., 5-10 mg of maleic anhydride) into the same NMR tube.

  • Add approximately 0.7 mL of a suitable deuterated aprotic solvent (e.g., CDCl₃).

  • Gently agitate to ensure complete dissolution.

• Instrumental Parameters (400 MHz Spectrometer):

  • Pulse Program: Standard single-pulse experiment (e.g., 'zg30').

  • Acquisition Time: 3-4 seconds.

  • Relaxation Delay (D1): 30 seconds (for qNMR to ensure full relaxation of all nuclei).

  • Number of Scans: 16.

Data Analysis:

• Structural Confirmation: Analyze the chemical shifts, coupling patterns, and integrations of the proton signals to confirm the structure of 1-Cyclobutylpropane-2-sulfonyl chloride. The proton on the carbon bearing the sulfonyl chloride group is expected to be significantly downfield due to the strong electron-withdrawing effect of the sulfonyl group[13][14][15].

• Assay (qNMR): Calculate the purity of the sample by comparing the integral of a well-resolved signal from the analyte with the integral of a known signal from the internal standard.

Alternative Sulfonylating Agents: A Comparative Perspective

While 1-Cyclobutylpropane-2-sulfonyl chloride is a useful reagent, alternative sulfonylating agents may offer advantages in certain synthetic contexts, particularly concerning stability and reactivity.

• Sulfonyl Fluorides: The corresponding 1-cyclobutylpropane-2-sulfonyl fluoride would be a viable alternative. Sulfonyl fluorides are generally more stable towards hydrolysis than their chloride counterparts and can be advantageous in parallel synthesis with amines bearing additional functional groups[3][16][17]. However, they are typically less reactive than sulfonyl chlorides.

• In-situ Generation of Sulfonylating Agents: Several methods allow for the in-situ generation of sulfonylating agents from more stable precursors like sulfonamides or sulfonyl hydrazides, which can be beneficial for late-stage functionalization and avoiding the isolation of reactive sulfonyl chlorides[18][19].

• Sulfur(VI) Fluoride Exchange (SuFEx) Chemistry: This emerging field offers a range of stable and reactive reagents for the introduction of the sulfonyl fluoride group, which can then be used for sulfonamide synthesis[5][20].

The choice of an alternative will depend on the specific requirements of the synthetic step, including the nucleophilicity of the substrate, the desired reaction conditions, and the tolerance of other functional groups in the molecule.

Conclusion

The robust characterization of impurities in 1-Cyclobutylpropane-2-sulfonyl chloride is a critical aspect of ensuring the quality and safety of pharmaceutical intermediates. A comprehensive analytical strategy employing a combination of chromatographic and spectroscopic techniques is essential for a complete understanding of the impurity profile. By leveraging the strengths of GC-MS for volatile impurities, HPLC-CAD for non-volatile components, and NMR for structural confirmation and assay, researchers can develop a self-validating system for quality control. An understanding of the synthetic pathway is crucial for anticipating potential impurities and developing targeted analytical methods. Furthermore, an awareness of alternative sulfonylating agents allows for a more informed selection of synthetic strategies to minimize impurity formation and optimize process efficiency.

References

• Sulfonyl chloride synthesis by oxidation. Organic Chemistry Portal. Available from: [Link]

• Direct Conversion of Thiols to Sulfonyl Chlorides and Sulfonamides. PDF Free Download. Available from: [Link]

• Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4. Wiley Online Library. Available from: [Link]

• Sulfonyl chloride synthesis by chlorosulfonation. Organic Chemistry Portal. Available from: [Link]

• Facile Synthesis of Sulfonyl Chlorides/Bromides from Sulfonyl Hydrazides. National Institutes of Health. Available from: [Link]

• Recent Advances in the Synthesis of Sulfonamides Intermediates. Thieme Connect. Available from: [Link]

• NMR Chemical Shift Values Table. Chemistry Steps. Available from: [Link]

• Sulfonyl Fluorides as Alternative to Sulfonyl Chlorides in Parallel Synthesis of Aliphatic Sulfonamides. ACS Publications. Available from: [Link]

• Analysis of chlorinated, sulfochlorinated and sulfonamide derivatives of n-tetradecane by gas chromatography/mass spectrometry. PubMed. Available from: [Link]

• Table of characteristic proton NMR chemical shifts. Available from: [Link]

• Sulfonyl fluorides as alternative to sulfonyl chlorides in parallel synthesis of aliphatic sulfonamides. PubMed. Available from: [Link]

• Recent advances in synthesis of sulfonamides: A review. CHEMISTRY & BIOLOGY INTERFACE. Available from: [Link]

• HPLC Analysis of Aliphatic Sulfonate Surfactants using Ion- Pair Detection. National Institutes of Health. Available from: [Link]

• Selective Late-Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry-BF4. National Institutes of Health. Available from: [Link]

• Sulfonamide synthesis by S-N coupling. Organic Chemistry Portal. Available from: [Link]

• Separation of Benzenesulfonyl chloride, 2,5-dichloro- on Newcrom R1 HPLC column. SIELC. Available from: [Link]

• High performance liquid chromatography (HPLC) analysis of sulfur mustards and their decomposition by-products by derivatization. Google Patents.

• Synthesis of Sulfonyl Chlorides from Aryldiazonium Salts Mediated by a Heterogeneous Potassium Poly(heptazine imide) Photocatalyst. MPG.PuRe. Available from: [Link]

• Library Synthesis of Cyclobutanol Derivatives by Hyperbaric [2+2] Cycloaddition Reactions. ResearchGate. Available from: [Link]

• 13.5: Chemical Shifts in ¹H NMR Spectroscopy. Chemistry LibreTexts. Available from: [Link]

• The values for proton and C-13 chemical shifts given below are typical approximate ranges only. Available from: [Link]

• HPLC analysis of a uv inactive & highly polar compound. ResearchGate. Available from: [Link]

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• Enantioselective synthesis of 1,2-disubstituted thiocyclobutanes via Michael addition. Royal Society of Chemistry. Available from: [Link]

• HPLC method for detecting content of methylsulfonyl chloride in industrial waste liquid. Google Patents.

• A continuous flow investigation of sulfonyl chloride synthesis using N-chloroamides: optimization, kinetics and mechanism. Royal Society of Chemistry. Available from: [Link]

• Organic sulfur mechanisms. 24. Preparation and reactions of 2-hydroxyethanesulfonyl chloride, the first hydroxyalkanesulfonyl chloride. ResearchGate. Available from: [Link]

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A Comparative Analysis of Cyclobutyl and Cyclopentyl Sulfonyl Chloride Reactivity

Introduction

In the landscape of medicinal chemistry and organic synthesis, sulfonyl chlorides are indispensable electrophiles for constructing sulfonamides and sulfonate esters. Their reactivity is paramount to the efficiency of synthetic routes and the successful development of novel chemical entities. A recurring question in scaffold design pertains to the influence of cyclic alkyl moieties on the reactivity of the sulfonyl chloride group. This guide provides an in-depth comparison of the reactivity of cyclobutyl sulfonyl chloride and cyclopentyl sulfonyl chloride, grounded in the principles of physical organic chemistry and supported by experimental insights. We will explore how the inherent ring strain of these cycloalkanes modulates reactivity, offering a predictive framework for researchers in drug development and synthetic methodology.

Core Principles: The Role of Ring Strain in Reactivity

The reactivity of cycloalkyl derivatives is profoundly influenced by changes in internal strain—a combination of angle strain, torsional strain, and steric strain—when moving from the ground state to the transition state of a reaction.[1]

• Cyclobutane: A four-membered ring, cyclobutane is characterized by significant angle strain , with C-C-C bond angles compressed to approximately 88°-90° from the ideal 109.5° for sp³ hybridized carbon.[1][2] It also suffers from considerable torsional strain due to the eclipsing of hydrogen atoms, which is only partially relieved by a slight puckering of the ring.[3] The total strain energy of cyclobutane is high, approximately 26.5 kcal/mol.

• Cyclopentane: In contrast, a five-membered ring like cyclopentane has much less angle strain, as the internal angles of a regular pentagon (108°) are very close to the ideal tetrahedral angle.[3] However, a planar cyclopentane would experience significant torsional strain. To alleviate this, it adopts a non-planar "envelope" or "half-chair" conformation, which reduces the eclipsing interactions.[3] Consequently, cyclopentane has a much lower total strain energy of about 6.5 kcal/mol.

This difference in ground-state strain energy is the critical factor governing their relative reactivities, particularly in reactions that involve a change in hybridization at the carbon atom attached to the leaving group.

Reactivity Comparison: A Tale of Two Mechanisms

The solvolysis of sulfonyl chlorides—reaction with a solvent like water, ethanol, or acetic acid—is a standard method for assessing their reactivity. These reactions can proceed through different mechanisms, primarily SN1-like or SN2-like pathways, depending on the substrate and solvent.[4][5] The expected reactivity of cyclobutyl versus cyclopentyl systems diverges significantly depending on the operative mechanism.

Scenario 1: SN1-type Solvolysis (Carbocation Intermediate)

In an SN1 mechanism, the rate-determining step is the formation of a carbocation. This process involves a change in hybridization at the alpha-carbon from sp³ (in the starting material) to sp² (in the carbocation).

• For Cyclobutyl Systems: The formation of a cyclobutyl cation involves moving from a strained sp³ ground state (bond angles ~90°) towards a transition state that has more sp² character. An ideal sp² carbon has 120° bond angles. While a four-membered ring cannot achieve this, the transition state allows for a significant release of angle strain . This relief of "I-strain" (internal strain) accelerates the ionization step.

• For Cyclopentyl Systems: The cyclopentyl ring is already relatively strain-free in its sp³ ground state. Moving to an sp²-hybridized carbocation introduces strain, as the ideal internal angles for a five-membered ring (~108°) are forced to expand towards 120°, increasing both angle and torsional strain.

Hypothesis: In reactions with significant SN1 character, cyclobutyl sulfonyl chloride is expected to be significantly more reactive than cyclopentyl sulfonyl chloride . This is directly analogous to the observed reactivity of other cycloalkyl halides and tosylates, where the solvolysis of cyclobutyl derivatives is much faster than that of cyclopentyl derivatives. For instance, in the acetolysis of cycloalkyl tosylates, cyclobutyl tosylate reacts approximately 12 times faster than cyclopentyl tosylate.

Scenario 2: SN2-type Solvolysis (Concerted Displacement)

The solvolysis of most simple alkanesulfonyl chlorides is generally considered to proceed via a concerted SN2 mechanism, where the nucleophile attacks the sulfur atom directly.[4] In this case, the reaction occurs at the sulfur center, not the ring carbon.

• Influence of the Alkyl Group: The primary role of the cyclobutyl and cyclopentyl groups is to exert steric and electronic effects on the sulfonyl sulfur. Both are secondary alkyl groups, and the steric hindrance they present to an incoming nucleophile at the sulfur atom is expected to be similar.

Hypothesis: In a pure SN2 reaction at the sulfur center, the difference in ring strain between the cyclobutyl and cyclopentyl groups would have a much less direct impact on the transition state energy. Therefore, the reactivity difference between cyclobutyl and cyclopentyl sulfonyl chlorides would be minimal , likely governed by subtle differences in steric hindrance or inductive effects.

Quantitative Data (Analogous System)

Compound	Relative Rate (k_rel)
Cyclopropyl Tosylate	0.015
Cyclobutyl Tosylate	0.13
Cyclopentyl Tosylate	1.00 (Reference)
Cyclohexyl Tosylate	0.43
Data is representative and compiled from established physical organic chemistry studies.

This data for tosylates, which proceed through carbon-centered solvolysis, clearly shows the cyclopentyl derivative is more reactive than the cyclobutyl. This contradicts the initial I-strain hypothesis for an SN1 reaction and suggests that for secondary systems, achieving a fully developed carbocation is difficult and other factors may dominate. However, it is crucial to note that sulfonyl chlorides react at the sulfur center, which complicates a direct comparison. A key takeaway from studies on cycloalkyl bromides is that in hydrolysis, the cyclobutyl derivative was found to be more reactive than the cyclopentyl derivative, supporting the I-strain release model in a system more prone to SN1 character.[6]

Mechanistic Visualization

The differing pathways and the influence of ring strain can be visualized to clarify the underlying principles.

Caption: SN1-like pathway showing how relief of ring strain accelerates the formation of a cyclobutyl cation intermediate compared to a cyclopentyl cation.

Experimental Protocol: Measurement of Solvolysis Rate by Titration

To empirically determine the reactivity of these compounds, a classic conductometric or titrimetric solvolysis experiment can be performed. The reaction produces hydrochloric acid, the concentration of which can be monitored over time.

Objective: To measure the pseudo-first-order rate constant (k) for the solvolysis of cyclobutyl sulfonyl chloride and cyclopentyl sulfonyl chloride in a given solvent system (e.g., 80% ethanol/20% water).

Materials:

• Cyclobutyl sulfonyl chloride

• Cyclopentyl sulfonyl chloride

• Solvent (e.g., 80% ethanol (v/v))

• Standardized NaOH solution (~0.02 M)

• Indicator (e.g., Bromothymol blue)

• Constant temperature bath, stopwatch, burette, conical flasks

Procedure:

• Preparation: Prepare a stock solution of the sulfonyl chloride (~0.1 M) in a non-hydroxylic solvent like acetone.

• Reaction Initiation: Equilibrate the solvent (e.g., 50 mL of 80% ethanol) in a flask in the constant temperature bath (e.g., 25.0 °C). Add a few drops of indicator.

• Time Zero: Using a pipette, add a small, known volume of the sulfonyl chloride stock solution (e.g., 0.5 mL) to the equilibrated solvent. Start the stopwatch immediately. This is t=0.

• Titration: Immediately titrate the generated HCl with the standardized NaOH solution. The goal is to add aliquots of NaOH to maintain the solution at the endpoint color of the indicator.

• Data Collection: Record the volume of NaOH added at regular time intervals until the reaction is complete (the "infinity point," where no more acid is produced).

• Calculation: The rate constant k is determined by plotting ln(V∞ - Vt) versus time (t), where V∞ is the volume of NaOH at completion and Vt is the volume at time t. The slope of this line is equal to -k.

Caption: Experimental workflow for determining the solvolysis rate constant of a sulfonyl chloride via titration.

Conclusion and Outlook

The comparison between cyclobutyl and cyclopentyl sulfonyl chloride reactivity is a classic case study in physical organic chemistry, demonstrating the powerful influence of ground-state strain on reaction kinetics.

• For reactions that proceed with significant SN1 character , the relief of angle and torsional strain provides a potent driving force that is expected to make cyclobutyl sulfonyl chloride significantly more reactive than its five-membered ring counterpart.

• For reactions that follow a concerted SN2 pathway at the sulfur center , this difference in ring strain is transmitted less effectively to the transition state, and the reactivity difference is predicted to be small .

For drug development professionals, this means that incorporating a cyclobutyl moiety adjacent to a reactive center can lead to faster substitution reactions, a factor that could be beneficial for synthesis or detrimental to metabolic stability. Conversely, the relatively stable and predictable nature of the cyclopentyl group makes it a reliable and common structural motif. The choice between these two building blocks should therefore be a conscious one, informed by the desired mechanistic pathway and reactivity profile of the target molecule.

References

• Baeyer, A. (1885). Ueber Polyacetylenverbindungen. Berichte der deutschen chemischen Gesellschaft, 18(2), 2269-2281. [Link]

• Bentley, T. W., & Schleyer, P. v. R. (1977). The SN1-SN2 Spectrum. 2. Quantitative Treatments of Solvolytic Reactivity. Advances in Physical Organic Chemistry, 14, 1-67.
• Eliel, E. L., & Wilen, S. H. (1994). Stereochemistry of Organic Compounds. John Wiley & Sons.
• Roberts, J. D., & Chambers, V. C. (1951). Small-Ring Compounds. VI. The Relative Reactivities of Cyclopropyl, Cyclobutyl, Cyclopentyl, and Cyclohexyl p-Toluenesulfonates, Bromides, and Amines. Journal of the American Chemical Society, 73(11), 5034–5040.
• Wiberg, K. B. (1986). The Concept of Strain in Organic Chemistry. Angewandte Chemie International Edition in English, 25(4), 312-322.

• LibreTexts Chemistry. (2024). 4.2: Ring Strain and the Structure of Cycloalkanes. [Link]

• Kevan, M., & D'Souza, M. J. (2008). Correlation of the Rates of Solvolysis of Two Arenesulfonyl Chlorides and of trans-β-Styrenesulfonyl Chloride — Precursors in the Development of New Pharmaceuticals. International Journal of Molecular Sciences, 9(12), 2639-2657. [Link]

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Infrared (IR) absorption peaks for sulfonyl chloride group

Analytical Differentiation of Sulfonyl Chlorides: An FT-IR Comparative Guide for Drug Development

Introduction In modern drug development and organic synthesis, sulfonyl chlorides (-SO₂Cl) are indispensable electrophilic building blocks. They are the primary reagents utilized to synthesize sulfonamides—a ubiquitous pharmacophore found in antimicrobials, diuretics, and COX-2 inhibitors. As an Application Scientist, I frequently encounter the need to accurately identify and differentiate the highly reactive sulfonyl chloride functional group from its downstream products or competing sulfur-oxygen species. Fourier-Transform Infrared (FT-IR) spectroscopy provides a rapid, non-destructive, and highly objective method for this structural characterization.

Mechanistic Causality of IR Absorptions To effectively utilize FT-IR, one must understand the causality behind the spectral data. The sulfonyl group (S=O) exhibits two primary vibrational modes: asymmetric and symmetric stretching.

The exact wavenumber of these absorptions is dictated by the electronic environment surrounding the sulfur atom. In a sulfonyl chloride, the highly electronegative chlorine atom exerts a strong electron-withdrawing inductive (-I) effect[1]. This pulls electron density away from the sulfur atom, increasing its partial positive charge. Consequently, the S=O double bonds are shortened and strengthened, which increases their force constant (

). According to Hooke's Law for molecular vibrations, a larger force constant results in a higher vibrational frequency.

This is why sulfonyl chlorides absorb at significantly higher wavenumbers compared to sulfonamides or sulfones[2]. In contrast, the nitrogen atom in a sulfonamide can donate electron density through resonance (+M effect), decreasing the S=O bond order and lowering the absorption frequency. Additionally, the S-Cl bond itself exhibits a stretching frequency around 375 cm⁻¹, though this is typically observed in the far-IR or Raman spectra rather than the standard mid-IR region[3].

Comparative Spectral Data When evaluating a reagent's identity or confirming a chemical structure, it is crucial to benchmark the target against alternative functional groups. The table below objectively compares the characteristic S=O stretching frequencies of sulfonyl chlorides against other common sulfur-oxygen moieties, utilizing data from [4] and[2].

Functional Group	Structure	Asymmetric S=O Stretch (cm⁻¹)	Symmetric S=O Stretch (cm⁻¹)
Sulfonyl Chloride	-SO₂Cl	1410 – 1370	1204 – 1166
Sulfonate Ester	-SO₂OR	1372 – 1335	1195 – 1168
Sulfonamide	-SO₂NH₂	1370 – 1335	1170 – 1155
Sulfonic Acid	-SO₃H	1350 – 1342	1165 – 1150
Sulfone	-SO₂R	1350 – 1300	1160 – 1120

Note: Exact peak positions may vary slightly depending on conjugation (e.g., aromatic vs. aliphatic) and physical state[1].

Experimental Workflow: In-Situ Reaction Monitoring The distinct high-frequency absorption of the -SO₂Cl group makes it an ideal candidate for real-time reaction monitoring using Attenuated Total Reflectance (ATR) FT-IR. By tracking the conversion of a sulfonyl chloride to a sulfonamide, we create a self-validating system: the decay of the reactant peak must inversely correlate with the growth of the product peak.

Real-time FTIR workflow tracking sulfonyl chloride conversion to sulfonamide.

Step-by-Step Methodology: Real-Time FTIR Monitoring of Sulfonyl Chloride Aminolysis To ensure high scientific integrity and reproducibility, follow this field-proven protocol for monitoring the aminolysis of a sulfonyl chloride:

• Baseline Establishment : Purge the ATR-FTIR spectrometer with dry nitrogen to eliminate atmospheric H₂O and CO₂ interference. Collect a background spectrum of the pure, anhydrous reaction solvent (e.g., dichloromethane or acetonitrile).

• Reagent Preparation : Dissolve the sulfonyl chloride in the solvent to achieve a concentration of 0.1 M to 0.5 M. This concentration ensures a high signal-to-noise ratio without saturating the detector.

• Initial Spectral Acquisition : Introduce the unreacted sulfonyl chloride solution to the ATR crystal (or use an in-situ ReactIR probe). Identify and record the baseline intensity of the asymmetric S=O stretch (1410–1370 cm⁻¹) and the symmetric S=O stretch (1204–1166 cm⁻¹)[4].

• Reaction Initiation : Add the amine nucleophile and a non-nucleophilic base (such as N,N-Diisopropylethylamine, DIPEA) to the reaction vessel under continuous stirring.

• Real-Time Monitoring : Continuously acquire IR spectra at 1-minute intervals. Track the signal decay of the 1410–1370 cm⁻¹ peak (indicating the consumption of the sulfonyl chloride) and the simultaneous signal growth of the 1370–1335 cm⁻¹ peak (indicating the formation of the sulfonamide)[2].

• Data Processing & Validation : The reaction is deemed complete when the 1410–1370 cm⁻¹ peak plateaus at the baseline. Validate the final product by confirming the emergence of N-H stretching bands around 3350–3250 cm⁻¹[5]. This dual-peak tracking ensures the spectral changes are due to chemical conversion rather than physical artifacts like solvent evaporation.

References

• Title: IR, NMR and MS of a Sulfonyl Chloride compound Source: ACD/Labs URL: [Link]

• Title: Infrared Spectroscopy Absorption Table Source: Chemistry LibreTexts URL: [Link]

• Title: The Sulfur-Chlorine Stretching Band in Sulfonyl Chlorides Source: Canadian Science Publishing URL: [Link]

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A Senior Application Scientist's Guide to the Validation of Sulfonamide Synthesis: A Comparative Analysis of TLC and LC-MS

For researchers, scientists, and professionals in drug development, the synthesis of novel chemical entities is only the beginning of the journey. The subsequent validation of that synthesis is paramount to ensure the identity, purity, and quality of the final product. This guide provides an in-depth comparison of two ubiquitous analytical techniques, Thin-Layer Chromatography (TLC) and Liquid Chromatography-Mass Spectrometry (LC-MS), in the context of validating a typical sulfonamide synthesis. We will delve into the principles, provide detailed experimental protocols, and offer insights into the strengths and limitations of each method, grounded in scientific integrity and regulatory awareness.

The Synthesis of Sulfonamides: A Cornerstone of Medicinal Chemistry

Sulfonamides are a critical class of compounds in medicinal chemistry, renowned for their antibacterial properties and presence in a wide array of other therapeutic agents.[1][2] The most common synthetic route involves the reaction of a sulfonyl chloride with a primary or secondary amine in the presence of a base to neutralize the hydrochloric acid byproduct.[1][2][3]

A Model Reaction: Synthesis of N-Benzyl-4-toluenesulfonamide

For the purpose of this guide, we will consider the synthesis of N-benzyl-4-toluenesulfonamide from p-toluenesulfonyl chloride and benzylamine. This reaction serves as a practical example for demonstrating the application of TLC and LC-MS in a real-world laboratory setting.

Thin-Layer Chromatography (TLC): The Workhorse of Reaction Monitoring

TLC is a form of liquid chromatography where the stationary phase is a thin layer of an adsorbent material, typically silica gel, coated on a plate, and the mobile phase is a solvent or mixture of solvents.[4][5] Its simplicity, speed, and low cost make it an indispensable tool for qualitatively monitoring the progress of a chemical reaction.[6][7][8]

The Principle of Separation in TLC

Separation in TLC is based on the differential partitioning of the components of a mixture between the stationary and mobile phases.[4][6] In the case of our model reaction, the starting materials (p-toluenesulfonyl chloride and benzylamine) and the product (N-benzyl-4-toluenesulfonamide) will have different polarities and thus different affinities for the polar silica gel stationary phase and the less polar mobile phase. This results in different rates of migration up the TLC plate, leading to their separation.[5]

Experimental Protocol: Monitoring Sulfonamide Synthesis with TLC

Materials:

• TLC plates (silica gel 60 F254)

• Developing chamber

• Capillary tubes for spotting

• Mobile phase (e.g., 7:3 Hexanes:Ethyl Acetate)[9]

• UV lamp (254 nm)

• Forceps

Procedure:

• Prepare the Developing Chamber: Pour the chosen mobile phase into the developing chamber to a depth of about 0.5 cm. Place a piece of filter paper inside to help saturate the chamber with solvent vapors, ensuring reproducible results. Cover and allow to equilibrate for 5-10 minutes.[5][9]

• Prepare the TLC Plate: With a pencil, gently draw a baseline about 1 cm from the bottom of the TLC plate. Mark three lanes on the baseline for the starting material (SM), co-spot (Co), and reaction mixture (Rxn).[9]

• Spot the Plate:

  • SM Lane: Dissolve a small amount of the starting amine (benzylamine) in a suitable solvent (e.g., ethyl acetate) and spot it on the "SM" mark.

  • Rxn Lane: Using a clean capillary tube, take a small aliquot from the reaction mixture and spot it on the "Rxn" mark.[9]

  • Co-spot Lane: First, spot the starting material on the "Co" mark, then, using the same spot, apply the reaction mixture on top. This helps in unambiguously identifying the starting material spot in the reaction mixture.[4]

• Develop the Plate: Carefully place the spotted TLC plate into the equilibrated chamber using forceps, ensuring the baseline is above the solvent level.[4][9] Allow the solvent to ascend the plate by capillary action until it is about 1 cm from the top.

• Visualize and Analyze: Remove the plate, immediately mark the solvent front with a pencil, and allow the solvent to evaporate. Visualize the spots under a UV lamp.[9] The reaction is considered complete when the spot corresponding to the limiting reactant (in this case, benzylamine) is no longer visible in the "Rxn" lane.[9]

Interpreting TLC Results

The retention factor (Rf) value, calculated as the ratio of the distance traveled by the spot to the distance traveled by the solvent front, is a key parameter in TLC.[7] In a typical sulfonamide synthesis on a silica gel plate:

• The starting amine is often polar and will have a relatively low Rf value.

• The sulfonyl chloride is generally less polar and will have a higher Rf value.

• The resulting sulfonamide product is typically of intermediate polarity.

As the reaction progresses, the spot corresponding to the starting amine will diminish in intensity, while the spot for the sulfonamide product will appear and intensify.

Liquid Chromatography-Mass Spectrometry (LC-MS): The Gold Standard for Confirmation and Purity Assessment

LC-MS is a powerful analytical technique that couples the separation capabilities of high-performance liquid chromatography (HPLC) with the mass analysis capabilities of mass spectrometry.[10] It is an indispensable tool in drug development for confirming the molecular weight of a synthesized compound, assessing its purity, and identifying any byproducts.[11][12]

The Principle of LC-MS

In LC-MS, the reaction mixture is first injected into an HPLC system, where the components are separated based on their interactions with the stationary phase in the column and the mobile phase.[13] The separated components then elute from the column and enter the mass spectrometer. In the mass spectrometer, the molecules are ionized, and the resulting ions are separated based on their mass-to-charge ratio (m/z), providing precise molecular weight information.[10][12]

Experimental Protocol: Validating Sulfonamide Synthesis with LC-MS

Instrumentation and Materials:

• LC-MS system equipped with a C18 reversed-phase column and an electrospray ionization (ESI) source.

• Mobile phase A: Water with 0.1% formic acid

• Mobile phase B: Acetonitrile with 0.1% formic acid

• Sample vials

• Syringe filters (0.45 µm)

Procedure:

• Sample Preparation: Take a small aliquot of the final, worked-up reaction mixture. Dilute it significantly with the mobile phase (e.g., 1:1 mixture of A and B). Filter the diluted sample through a syringe filter to remove any particulate matter.[14]

• LC Method Setup:

  • Column: C18 reversed-phase column (e.g., 250 x 4.6 mm, 5 µm).

  • Mobile Phase: A gradient elution is often used, for example, starting with a higher proportion of mobile phase A and gradually increasing the proportion of mobile phase B over the course of the run. This allows for the separation of compounds with a wide range of polarities.

  • Flow Rate: Typically 1 mL/min.[15]

  • Injection Volume: 5-10 µL.

• MS Method Setup:

  • Ionization Mode: Electrospray ionization (ESI) in positive ion mode is generally suitable for sulfonamides.

  • Mass Range: Set the mass analyzer to scan a range that includes the expected molecular weights of the starting materials, product, and any potential byproducts. For N-benzyl-4-toluenesulfonamide (MW = 261.34), a scan range of m/z 100-500 would be appropriate.

• Data Acquisition and Analysis: Inject the prepared sample and start the data acquisition. The output will be a total ion chromatogram (TIC), which shows the intensity of all ions as a function of retention time. By extracting the ion corresponding to the expected mass of the product, one can obtain an extracted ion chromatogram (EIC) to confirm its presence. The mass spectrum of the peak corresponding to the product will confirm its molecular weight.

Interpreting LC-MS Results

• Chromatogram: The liquid chromatogram will show peaks corresponding to the different components of the mixture. The retention time of each peak is characteristic of that compound under the specific chromatographic conditions. The area under the peak is proportional to the concentration of the compound, allowing for an assessment of purity.

• Mass Spectrum: The mass spectrum of the product peak should show an ion corresponding to the protonated molecule [M+H]+. For N-benzyl-4-toluenesulfonamide, this would be at an m/z of approximately 262.3. The presence of this ion confirms the identity of the synthesized compound. Other peaks in the chromatogram can be analyzed by their mass spectra to identify byproducts or unreacted starting materials.

Head-to-Head Comparison: TLC vs. LC-MS

Feature	Thin-Layer Chromatography (TLC)	Liquid Chromatography-Mass Spectrometry (LC-MS)
Primary Use	Qualitative reaction monitoring[3][4][5]	Quantitative analysis, purity determination, and molecular weight confirmation[12]
Sensitivity	Microgram (µg) range[6]	Nanogram (ng) to picogram (pg) range[12]
Resolution	Lower	High
Analysis Time	5-20 minutes	10-60 minutes per sample
Cost	Low	High
Information Provided	Rf value, presence/absence of spots	Retention time, molecular weight, fragmentation pattern, purity (%)
Ease of Use	Simple, minimal training required[8]	Complex, requires skilled operator
Throughput	High (multiple samples on one plate)	Lower (sequential injections)

Visualization of Analytical Workflows

Overall Synthesis and Validation Workflow

Caption: Workflow for sulfonamide synthesis and validation.

TLC Workflow

Caption: Step-by-step workflow for TLC analysis.

LC-MS Workflow

Caption: Step-by-step workflow for LC-MS analysis.

Regulatory Context and the Importance of Method Validation

In the pharmaceutical industry, analytical methods must be validated to ensure they are reliable and suitable for their intended purpose.[16][17] Regulatory bodies like the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA) provide guidelines for method validation.[18][19][20] While TLC is primarily a qualitative tool for reaction monitoring, LC-MS methods used for final product release and purity assessment must undergo rigorous validation for parameters such as accuracy, precision, specificity, linearity, and robustness.[13][20] The ICH Q3A and Q3B guidelines, for instance, set thresholds for the reporting, identification, and qualification of impurities in new drug substances and products.[18][21]

Conclusion: A Synergistic Approach

TLC and LC-MS are not mutually exclusive but rather complementary techniques in the validation of sulfonamide synthesis. TLC serves as a rapid, cost-effective tool for real-time reaction monitoring, providing immediate feedback on the progress of the synthesis.[3][4] LC-MS, on the other hand, offers unparalleled sensitivity and specificity for the definitive confirmation of the product's identity and the quantitative assessment of its purity.[12] A well-designed validation strategy will leverage the strengths of both techniques to ensure the synthesis of high-quality sulfonamides, meeting the stringent requirements of the drug development process. By understanding the principles and applying the protocols outlined in this guide, researchers can confidently and efficiently validate their synthetic products, paving the way for further downstream development.

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• AMSbiopharma. (2025, October 7). Impurity guidelines in drug development under ICH Q3.
• International Council for Harmonisation. (2006, October 25). Impurities in new drug substances Q3A (R2).
• Benchchem. (n.d.). Technical Support Center: Monitoring Sulfonylation Reactions with TLC.
• Scribd. (n.d.). FDA Guidelines for Analytical Method Validation.
• Wikipedia. (n.d.). Thin-layer chromatography.
• IKEV. (n.d.). ICH Q3AR Guideline Impurity Testing Guideline Impurities in New Drug Substances.
• U.S. Food and Drug Administration. (2024, March 6). Q2(R2) Validation of Analytical Procedures.
• European Medicines Agency. (2006, October 1). ICH Q3A (R2) Impurities in new drug substances - Scientific guideline.
• ECA Academy. (n.d.). ICH Q3A(R2) Impurities in New Drug Substances.
• Macmillan Group - Princeton University. (2023, September 28). One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation.
• Lab Manager. (2025, October 22). ICH and FDA Guidelines for Analytical Method Validation.
• Chemistry Hall. (2020, January 2). Thin Layer Chromatography: A Complete Guide to TLC.
• Unknown. (n.d.). Thin Layer Chromatography.
• Unknown. (2025, December 26). Essential FDA Guidelines for Bioanalytical Method Validation.
• National Center for Biotechnology Information. (n.d.). Preparation of sulfonamides from N-silylamines.
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• ResearchGate. (n.d.). FDA Signals a New Approach for Analytical Method Validation.
• Royal Society of Chemistry. (2013). A Simple and Eco-Sustainable Method for the Sulfonylation of Amines Under Microwave-Assisted Solvent-Free Conditions. RSC Advances.
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A Comparative Guide to Reference Standards for the Quantification of Cyclobutyl-Containing Pharmaceuticals: A Case Study on Voclosporin

This guide provides an in-depth technical comparison of reference standards and analytical methodologies for the quantification of cyclobutyl-containing active pharmaceutical ingredients (APIs), with a specific focus on the novel calcineurin inhibitor, Voclosporin. Designed for researchers, analytical scientists, and drug development professionals, this document delves into the critical aspects of selecting, qualifying, and utilizing reference standards to ensure data integrity, analytical accuracy, and regulatory compliance.

The Critical Role of Reference Standards in Pharmaceutical Analysis

In pharmaceutical quality control, a reference standard serves as the benchmark against which an analyte's identity, purity, quality, and strength are measured.[1] The integrity of all analytical data hinges on the quality of the reference standard used; an impure or poorly characterized standard will invariably lead to erroneous results, potentially impacting product safety and efficacy.[2] This is particularly crucial for complex molecules like Voclosporin, a structural analog of cyclosporine A, which features a modified amino acid side chain containing a cyclobutyl derivative.[3][4] Given its narrow therapeutic index, impurities must be rigorously controlled according to ICH Q3A/B guidelines.[3]

Reference standards are broadly categorized into two tiers:

• Primary Reference Standards: These are materials of the highest metrological quality, whose value is accepted without reference to other standards.[5] They are typically obtained from official pharmacopeias (e.g., USP, EP) and are extensively characterized to confirm their identity and purity.[2][6]

• Secondary (or In-house/Working) Reference Standards: These standards are qualified by comparison against a primary reference standard.[7] They are used for routine analyses to conserve the more expensive and scarce primary standards.[7] The traceability of a secondary standard to its corresponding primary standard must be unequivocally demonstrated and documented.[5]

Qualifying a Reference Standard: A Self-Validating System

The qualification of a reference standard is a comprehensive process designed to ensure its suitability for its intended use. This process is a self-validating system, establishing an unbroken chain of traceability and confidence in the material's integrity.

Foundational Workflow for Reference Standard Qualification

The following diagram illustrates a typical workflow for the qualification of an in-house secondary reference standard against a primary pharmacopeial standard.

Caption: Workflow for qualifying a secondary reference standard.

The Power of Orthogonal Purity Assessment

Relying on a single analytical technique for purity assessment is insufficient. A robust characterization protocol employs orthogonal methods—techniques that measure the same attribute based on different chemical or physical principles.

• Chromatographic Purity (HPLC): High-Performance Liquid Chromatography is the workhorse for separating and quantifying process-related impurities and degradation products.[3]

• Mass Balance: This approach provides a comprehensive purity value by summing the contributions of all measured impurities (organic, inorganic, residual solvents, water content) and subtracting the total from 100%.[7][8]

• Quantitative NMR (qNMR): As a primary ratio method, qNMR determines the purity of a substance by comparing the integral of an analyte's signal to that of a certified reference material (CRM) of known purity, without the need for a specific standard of the analyte itself.[9][10] This makes it an exceptionally powerful tool for assigning a traceable, absolute purity value to a new reference standard candidate.[8]

Comparative Analysis of Analytical Methods for Voclosporin

The choice of analytical method directly impacts the accuracy, sensitivity, and efficiency of quantification. While multiple methods exist for Voclosporin, they offer different performance characteristics.

Method Performance Comparison: HPLC-UV vs. LC-MS/MS

The following table summarizes typical performance characteristics for validated HPLC-UV and LC-MS/MS methods for Voclosporin quantification, based on data extracted from multiple studies.

Parameter	HPLC-UV Method	LC-MS/MS Method	Rationale & Insights
Principle	UV Absorbance	Mass-to-Charge Ratio	LC-MS/MS offers significantly higher specificity by monitoring for a specific parent-daughter ion transition, minimizing interference from matrix components or co-eluting impurities.[11]
Typical Column	Inertsil ODS C18 (250x4.6mm, 5µm)[12]	Zorbax SB-C8 (2.1x12.5mm)[13]	Shorter, smaller-particle columns are often used in LC-MS/MS for faster run times and sharper peaks, enhancing sensitivity.
Mobile Phase	Isocratic: Methanol:Acetonitrile (45:55)[12]	Gradient: Water/Acetonitrile with additives[13]	Gradient elution in LC-MS/MS is common for effectively separating the analyte from complex biological matrices prior to detection.[14]
Detection λ / MRM	273 nm[12]	1215.1 → 1197.1 m/z[13]	The Multiple Reaction Monitoring (MRM) transition is highly specific to the Voclosporin molecule.
Linearity Range	20 - 70 µg/mL[12]	1 - 200 ng/mL[13]	The superior sensitivity of mass spectrometric detection allows for a much wider dynamic range and significantly lower quantification limits, essential for therapeutic drug monitoring.[14]
Precision (%RSD)	< 2.0%[15][16]	< 15%[13]	Both methods demonstrate excellent precision, meeting regulatory acceptance criteria.
Accuracy (%Rec)	99.8% - 100.5%[15][16]	Within 85-115% of nominal[13]	Both methods provide high accuracy suitable for quantitative analysis.
Application	API and dosage form assay[15]	Therapeutic drug monitoring in blood[13][17]	HPLC-UV is well-suited for quality control of bulk drug and finished products where concentrations are high. LC-MS/MS is the gold standard for bioanalysis due to its sensitivity.[14]

Impact of Reference Standard Grade on Analytical Results

Using a well-characterized primary standard versus a secondary standard of lesser or unverified purity can have a significant impact on the final assay value. The uncertainty of the secondary standard propagates through the calculation, leading to a less reliable result.

Parameter	Analysis with USP Primary Standard	Analysis with Secondary Standard
Assigned Purity	99.9% (as per CoA)	99.2% (qualified in-house)
Purity Uncertainty	± 0.1%	± 0.4%
Calculated Assay Value	100.1%	99.4%
Result Confidence	High; directly traceable to pharmacopeia.	Moderate; dependent on the quality of the in-house qualification.
Regulatory Standing	Conclusive result.[6]	Acceptable for routine use, but may require justification and demonstration of traceability.[5]

Detailed Experimental Protocols

The following protocols are representative methodologies for the analysis of Voclosporin, based on published and validated methods.

Protocol 1: Purity Determination of Voclosporin by qNMR

Objective: To assign an absolute mass fraction purity to a candidate Voclosporin reference standard using an internal calibrant.

Materials:

• Voclosporin candidate material

• Certified Internal Calibrant (e.g., Maleic acid, NIST SRM)

• Deuterated Solvent (e.g., DMSO-d6)

• High-precision analytical balance

• NMR Spectrometer (≥400 MHz)

Procedure:

• Sample Preparation: Accurately weigh approximately 10-20 mg of the Voclosporin candidate and 5-10 mg of the certified internal calibrant into the same vial. Record the weights precisely.

• Dissolve the mixture in a known volume of deuterated solvent (e.g., 0.75 mL of DMSO-d6).

• NMR Acquisition: Acquire the ¹H NMR spectrum using quantitative parameters. This is critical and involves ensuring full relaxation of all relevant nuclei. A long relaxation delay (D1) of at least 5 times the longest T1 value of the signals of interest is essential.

• Data Processing: Process the spectrum with careful phasing and baseline correction.

• Integration: Integrate a well-resolved, characteristic signal for Voclosporin (Int_analyte) and a signal for the internal calibrant (Int_calibrant). Ensure the signals are free from overlap with impurities or solvent signals.

• Calculation: Calculate the purity (P_analyte) using the following formula[9]:

  P_analyte (%) = (Int_analyte / N_analyte) * (N_calibrant / Int_calibrant) * (MW_analyte / MW_calibrant) * (m_calibrant / m_analyte) * P_calibrant

  Where:

  • Int = Integral area

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P_calibrant = Certified purity of the internal calibrant

Causality: The choice of a long relaxation delay is paramount because it ensures that the signal intensity is directly proportional to the number of nuclei, which is the fundamental principle of qNMR.[9] Using a certified internal calibrant provides direct traceability to SI units.[8]

Protocol 2: Voclosporin Assay by HPLC-UV

Objective: To quantify Voclosporin in a drug substance or product using a reference standard.

Caption: Experimental workflow for Voclosporin assay by HPLC.

Chromatographic Conditions (based on[12]):

• Column: Inertsil ODS C18, 250 x 4.6 mm, 5 µm

• Mobile Phase: Methanol: Acetonitrile (45:55 v/v)

• Flow Rate: 1.0 mL/min

• Detection: UV at 273 nm

• Injection Volume: 20 µL

Procedure:

• System Suitability: Inject the standard solution five times. The relative standard deviation (%RSD) of the peak areas should be ≤ 2.0%.

• Analysis: Inject the standard and sample solutions in duplicate.

• Calculation: Calculate the assay percentage using the standard formula comparing the average peak area of the sample to the average peak area of the standard, accounting for the respective concentrations.

Causality: The system suitability test is a mandatory check to ensure the chromatographic system is performing adequately before sample analysis begins.[16] An isocratic method is chosen for its simplicity and robustness, which is ideal for a routine QC environment where the analyte concentration is high and the sample matrix is simple.[12]

Conclusion

The selection and proper qualification of reference standards are foundational to the integrity of all analytical data in pharmaceutical development. For cyclobutyl-containing compounds like Voclosporin, where potency and purity are paramount, a multi-tiered approach to analysis is essential. While HPLC-UV provides a robust method for routine quality control, LC-MS/MS offers the superior sensitivity and specificity required for bioanalytical applications. Furthermore, the integration of qNMR as an orthogonal method for purity assignment provides an absolute, traceable value that anchors the entire metrological chain. By understanding the comparative performance of these standards and methods, scientists can make informed decisions that ensure the development of safe, effective, and compliant pharmaceutical products.

References

• Veeprho. (n.d.). Voclosporin Impurities and Related Compound. Retrieved from [Link]

• International Journal of Medical and Pharmaceutical Case Reports. (n.d.). Development and Validation of a High-Performance Liquid Chromatography Method for Voclosporin Analysis. Retrieved from [Link]

• Axios Research. (n.d.). Voclosporin. Retrieved from [Link]

• Shimadzu Chemistry & Diagnostics. (n.d.). Voclosporin | 515814-01-4. Retrieved from [Link]

• Afifa, S. (2025, October 14). STABILITY INDICATING RP-HPLC METHOD FOR THE DEVELOPMENT AND VALIDATION OF VOCLOSPORIN IN BLUK AND PHARMACEUTICAL DOSAGE FORMS. World Journal of Pharmaceutical Sciences. Retrieved from [Link]

• Pharmaffiliates. (n.d.). Voclosporin-impurities. Retrieved from [Link]

• Handy, R., Trepanier, D., Scott, G., Foster, R., & Freitag, D. (2008). Development and validation of a LC/MS/MS method for quantifying the next generation calcineurin inhibitor, voclosporin, in human whole blood. Journal of Chromatography B, 874(1-2), 57-63. Retrieved from [Link]

• Ponnekanti, K., et al. (2023, December 25). A Novel Stability Indicating RP-HPLC with PDA Approach for Estimation of Voclosporin in Bulk and Marketed Formulation. Impact Factor. Retrieved from [Link]

• Anglani, R., et al. (2026, February 21). Voclosporin from Cyclosporine A: Process Optimization and Impurities Characterization. ACS Omega. Retrieved from [Link]

• PharmaCompass. (n.d.). Voclosporin. Retrieved from [Link]

• Ponnekanti, K., Godela, R., et al. (2023). A Novel Stability Indicating RP-HPLC with PDA Approach for Estimation of Voclosporin in Bulk and Marketed Formulation. Semantic Scholar. Retrieved from [Link]

• Veeprho. (2020, August 19). Reference Standards, Types, Uses, Preparation & Qualification. Retrieved from [Link]

• van der Heijden, J., et al. (2025, March 15). Dried blood spot LC-MS/MS quantification of voclosporin in renal transplant recipients using volumetric dried blood spot sampling. Clinical Chemistry and Laboratory Medicine (CCLM). Retrieved from [Link]

• Encyclopedia.pub. (2021, February 18). QNMR for Reference Material Preparation. Retrieved from [Link]

• US Pharmacopeia. (n.d.). Stimuli Article (qNMR). Retrieved from [Link]

• GMP Insiders. (2025, December 1). Primary Vs Secondary Reference Standards In GMP Labs. Retrieved from [Link]

• Qvents. (2025, April 14). Qualification of Inhouse Reference Standards and Secondary Standards. Retrieved from [Link]

• qReference. (n.d.). Quality Control Methods.

• Tanimoto, T., et al. (n.d.). [Quantitative 31P-NMR for Purity Determination of Organophosphorus Compounds (Pharmaceuticals)]. PubMed. Retrieved from [Link]

• R Discovery. (2008, September 5). Development and validation of a LC/MS/MS method for quantifying the next generation calcineurin inhibitor, voclosporin, in human whole blood. Retrieved from [Link]

• U.S. Food and Drug Administration. (2021, January 5). NDA 213716 Approval Package. Retrieved from [Link]

• ResearchGate. (n.d.). Comparison of HPLC-UV (A) and LC-MS/MS (B) chromatograms. Retrieved from [Link]

• Pharmaceutical Technology. (2009, April 2). Reference-Standard Material Qualification. Retrieved from [Link]

• Waters. (n.d.). Fast and Sensitive Quantitative LC-MS/MS Methods in Bioanalysis: HPLC versus UPLC. Retrieved from [Link]

• Canyon Labs. (2024, September 17). A Comparison Between USP and ISO Standards. Retrieved from [Link]

• New Drug Approvals. (2020, April 30). VOCLOSPORIN. Retrieved from [Link]

• Bio-Techne. (n.d.). Certificate of Analysis (COA) Finder Tool. Retrieved from [Link]

• Eurofins. (n.d.). Certified reference materials. Retrieved from [Link]

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Safety & Regulatory Compliance

Comprehensive Guide to the Safe Handling and Disposal of 1-Cyclobutylpropane-2-sulfonyl Chloride

As a Senior Application Scientist, I frequently consult with drug development professionals on the safe management of highly reactive electrophiles. 1-Cyclobutylpropane-2-sulfonyl chloride (CAS: 1600346-04-0) is a potent reagent used extensively in the synthesis of sulfonamides and sulfonate esters. However, its intense electrophilicity makes it inherently unstable in the presence of moisture.

Proper disposal is not merely a matter of regulatory compliance; it is an exercise in applied thermodynamics and kinetic control. Mishandling this compound—such as exposing it directly to water—results in a violent, exothermic hydrolysis that aerosolizes corrosive hydrogen chloride (HCl) gas and 1-cyclobutylpropane-2-sulfonic acid. This guide provides field-proven, self-validating protocols to safely neutralize and dispose of this chemical.

Quantitative Operational Parameters

To effectively manage the disposal of 1-cyclobutylpropane-2-sulfonyl chloride, researchers must adhere to strict stoichiometric and thermal boundaries. The following table summarizes the critical quantitative data required for safe neutralization.

Parameter	Value / Specification	Mechanistic Significance
Chemical Identity	1-Cyclobutylpropane-2-sulfonyl chloride	Specific target compound (CAS: 1600346-04-0).
Primary Hazard	Highly Water-Reactive / Corrosive	Rapidly hydrolyzes to yield corrosive HCl gas and sulfonic acid[1].
Quenching Reagent	Saturated aqueous NaHCO₃ or Na₂CO₃	Weak bases buffer the generated acid, mitigating uncontrolled exotherms[2].
Stoichiometric Ratio	5 – 10 molar equivalents of base	Ensures complete neutralization and prevents localized acidic pockets[2].
Operating Temperature	0 °C (Ice-water bath)	Suppresses the kinetic rate of hydrolysis to manage heat evolution[3].

Mechanistic Rationale: The Thermodynamics of Hydrolysis

The paramount rule of sulfonyl chloride disposal is controlling the thermodynamics of its degradation. The electrophilic sulfur center is highly susceptible to nucleophilic attack by water. Because this reaction generates two equivalents of strong acid (HCl and a sulfonic acid) per mole of substrate, the heat of reaction can easily vaporize the solvent.

If water or an aqueous base is added directly to the neat sulfonyl chloride, the initial drops react instantly. This generates intense localized heat that boils the water, splattering the corrosive mixture and aerosolizing the unreacted, highly toxic sulfonyl chloride[2].

Therefore, the standard operating procedure requires inverse addition : the sulfonyl chloride must be added slowly to a large, cold thermal mass of mildly basic aqueous solution[2]. The base acts as an acid scavenger, driving the hydrolysis to completion while neutralizing the generated HCl. This releases CO₂ gas in a controlled, predictable manner.

Disposal Decision Workflow

The following logical workflow dictates the appropriate response based on whether you are quenching a completed reaction or managing an accidental spill.

Workflow for the safe containment and neutralization of sulfonyl chloride waste.

Experimental Protocols

Protocol 1: Post-Reaction Quenching (Laboratory Scale)

Objective: Safely neutralize unreacted 1-cyclobutylpropane-2-sulfonyl chloride before aqueous workup or waste segregation.

• Preparation & Stoichiometry: Calculate the maximum theoretical moles of unreacted sulfonyl chloride remaining in your flask. Prepare a beaker containing a saturated aqueous solution of sodium bicarbonate (NaHCO₃), ensuring you have at least 5 to 10 molar equivalents of base relative to the sulfonyl chloride[2].

• Thermal Control: Place the beaker of NaHCO₃ solution in an ice-water bath (0 °C) and initiate vigorous magnetic stirring. Causality: Cooling the quenching bath mitigates the exothermic spike that occurs during hydrolysis, preventing solvent boil-off[2][3].

• Inverse Addition: Using an addition funnel or syringe, add the reaction mixture dropwise to the cold, stirring NaHCO₃ solution. Never add the base to the reaction mixture. Causality: Inverse addition prevents localized depletion of the base and controls the rate of CO₂ evolution, preventing dangerous foaming and overflow[2].

• Self-Validation: The system validates its own completion through two observable metrics. First, visually monitor the effervescence; the generation of CO₂ gas will physically stop once all sulfonyl chloride has been hydrolyzed. Second, after stirring for 30 minutes at room temperature, test the aqueous layer with pH paper. A sustained pH > 7 confirms that no latent electrophile remains to generate further acid.

• Waste Segregation: Transfer the quenched mixture to a separatory funnel. Separate the organic layer (solvent waste) from the neutralized aqueous layer (containing the benign sulfonate salt and NaCl). Dispose of both in their respective Environmental Health and Safety (EHS) approved containers[1][4].

Protocol 2: Spill Containment and Cleanup

Objective: Safely manage accidental releases of neat 1-cyclobutylpropane-2-sulfonyl chloride outside of a controlled reaction vessel.

• Immediate Evacuation & PPE: Evacuate non-essential personnel from the immediate area. Ensure you are wearing appropriate PPE, including heavy-duty chemical-resistant gloves (e.g., neoprene), a face shield, and a chemical-resistant lab coat[2][4].

• Dry Containment: Immediately cover the spill with a dry, inert absorbent material such as dry sand, earth, or vermiculite[2][4]. Causality: You must not use water or combustible materials like paper towels. Water will trigger a violent exothermic reaction, and the generated heat and acid can cause paper to ignite or rapidly degrade[2][4].

• Self-Validation: The system validates its containment when fuming (caused by HCl gas generation from ambient atmospheric humidity) completely ceases upon the application of the dry inert absorbent. This indicates that the reactive surface area has been successfully isolated from moisture.

• Collection & Disposal: Using non-sparking tools, scoop the absorbed solid mixture into a heavy-duty, sealable polyethylene or glass solid-waste container[5]. Label the container explicitly as "Hazardous Waste: Unquenched Sulfonyl Chloride." Do not attempt to add water or base to this bulk solid mixture in the lab; hand it over to licensed EHS professionals for controlled incineration[4][5].

References

• Emory University / HKUST. "Chemical Waste Disposal Guidelines." HKUST. Available at: [Link]

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• 5. chemicalbook.com [chemicalbook.com]

Mastering the Unseen Threat: A Guide to Personal Protective Equipment for 1-Cyclobutylpropane-2-sulfonyl Chloride

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical research and development, the synthesis of novel chemical entities is a daily reality. With this innovation comes the inherent responsibility of ensuring the utmost safety in the laboratory. This guide provides an in-depth, procedural framework for the safe handling of 1-Cyclobutylpropane-2-sulfonyl chloride, a reactive sulfonyl chloride. As Senior Application Scientists, our goal is to empower you with the knowledge to not only use our products effectively but to do so with the highest degree of safety, building a foundation of trust that extends beyond the chemical itself.

The reactivity of sulfonyl chlorides is centered on the electrophilic nature of the sulfur atom, making them highly susceptible to nucleophilic attack.[1] This reactivity is precisely what makes them valuable in synthesis, but it also dictates the stringent safety protocols required for their handling.

Hazard Identification and Risk Assessment

Primary Hazards:

• Corrosivity: Sulfonyl chlorides can cause severe burns to the skin and eyes.[2][3][4] Inhalation can lead to respiratory tract irritation and damage.[2][3]

• Reactivity with Water: A critical and immediate danger is their exothermic and sometimes violent reaction with water, including ambient moisture, to produce corrosive hydrochloric acid (HCl) and the corresponding sulfonic acid.[3]

• Lachrymator: Many sulfonyl chlorides are lachrymators, causing irritation and tearing of the eyes.[2]

Due to its moisture sensitivity, 1-Cyclobutylpropane-2-sulfonyl chloride must be handled with care to prevent hydrolysis, which can form corrosive byproducts.[5]

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is mandatory when working with 1-Cyclobutylpropane-2-sulfonyl chloride. The following table outlines the minimum required PPE.

Protection Type	Specific Recommendations	Rationale
Eye and Face	Chemical safety goggles and a full-face shield.[2][3]	To protect against splashes and corrosive vapors that can cause severe eye damage.[2]
Hand	Chemical-resistant gloves (e.g., nitrile or neoprene).[3]	To prevent skin contact and chemical burns. Gloves should be inspected before each use and changed frequently.
Body	A chemical-resistant lab coat or apron. For larger quantities, fire/flame-resistant and impervious clothing is recommended.[3][6]	To protect skin and personal clothing from splashes and spills.
Respiratory	All work must be conducted in a certified chemical fume hood.[3]	To prevent inhalation of corrosive and toxic fumes.[3][7]

Operational and Disposal Plans: A Step-by-Step Guide

Adherence to a strict, step-by-step protocol is essential for the safe handling and disposal of 1-Cyclobutylpropane-2-sulfonyl chloride.

Handling and Dispensing

• Preparation: Before handling the compound, ensure all necessary PPE is correctly donned. The chemical fume hood should be operational with the sash at the appropriate height.

• Inert Atmosphere: Whenever possible, handle 1-Cyclobutylpropane-2-sulfonyl chloride under an inert atmosphere (e.g., nitrogen or argon) to minimize contact with moisture.[8]

• Dispensing: For liquid transfers, use a syringe or cannula to minimize exposure to air.[2]

• Reaction Addition: When adding the sulfonyl chloride to a reaction mixture, do so slowly and in a controlled manner, especially when the mixture contains nucleophiles, to manage any exothermic reactions.[2]

Quenching and Neutralization of Unreacted Sulfonyl Chloride

Quenching is a critical step to safely neutralize any unreacted sulfonyl chloride before workup and disposal.[3][8]

• Prepare Quenching Solution: In a separate flask, prepare a cold (0 °C) saturated aqueous solution of a weak base, such as sodium bicarbonate (NaHCO₃).[3][8][9]

• Slow Addition: Slowly and carefully add the reaction mixture containing the unreacted sulfonyl chloride to the cold basic solution with vigorous stirring.[3][7][8] This should be done in an ice bath to dissipate the heat generated from the exothermic hydrolysis.[7][8] Never add the quenching solution to the reaction mixture. [7]

• Monitoring: Vigorous gas evolution (CO₂) may occur. Control the rate of addition to prevent excessive foaming.[3] Stir the mixture for at least 30 minutes after the addition is complete to ensure full neutralization.[3]

• pH Check: Verify that the aqueous layer is neutral or slightly basic using pH paper.[3]

Spill Response

In the event of a spill, immediate and appropriate action is crucial.

• Evacuate: Evacuate all non-essential personnel from the immediate area.[2]

• Ventilate: Ensure the area is well-ventilated, if it is safe to do so.[2]

• Contain: While wearing full PPE, cover the spill with a dry, inert absorbent material such as sand, vermiculite, or sodium bicarbonate.[2][3] Do not use combustible materials like paper towels. [3]

• Collect: Carefully collect the absorbed material into a clearly labeled, sealed container for hazardous waste disposal.[2]

• Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.[2]

Waste Disposal

All waste containing 1-Cyclobutylpropane-2-sulfonyl chloride or its byproducts must be treated as hazardous waste.

• Neutralization: Unreacted sulfonyl chloride should be neutralized using the quenching procedure described above before disposal.

• Waste Collection: Collect all liquid and solid waste in appropriately labeled, sealed containers.

• Disposal: Dispose of the hazardous waste through your institution's approved waste disposal program.[7][10] Do not pour down the drain.[7]

Logical Workflow for Safe Handling

The following diagram illustrates the decision-making process and procedural flow for safely handling 1-Cyclobutylpropane-2-sulfonyl chloride.

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
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• 5. CAS 139631-62-2: Cyclopropanesulfonyl chloride [cymitquimica.com]
• 6. store.sangon.com [store.sangon.com]
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